3-Bromomethyl-1,5,5-trimethylhydantoin

• CAS: 159135-61-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

Disclaimer: The following guide has been prepared based on the available scientific literature for 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH), as the initially requested "3-Bromomethyl-1,5,5-trimethylhydantoin" is not a commonly referenced chemical entity and is presumed to be a misnomer.

Introduction

1,3-Dibromo-5,5-dimethylhydantoin, commonly referred to as DBDMH, is a stable, crystalline organobromine compound derived from dimethylhydantoin.[1] It serves as a versatile and efficient reagent in synthetic organic chemistry, primarily recognized for its role as a brominating agent and an industrial biocide.[2][3] DBDMH offers a practical and often more cost-effective alternative to other N-bromo reagents like N-bromosuccinimide (NBS), exhibiting comparable reactivity while being safer to handle.[3] This document provides a comprehensive overview of the chemical properties, synthesis, and reactivity of DBDMH, with detailed experimental protocols and mechanistic pathways, intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

DBDMH is a white to off-white or pale yellow crystalline solid with a faint bromine-like odor.[1][4] It is sparingly soluble in water but shows good solubility in various organic solvents.[1]

Quantitative Data Summary

The key physical and spectral properties of DBDMH are summarized in the tables below for easy reference.

Property	Value	Reference(s)
Molecular Formula	C₅H₆Br₂N₂O₂	[5]
Molecular Weight	285.92 g/mol	[5]
Appearance	White to light yellow crystalline powder	[1][4]
Melting Point	197-203 °C (387-397 °F; 470-476 K)	[1]
Density	1.36 g/cm³	[1]
Solubility in Water	0.1 g/100 mL (at 20 °C)	[1]
CAS Number	77-48-5	[5]

Spectral Data	Characteristic Peaks/Signals	Reference(s)
¹H NMR	A single peak corresponding to the two methyl groups.	[6]
IR Spectrum (KBr wafer)	Characteristic peaks for C=O and C-N bonds of the hydantoin ring.	[2][7]

Synthesis of 1,3-Dibromo-5,5-dimethylhydantoin

DBDMH is synthesized by the bromination of 5,5-dimethylhydantoin. The reaction is typically carried out in an aqueous medium where the pH is controlled to facilitate the substitution of bromine atoms onto the nitrogen atoms of the hydantoin ring.

Synthesis Workflow

The general workflow for the synthesis of DBDMH involves the reaction of 5,5-dimethylhydantoin with a brominating agent in the presence of a base.

Caption: General workflow for the synthesis of DBDMH.

Detailed Experimental Protocol for Synthesis

The following protocol is adapted from a patented method for producing DBDMH.[8]

Materials:

• 5,5-dimethylhydantoin (1.1 mol, 140.8 g)

• Sodium hydroxide (2.2 mol, 88 g)

• Bromine (2.2 mol, 352 g)

• Deionized water (338 g)

Procedure:

• Prepare an aqueous solution of sodium hydroxide by dissolving 88 g of NaOH in 338 g of water in a suitable reaction flask equipped with a mechanical stirrer, a thermometer, and ports for reagent addition.

• To the NaOH solution, add 140.8 g of 5,5-dimethylhydantoin to form an aqueous solution or slurry.

• Maintain the reaction flask at a temperature of 69°C using a heating bath.

• Concurrently and separately, feed the 5,5-dimethylhydantoin/NaOH solution and 352 g of bromine (diluted with nitrogen and fed below the surface of the solution) into the reaction flask over a period of 30 minutes.

• During the addition, maintain the pH of the reaction mixture between 6.7 and 7.1 and a stirring rate of 400 rpm. The reaction temperature should stabilize around 67°C.

• Upon completion of the reagent addition, an orange slurry of the product will have formed.

• Discharge the slurry from the reaction flask and allow it to cool slowly.

• Collect the precipitated product by filtration and wash it with water.

• Dry the product to obtain 1,3-dibromo-5,5-dimethylhydantoin. The expected yield is approximately 68-77%.[8]

Chemical Reactivity and Applications

DBDMH is a versatile reagent with applications as a brominating agent for a wide range of organic substrates and as a disinfectant due to its ability to release hypobromous acid in water.[1][9]

Bromination Reactions

DBDMH can act as a source of both electrophilic and radical bromine, making it suitable for different types of bromination reactions. The reaction pathway is often directed by the choice of catalyst.[10][11]

In the presence of a radical initiator or a Lewis acid catalyst, DBDMH can selectively brominate the benzylic position of alkylarenes via a Wohl-Ziegler-type radical chain reaction.[10][11]

Caption: Radical chain mechanism for benzylic bromination with DBDMH.

In the presence of a Brønsted acid, DBDMH can be protonated, which enhances its electrophilicity and promotes the electrophilic substitution on electron-rich aromatic rings.[10][11]

Caption: Electrophilic aromatic bromination pathway using DBDMH.

Experimental Protocol for Bromination of an Alkene

The following is a general procedure for the catalyst-free 1,2-dibromination of an alkene using DBDMH, based on a reported method.[12]

Materials:

• Alkene substrate (1.0 mmol)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.6 mmol)

• Dichloromethane (CH₂Cl₂) (2.0 mL)

Procedure:

• To a solution of the alkene (1.0 mmol) in dichloromethane (2.0 mL), add DBDMH (0.6 mmol).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, quench the mixture with a saturated aqueous solution of Na₂S₂O₃.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 1,2-dibrominated product.

Safety and Handling

DBDMH is a strong oxidizing agent and is corrosive.[1] It is toxic if swallowed and causes severe skin burns and eye damage.[4] Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood. Keep DBDMH away from combustible materials, heat, and sources of ignition.[4]

Conclusion

1,3-Dibromo-5,5-dimethylhydantoin is a highly effective and versatile brominating agent with significant applications in organic synthesis. Its ability to participate in both radical and electrophilic bromination pathways, depending on the reaction conditions, makes it a valuable tool for chemists. Furthermore, its stability and ease of handling provide advantages over other brominating agents. The detailed protocols and mechanistic insights provided in this guide are intended to facilitate its safe and effective use in a research and development setting.

References

• 1. DBDMH - Wikipedia [en.wikipedia.org]
• 2. 1,3-Dibromo-5,5-dimethylhydantoin | C5H6Br2N2O2 | CID 6479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 4. 1,3-Dibromo-5,5-dimethylhydantoin 77-48-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. GSRS [precision.fda.gov]
• 6. 1,3-Dibromo-5,5-dimethylhydantoin(77-48-5) 1H NMR spectrum [chemicalbook.com]
• 7. 1,3-Dibromo-5,5-dimethylhydantoin(77-48-5) IR Spectrum [chemicalbook.com]
• 8. US6508954B1 - 1,3-dibromo-5,5-dimethylhydantoin of enhanced properties - Google Patents [patents.google.com]
• 9. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 10. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 11. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

1-Bromo-3-chloro-5,5-dimethylhydantoin CAS number and safety data

CAS Number: 16079-88-2[1][2][3]

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH), focusing on its chemical identity, safety data, and handling protocols.

Chemical and Physical Properties

1-Bromo-3-chloro-5,5-dimethylhydantoin is a heterocyclic organic compound used extensively as a disinfectant and biocide.[4] It is a stable source of both chlorine and bromine.[5] The quantitative physical and chemical properties of BCDMH are summarized in the table below.

Property	Value
Molecular Formula	C₅H₆BrClN₂O₂[2][3][6]
Molecular Weight	241.47 g/mol [2][6]
Appearance	White to off-white crystalline powder or granules.[2][7]
Odor	Faint halogen or acetone-like odor.[1][8]
Melting Point	158 - 164 °C (Decomposes).[7][8][9]
Solubility in Water	0.15 g / 100 mL (at 20-25 °C).[5][8][9]
Density	1.8 - 2.0 g/cm³.[8][9]
Vapor Pressure	6.61 x 10⁻⁶ mm Hg.[2][8]
Log Kow (Octanol/Water Partition Coeff.)	0.35.[1][8]
pH	~3.5 (0.15% aqueous solution).[9][10]

Safety and Hazard Data

BCDMH is classified as a hazardous substance. It is an oxidizing agent, corrosive, and harmful if swallowed or inhaled. The Globally Harmonized System (GHS) classification and associated toxicological data are detailed below.

GHS Hazard Summary

Category	Code	Hazard Statement	Pictogram
Oxidizing Solid	H272	May intensify fire; oxidizer.[3][6][9][11]	🔥
Acute Toxicity (Oral)	H302	Harmful if swallowed.[3][6][9][11]	❗
Skin Corrosion	H314	Causes severe skin burns and eye damage.[3][6][9][11]	corrosive
Skin Sensitization	H317	May cause an allergic skin reaction.[3][5][11]	❗
Acute Toxicity (Inhalation)	H332	Harmful if inhaled.[3][5]	❗
Aquatic Hazard (Acute)	H400	Very toxic to aquatic life.[3][6][9][11]	পরিবেশ
Carcinogenicity	H351	Suspected of causing cancer.[3]	⚕️
EU Specific Hazard	EUH031	Contact with acids liberates toxic gas.[6][8]	(None)

Signal Word: Danger[5][11]

Quantitative Toxicological Data

Metric	Species	Route	Value
LD₅₀	Rat	Oral	578 - 1390 mg/kg[7][11]
LD₅₀	Rabbit	Dermal	> 2000 mg/kg[7][11]
LC₅₀	Rat	Inhalation	168 mg/m³[2]
LC₅₀	Fish	Aquatic	0.26 - 0.4 mg/L (96h)[11]
EC₅₀	Crustacea	Aquatic	0.2 mg/L (96h)[11]
NOAEL	Rabbit	Oral	100 mg/kg/day (for surrogate 5,5-dimethylhydantoin)[3][6]
ITSL	(Human)	Inhalation	2 µg/m³ (8-hour average)[1][7]

Experimental Protocols and Procedures

Strict adherence to safety protocols is mandatory when handling BCDMH. The following sections provide detailed methodologies for its use, storage, and emergency response.

Safe Handling and Personal Protective Equipment (PPE)

Objective: To prevent personnel exposure and cross-contamination during handling.

Methodology:

• Ventilation: All handling of BCDMH powder must occur in a well-ventilated area, preferably within a certified chemical fume hood.[12]

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources. It is an oxidizer and can intensify fires.[3][5]

• Avoid Contamination: Do not allow BCDMH to contact combustible materials, organic matter, acids, bases, or moisture.[1][8][13] Such contact can generate heat, hazardous gases, and potentially lead to fire or explosion.[1]

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemically resistant gloves (e.g., PVC).[8]

  • Eye Protection: Use chemical safety goggles and a face shield.[3][12]

  • Skin and Body Protection: Wear a lab coat or chemical-resistant apron. For large quantities, full-body protective clothing may be necessary.[3]

  • Respiratory Protection: If dust is generated outside of a fume hood, use a NIOSH-approved particulate respirator.[12]

• Hygiene: Do not eat, drink, or smoke in areas where BCDMH is handled. Wash hands and exposed skin thoroughly after handling.[3][9]

Storage Protocol

Objective: To ensure the stable and safe storage of BCDMH, preventing degradation and hazardous reactions.

Methodology:

• Container: Store in the original, tightly sealed container.[13]

• Location: Store in a cool, dry, dark, and well-ventilated area.[9][12]

• Segregation: Store locked up and segregated from incompatible materials, including combustible substances, organic materials, acids, strong bases, and moisture.[3][9][13]

• Spill Containment: Ensure the storage area has secondary containment to manage potential spills.

Spill Response Protocol

Objective: To safely clean and decontaminate a BCDMH spill.

Methodology:

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Increase ventilation to the area.

• Control Ignition: Extinguish all ignition sources.

• PPE: Don appropriate PPE as described in section 3.1.

• Containment: Prevent the spill from entering drains or waterways.

• Cleanup:

  • Carefully scoop up the spilled solid material.

  • Use a clean, inert, and dry absorbent material such as sand or earth to contain the spill.[11]

  • CRITICAL: NEVER use organic absorbents like sawdust, paper, or cloth, as this may result in fire.[11]

• Collection: Place the spilled material and absorbent into a labeled, sealable container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly with water, collecting the cleaning water for proper disposal.

First Aid Measures

Objective: To provide immediate care following exposure to BCDMH.

Methodology:

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3][9]

• Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention as the material causes chemical burns.[3][9][14]

• Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running water for at least 15 minutes. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][9][14]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. If the person is conscious, give a few glasses of water to drink. Seek immediate medical attention.[3][9]

Visualized Data and Workflows

The following diagrams illustrate key relationships and processes involving BCDMH.

Caption: BCDMH reacts with water to release its active biocidal agents.

Caption: Logical links between BCDMH hazards and necessary safety controls.

Caption: Step-by-step workflow for handling BCDMH in a laboratory setting.

References

• 1. 1-Bromo-3-chloro-5,5-dimethylhydantoin - Safety Data Sheet [chemicalbook.com]
• 2. 1-Bromo-3-chloro-5,5-dimethylhydantoin - Hazardous Agents | Haz-Map [haz-map.com]
• 3. des.sc.gov [des.sc.gov]
• 4. 1-Bromo-3-chloro-5,5-dimethylhydantoin | 16079-88-2 [chemicalbook.com]
• 5. BCDMH - Wikipedia [en.wikipedia.org]
• 6. d2evkimvhatqav.cloudfront.net [d2evkimvhatqav.cloudfront.net]
• 7. egle.state.mi.us [egle.state.mi.us]
• 8. 1-Bromo-3-chloro-5,5-dimethylhydantoin | C5H6BrClN2O2 | CID 61828 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Study of the toxicity of 1-Bromo-3-chloro-5,5-dimethylhydantoin to zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. files.dep.state.pa.us [files.dep.state.pa.us]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 12. towerwater-sds.s3.amazonaws.com [towerwater-sds.s3.amazonaws.com]
• 13. Bromo-3-Chloro-5, 5-Dimethylhydantoin (BCDMH) – ARGO [argoint.co.nz]
• 14. agentsales.com.au [agentsales.com.au]

The Core Mechanisms of Brominated Hydantoins in Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Brominated hydantoins, particularly 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), have emerged as versatile and efficient reagents in modern organic synthesis. Their stability, high active bromine content, and cost-effectiveness make them a compelling alternative to traditional brominating agents like liquid bromine and even N-bromosuccinimide (NBS). This technical guide provides an in-depth exploration of the core mechanisms of action of brominated hydantoins, supported by quantitative data, detailed experimental protocols, and visual representations of reaction pathways.

Dual Mechanistic Pathways: A Source of Electrophilic and Radical Bromine

The synthetic utility of brominated hydantoins stems from their ability to act as a source of both electrophilic bromine ("Br+") and bromine radicals (Br•), depending on the reaction conditions and the nature of the substrate. This dual reactivity allows for a broad range of transformations, from the functionalization of electron-rich aromatic systems to the selective bromination of allylic and benzylic positions.

Electrophilic Bromination

In the presence of an acid catalyst or on electron-rich substrates, the bromine atoms in DBDMH, being attached to an electron-withdrawing hydantoin core, become positively polarized and act as electrophiles. This pathway is central to the bromination of aromatic rings and the addition to alkenes.

Aromatic Bromination: The electrophilic aromatic substitution of electron-rich arenes is a key application. The reaction is often catalyzed by Brønsted or Lewis acids, which further activate the brominated hydantoin. For instance, Brønsted acids protonate the carbonyl oxygen of the hydantoin, increasing the electrophilicity of the bromine atom and facilitating the Friedel-Crafts type reaction.

Alkene Bromination: Brominated hydantoins readily add across double bonds to form vicinal dibromides. This reaction can proceed through a classic electrophilic addition mechanism involving a bromonium ion intermediate, particularly in polar solvents.

Free Radical Bromination

Under initiation by light, heat, or a radical initiator (like AIBN), the relatively weak N-Br bond in brominated hydantoins undergoes homolytic cleavage to generate a bromine radical and a hydantoin-based radical. The bromine radical can then initiate a chain reaction, which is particularly effective for the bromination of alkanes and the substitution at allylic and benzylic positions.

Benzylic and Allylic Bromination: This is a hallmark reaction of brominated hydantoins, analogous to the Wohl-Ziegler reaction with NBS. A bromine radical abstracts a hydrogen atom from the benzylic or allylic position to form a resonance-stabilized radical. This radical then reacts with another molecule of the brominated hydantoin to yield the brominated product and a new bromine radical, thus propagating the chain. Lewis acids have also been shown to promote benzylic bromination through a radical generation pathway.

Oxidative Properties

Beyond their role as brominating agents, brominated hydantoins are effective oxidizing agents for a variety of functional groups. In these reactions, the bromine atom is in a formal +1 oxidation state and acts as the oxidant, being reduced to bromide in the process.

Oxidation of Alcohols: Primary and secondary alcohols can be oxidized to aldehydes and ketones, respectively. The reaction likely proceeds through the formation of a hypobromite intermediate, which then undergoes elimination.

Oxidation of Sulfides: Sulfides are readily oxidized to sulfoxides. This transformation is often chemoselective, avoiding over-oxidation to the sulfone. The mechanism is believed to involve the formation of a bromosulfonium salt intermediate, which is then hydrolyzed to the sulfoxide.

Quantitative Data Summary

The following tables summarize quantitative data for key reactions involving 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), showcasing its efficiency across various transformations.

Table 1: Benzylic Bromination of Toluene Derivatives

Entry	Substrate	Catalyst (mol%)	Time (h)	Temperature (°C)	Yield (%)	Reference
1	Toluene	ZrCl₄ (10)	2	RT	86	[1]
2	Ethylbenzene	ZrCl₄ (10)	2	RT	85	[1]
3	p-Xylene	ZrCl₄ (10)	2	RT	95	[1]
4	Mesitylene	ZrCl₄ (10)	2	RT	98	[1]

Table 2: Oxidation of Alcohols to Carbonyl Compounds

Entry	Substrate	Co-oxidant	Time (h)	Temperature (°C)	Yield (%)	Reference
1	Benzyl alcohol	H₂O₂ (aq)	2	60	85	[2]
2	4-Methoxybenzyl alcohol	H₂O₂ (aq)	2	60	95	[2]
3	1-Phenylethanol	H₂O₂ (aq)	2	60	98	[2]
4	Cyclohexanol	H₂O₂ (aq)	2	60	92	[2]
5	Benzhydrol	None	0.25	70-80	95	[3]

Table 3: Dibromination of Alkenes

Entry	Substrate	Solvent	Time (h)	Temperature (°C)	Yield (%)	Reference
1	Styrene	Diethyl ether	0.5	RT	98	[4][5]
2	trans-Stilbene	Diethyl ether	1	RT	99	[4][5]
3	1-Octene	Diethyl ether	2	RT	92	[4][5]
4	Cyclohexene	Diethyl ether	0.5	RT	97	[4][5]

Table 4: Oxidation of Sulfides to Sulfoxides

Entry	Substrate	Conditions	Time (h)	Temperature (°C)	Yield (%)	Reference
1	Thioanisole	Hydrated SiO₂, CH₂Cl₂	0.17	RT	95	[3]
2	Dibenzyl sulfide	Hydrated SiO₂, CH₂Cl₂	0.25	RT	92	[3]
3	Di-n-butyl sulfide	Hydrated SiO₂, CH₂Cl₂	0.33	RT	90	[3]

Reaction Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate the core mechanistic pathways of brominated hydantoins and a general experimental workflow.

Caption: Dual mechanistic pathways of brominated hydantoins.

Caption: General mechanisms for the oxidation of alcohols and sulfides.

Caption: General experimental workflow for reactions using brominated hydantoins.

Detailed Experimental Protocols

The following are representative experimental protocols for key transformations using DBDMH.

Protocol for Lewis Acid Catalyzed Benzylic Bromination of Toluene[1]

• Reagents and Equipment:

  • Toluene

  • 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)

  • Zirconium(IV) chloride (ZrCl₄)

  • Dichloromethane (CH₂Cl₂)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Diethyl ether

  • Round-bottom flask with a magnetic stirrer

  • Standard glassware for extraction and analysis

• Procedure:

  • To a suspension of zirconium(IV) chloride (0.05 mmol) in dichloromethane (2 mL), add a solution of toluene (0.5 mmol) and DBDMH (0.25 mmol) in dichloromethane (2 mL) at room temperature.

  • Stir the mixture for 2 hours at room temperature under ambient light.

  • Quench the reaction by adding a saturated aqueous NaHCO₃ solution.

  • Extract the mixture with diethyl ether.

  • The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The product, benzyl bromide, can be purified by distillation or chromatography if necessary. The yield can be determined by GC analysis.

Protocol for the Oxidation of Benzyl Alcohol to Benzaldehyde[2]

• Reagents and Equipment:

  • Benzyl alcohol

  • 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)

  • 35% Aqueous hydrogen peroxide (H₂O₂)

  • Dichloromethane (CH₂Cl₂)

  • Magnesium sulfate (MgSO₄)

  • Round-bottom flask with a magnetic stirrer

  • Heating mantle or oil bath

• Procedure:

  • In a round-bottom flask open to the atmosphere, prepare a mixture of benzyl alcohol (1.0 mmol) and DBDMH (0.5 mmol, 0.14 g) in aqueous hydrogen peroxide (3.0 mmol, 35% aq., 0.09 mL).

  • Stir the mixture at 60°C for 2 hours.

  • After cooling the mixture to room temperature, extract the product into dichloromethane (2 x 25 mL).

  • Wash the combined organic layers with water.

  • Dry the organic layer over MgSO₄, filter, and evaporate the solvent under reduced pressure to yield the product, benzaldehyde.

Protocol for the Catalyst-Free 1,2-Dibromination of Styrene[4][5]

• Reagents and Equipment:

  • Styrene

  • 1,3-dibromo-5,5-dimethylhydantoin (DBDMH)

  • Diethyl ether

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask with a magnetic stirrer

• Procedure:

  • To a solution of styrene (0.5 mmol) in diethyl ether (2 mL) in a round-bottom flask, add DBDMH (0.6 mmol).

  • Stir the reaction mixture at room temperature for 30 minutes. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of Na₂S₂O₃.

  • Extract the mixture with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel to afford (1,2-dibromoethyl)benzene.

Conclusion

Brominated hydantoins, and DBDMH in particular, are powerful and versatile reagents in organic synthesis. Their ability to serve as a source of both electrophilic and radical bromine allows for a wide array of transformations, including aromatic, benzylic, and allylic brominations, as well as the dibromination of alkenes. Furthermore, their utility as oxidizing agents for alcohols and sulfides adds to their synthetic value. The operational simplicity, high yields, and often mild reaction conditions make them an attractive choice for researchers in both academic and industrial settings, including those in the field of drug development where efficient and selective methods for molecular functionalization are paramount. The continued exploration of the reactivity of brominated hydantoins is expected to further expand their applications in the synthesis of complex organic molecules.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. profiles.wustl.edu [profiles.wustl.edu]
• 4. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]

An In-depth Technical Guide to the Physical and Chemical Properties of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a versatile organic compound widely utilized as a disinfectant and a brominating agent in organic synthesis. This technical guide provides a comprehensive overview of its core physical and chemical properties, detailed experimental protocols for their determination, and an exploration of its reactivity and mechanisms of action. This document is intended to serve as a key resource for researchers, scientists, and professionals in drug development and chemical synthesis.

Physical Properties

DBDMH is a white to light yellow crystalline solid with a faint bromine-like odor.[1][2] It is relatively stable under normal storage conditions, though it is sensitive to moisture.[3] Key physical properties are summarized in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	C₅H₆Br₂N₂O₂	[1]
Molar Mass	285.92 g/mol	[1]
Appearance	White to light yellow crystalline powder	[1][2]
Melting Point	197-203 °C (387-397 °F; 470-476 K)	[1]
Boiling Point	376 °C (Predicted)
Density	1.36 g/cm³	[1]
Solubility in Water	0.1 g/100 mL (at 20 °C)	[1]
Solubility in Organic Solvents	Soluble in chloroform, ethanol, acetone, and other organic solvents. Slightly soluble in acetone, dioxane, THF, hot water, and boiling carbon tetrachloride. Poor solubility in hexane.	[2][4]

Chemical Properties and Reactivity

DBDMH is a potent oxidizing agent and a source of electrophilic bromine, making it a valuable reagent in various chemical transformations.[2]

Hydrolysis and Mechanism of Action as a Disinfectant

In aqueous solutions, DBDMH hydrolyzes to release hypobromous acid (HOBr), which is the active disinfecting agent.[1][3][5] The hypobromous acid exists in equilibrium with the hypobromite ion (BrO⁻).[1] This release of "Br⁺" is responsible for its potent antimicrobial activity against a broad spectrum of pathogens.[1] The bromide ions formed after the disinfection process can be reoxidized to hypobromous acid by a stronger oxidizing agent, a process referred to as "activation".[1]

Caption: Disinfection mechanism of DBDMH in water.

Brominating Agent in Organic Synthesis

DBDMH is widely employed as a brominating agent for various organic substrates. It serves as a convenient and safer alternative to liquid bromine.[2] It can be used for the bromination of electron-rich aromatic compounds, such as phenols, and for the benzylic bromination of methylarenes.[2][4] The reaction mechanism for benzylic bromination is believed to proceed via a radical chain reaction.[2]

Caption: Radical chain mechanism for benzylic bromination using DBDMH.

Experimental Protocols

Determination of Melting Point

The melting point of DBDMH can be determined using a standard capillary melting point apparatus.

• Apparatus: Capillary melting point apparatus, capillary tubes, thermometer.

• Procedure:

  • Finely powder a small sample of dry DBDMH.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube in the melting point apparatus.

  • Heat the apparatus at a rate of approximately 10-15 °C per minute for a rapid preliminary determination.

  • Allow the apparatus to cool.

  • For an accurate determination, repeat the process, heating at a much slower rate (1-2 °C per minute) as the temperature approaches the approximate melting point.

  • Record the temperature range from the first appearance of liquid to the complete melting of the sample.[6]

Determination of Solubility

A general protocol for determining the solubility of a solid in a solvent can be adapted for DBDMH.

• Apparatus: Analytical balance, volumetric flasks, magnetic stirrer, constant temperature bath, filtration apparatus.

• Procedure:

  • Prepare a saturated solution of DBDMH in the desired solvent (e.g., water, ethanol) by adding an excess amount of DBDMH to a known volume of the solvent in a volumetric flask.

  • Equilibrate the solution at a constant temperature (e.g., 20 °C) using a constant temperature bath and stir for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

  • After equilibration, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant liquid using a pipette, ensuring no solid particles are transferred.

  • Filter the withdrawn aliquot to remove any suspended microcrystals.

  • Determine the concentration of DBDMH in the filtered aliquot using a suitable analytical method, such as UV-Vis spectrophotometry or a validated chromatographic method.

  • Calculate the solubility in g/100 mL or other desired units.

Stability Testing

Stability testing is crucial to determine the shelf-life and appropriate storage conditions for DBDMH.

• Protocol:

  • Store samples of DBDMH under various controlled conditions of temperature and humidity (e.g., 25 °C/60% RH, 40 °C/75% RH).

  • At specified time intervals (e.g., 0, 3, 6, 9, 12, 24 months), withdraw samples.

  • Analyze the samples for key parameters such as appearance, assay (active bromine content), and decomposition products.

  • The assay for active bromine content can be performed by iodometric titration.

• Iodometric Titration for Active Bromine Content:

  • Accurately weigh a sample of DBDMH.

  • Dissolve the sample in a suitable solvent (e.g., a mixture of acetic acid and water).

  • Add an excess of potassium iodide (KI) solution. The active bromine in DBDMH will oxidize the iodide to iodine.

  • Titrate the liberated iodine with a standardized sodium thiosulfate (Na₂S₂O₃) solution using starch as an indicator. The endpoint is the disappearance of the blue color.

  • Calculate the percentage of active bromine based on the stoichiometry of the reaction.

Caption: Workflow for stability testing of DBDMH.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of DBDMH is expected to show a singlet for the two equivalent methyl groups. The chemical shift of this singlet will be influenced by the electronegative bromine and nitrogen atoms in the hydantoin ring.

• ¹³C NMR: The carbon NMR spectrum should exhibit signals for the quaternary carbon of the dimethyl group, the methyl carbons, and the two carbonyl carbons.

Infrared (IR) Spectroscopy

The IR spectrum of DBDMH is characterized by strong absorption bands corresponding to the carbonyl (C=O) stretching vibrations, typically in the region of 1700-1800 cm⁻¹. Other significant peaks would include those for C-N stretching and the vibrations of the dimethyl group.

UV-Vis Spectroscopy

The UV-Vis spectrum of DBDMH in a suitable solvent (e.g., acetonitrile) would likely show absorption bands in the ultraviolet region, corresponding to n → σ* and π → π* electronic transitions of the carbonyl and N-Br chromophores.

Analytical Methods

Several analytical methods can be employed for the quantification of DBDMH and its degradation products.

• Titrimetric Analysis: As described in the stability testing protocol, iodometric titration is a common and reliable method for determining the active bromine content.

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) coupled with appropriate detectors (e.g., UV, Mass Spectrometry) are powerful techniques for the separation and quantification of DBDMH and its related substances, including its degradation product 5,5-dimethylhydantoin (DMH).[7][8]

• Chemiluminescence: A highly sensitive method for the quantification of DBDMH in aqueous solutions involves its chemiluminescence reaction with luminol in an alkaline medium.[9]

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties of 1,3-dibromo-5,5-dimethylhydantoin. The tabulated data, experimental protocols, and mechanistic diagrams offer a comprehensive resource for scientists and researchers. A thorough understanding of these properties is essential for the safe and effective application of DBDMH in its various roles as a disinfectant and a synthetic reagent.

References

• 1. DBDMH - Wikipedia [en.wikipedia.org]
• 2. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 3. 1,3-Dibromo-5,5-dimethylhydantoin | 77-48-5 [chemicalbook.com]
• 4. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 5. Page loading... [wap.guidechem.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantification of dibromodimethylhydantoin disinfectants in water by chemiluminescent method - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Reactivity and Stability of 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactivity and stability of 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH), a widely used biocide. This document synthesizes available data on its chemical properties, hydrolysis, thermal decomposition, and stability, offering insights for professionals in research, science, and drug development who may encounter or utilize this compound.

Chemical and Physical Properties of BCDMH

BCDMH is a halogenated hydantoin derivative known for its efficacy as a disinfectant in various applications, including recreational and industrial water treatment.[1][2][3][4] Its utility stems from its ability to act as a source of both bromine and chlorine.[1][3][4] A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	References
Chemical Formula	C₅H₆BrClN₂O₂	[3]
Molar Mass	241.47 g/mol	[3]
Appearance	White to off-white crystalline powder	[2][4]
Odor	Faint halogen-like	[2]
Melting Point	159-163 °C (decomposes)	[3]
Solubility in Water	0.15 g/100 mL at 25 °C	[3]
Solubility in Organic Solvents	Soluble in acetone	[1][2][3]
pH of 1% Aqueous Solution	2.88	[4]

Reactivity of BCDMH

The primary mode of action for BCDMH as a biocide is its reactivity with water, a process known as hydrolysis. This reaction releases hypohalous acids, which are potent antimicrobial agents.

Hydrolysis

BCDMH reacts with water to release hypobromous acid (HOBr) and hypochlorous acid (HOCl).[1][2][3][4] The hydrolysis is a stepwise process, with the bromine atom being more readily hydrolyzed than the chlorine atom.[1] This is attributed to the lower bond energy of the N-Br bond compared to the N-Cl bond.

The initial and primary hydrolysis reaction is the rapid release of hypobromous acid and the formation of 1-chloro-5,5-dimethylhydantoin (MCDMH).[1] Subsequently, the MCDMH undergoes a slower hydrolysis to release hypochlorous acid and 5,5-dimethylhydantoin (DMH).[1]

The bromide ions (Br⁻) formed from the reduction of hypobromous acid can be re-oxidized by hypochlorous acid to regenerate hypobromous acid, thus creating a synergistic antimicrobial effect.[3]

Figure 1. Hydrolysis pathway of BCDMH in aqueous solution.

Reactivity with Other Substances

BCDMH is a strong oxidizing agent and is incompatible with a range of substances. Contact with acids, bases, combustible materials, and reducing agents should be avoided.[5] A summary of incompatible materials is provided in Table 2.

Incompatible Material	Potential Hazard	References
Acids	Liberation of toxic gas (chlorine and bromine)	[5]
Strong Bases	Decomposition	[2]
Combustible/Organic Materials	Fire and/or explosion	[1][2][5]
Reducing Agents	Vigorous reaction, potential for fire	[5]
Other Oxidizing Agents	Increased risk of fire or explosion	[2]
Moisture	Decomposition and release of corrosive fumes	[1][4]

Stability of BCDMH

The stability of BCDMH is a critical factor for its storage, handling, and application. Key aspects of its stability are outlined below.

Thermal Stability

BCDMH is stable at ambient temperatures but begins to decompose at elevated temperatures. The decomposition temperature is reported to be in the range of 159-163 °C.[3] Thermal decomposition can release toxic and corrosive fumes, including hydrogen bromide, hydrogen chloride, nitrogen oxides, and carbon oxides.[1][5]

Shelf Life and Storage Stability

Solid BCDMH is stable when stored in a cool, dry, and well-ventilated place, away from direct sunlight and incompatible materials.[5][6] It is hygroscopic and will absorb moisture from the air, leading to decomposition.[1][4] Therefore, it is crucial to keep containers tightly sealed.

Experimental Protocols for Reactivity and Stability Studies

Detailed experimental protocols are essential for accurately assessing the reactivity and stability of BCDMH. The following sections outline methodologies for key experiments.

Determination of Hydrolysis Rate

Objective: To quantify the rate of hydrolysis of BCDMH in aqueous solutions under controlled conditions (pH, temperature).

Methodology:

• Preparation of BCDMH Solution: Prepare a stock solution of BCDMH of known concentration in a suitable organic solvent (e.g., acetone) due to its limited water solubility.

• Reaction Setup: In a temperature-controlled reaction vessel, add a known volume of buffered aqueous solution at the desired pH.

• Initiation of Reaction: Spike the buffered solution with a small, known volume of the BCDMH stock solution to initiate hydrolysis.

• Sampling: At predetermined time intervals, withdraw aliquots of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquots to prevent further hydrolysis. This can be achieved by adding a reducing agent like sodium sulfite.

• Analysis: Analyze the concentration of remaining BCDMH and/or the formation of its hydrolysis products (e.g., DMH) using a suitable analytical technique. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used method for quantifying BCDMH and its degradation products.[7]

• Data Analysis: Plot the concentration of BCDMH versus time. The hydrolysis rate constant can be determined by fitting the data to an appropriate kinetic model (e.g., first-order or pseudo-first-order kinetics).

References

• 1. ASTM E645-25. Standard Practice for Evaluation of Microbicides Used in Cooling Water Systems. - IVAMI [ivami.com]
• 2. store.astm.org [store.astm.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Guidance on quality requirements for biocides: Stability and shelf life - Canada.ca [canada.ca]
• 6. Stability tests of biocides - Seibersdorf Laboratories [seibersdorf-laboratories.at]
• 7. store.astm.org [store.astm.org]

Theoretical Insights into the Reactivity of Brominated Hydantoins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the theoretical and experimental studies on the reactivity of brominated hydantoins, with a primary focus on 1,3-dibromo-5,5-dimethylhydantoin (DBDMH). These compounds are versatile and efficient brominating agents in organic synthesis and are also utilized as potent disinfectants. Understanding their reactivity from a computational and mechanistic standpoint is crucial for optimizing existing applications and developing novel synthetic methodologies.

Core Theoretical Concepts of Reactivity

The reactivity of brominated hydantoins is fundamentally governed by the nature of the Nitrogen-Bromine (N-Br) bond. Computational studies, particularly those employing Density Functional Theory (DFT), have been instrumental in quantifying the strength of this bond and elucidating the operative reaction mechanisms.

Homolytic Bond Dissociation Energy (BDE)

The homolytic cleavage of the N-Br bond is the initiating step for radical-based reactions. The Bond Dissociation Energy (BDE) is a critical quantitative descriptor of the energy required for this process. Lower BDE values indicate a greater propensity for radical formation. High-level computational studies have provided accurate BDEs for DBDMH, which possesses two N-Br bonds.

A key theoretical study calculated two distinct N-Br BDEs for 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), corresponding to the first and second bromine dissociation, with values of 218.2 kJ mol⁻¹ and 264.8 kJ mol⁻¹, respectively.[1] For comparison, the widely used brominating agent N-bromosuccinimide (NBS) has a computationally determined N-Br BDE of 281.6 kJ mol⁻¹.[1][2] The lower first BDE of DBDMH suggests it can be a more facile source of bromine radicals compared to NBS under similar conditions.

Table 1: Calculated Homolytic N-Br Bond Dissociation Energies (BDEs)

Compound	Bond	Computational Method	BDE (kJ mol⁻¹)
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	N-Br (1st)	W2 Theory	218.2
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	N-Br (2nd)	W2 Theory	264.8
N-Bromosuccinimide (NBS)	N-Br	W2 Theory	281.6
N-Bromosuccinimide (NBS)	N-Br	B3LYP/6-311++G(d,p)	265.2

Data sourced from O'Reilly & Karton (2016)[1] and El-Nahas et al. (2008)[2].

Reaction Mechanisms: Radical vs. Electrophilic Pathways

Brominated hydantoins can react through two primary pathways, the choice of which is often dictated by the substrate, solvent, and the presence of initiators or catalysts.

• Radical Pathway: This mechanism is common for the bromination of allylic and benzylic C-H bonds.[3] It is typically initiated by heat or light, which causes the homolytic cleavage of the N-Br bond to generate a bromine radical. This radical then abstracts a hydrogen atom from the substrate, creating a substrate radical and HBr. The HBr can then react with another molecule of the brominated hydantoin to produce molecular bromine (Br₂), which propagates the radical chain reaction.[3]

• Electrophilic Pathway: In the bromination of electron-rich aromatic compounds or alkenes, an electrophilic mechanism is often operative. The nitrogen atom in the hydantoin ring is adjacent to electron-withdrawing carbonyl groups, which polarizes the N-Br bond, making the bromine atom electrophilic (δ+).[3] Acid catalysts can further enhance the electrophilicity of the bromine, promoting electrophilic aromatic substitution or addition to double bonds.[3]

Visualization of Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key reaction mechanisms and a general experimental workflow.

Caption: Radical bromination mechanism using DBDMH.

Caption: Electrophilic aromatic bromination pathway.

Caption: General experimental workflow for DBDMH-mediated bromination.

Experimental Protocols

Detailed and reproducible experimental protocols are paramount for successful synthesis and mechanistic investigation. Below are representative methodologies for the synthesis of DBDMH and a general procedure for its application in benzylic bromination.

Synthesis of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

This protocol is adapted from patented industrial synthesis methods, emphasizing safety and yield.

Materials:

• 5,5-dimethylhydantoin (1.0 mol)

• Sodium hydroxide (NaOH) (2.2 mol)

• Liquid Bromine (Br₂) (2.2 mol)

• Deionized water

Procedure:

• In a reaction vessel equipped with a mechanical stirrer, thermometer, and addition funnels, dissolve sodium hydroxide in 650 mL of deionized water.

• To the cooled NaOH solution, add 5,5-dimethylhydantoin to form an aqueous solution or slurry.

• Maintain the temperature of the reaction mixture between 5°C and 20°C using an ice bath.

• Concurrently and slowly, add the 5,5-dimethylhydantoin/NaOH solution and liquid bromine (Br₂) to the reaction vessel over a period of 1-2 hours. Caution: Bromine is highly corrosive and toxic; this step must be performed in a well-ventilated fume hood.

• During the addition, maintain the pH of the reaction mixture between 5.5 and 8.5. Adjust with NaOH solution if necessary.

• After the addition is complete, continue stirring the resulting slurry for an additional 1-2 hours at the same temperature.

• Collect the precipitated product by vacuum filtration.

• Wash the solid product thoroughly with cold deionized water (3 x 200 mL) to remove any residual salts.

• Dry the white to pale yellow solid product under vacuum to a constant weight. The expected yield is typically high (>90%).[4]

Protocol for Kinetic Analysis of a Bromination Reaction

Kinetic studies are essential for determining reaction orders and rate constants, providing evidence for proposed mechanisms. This general protocol uses UV-Vis spectrophotometry to monitor the disappearance of a colored reagent like Br₂ (formed in situ from DBDMH).

Materials & Equipment:

• Substrate (e.g., a substituted toluene)

• DBDMH

• Radical initiator (e.g., AIBN or benzoyl peroxide)

• Solvent (e.g., CCl₄ or acetonitrile)

• UV-Vis spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes

Procedure:

• Prepare stock solutions of the substrate, DBDMH, and initiator of known concentrations in the chosen solvent.

• To determine the order with respect to each reactant, a series of experiments is conducted where the concentration of one reactant is varied while the others are kept in large excess (pseudo-first-order conditions).

• For a typical run, pipette the substrate and initiator solutions into a quartz cuvette and place it in the thermostatted cell holder of the spectrophotometer. Allow it to equilibrate to the desired reaction temperature.

• Initiate the reaction by adding a small, known volume of the DBDMH stock solution, quickly mixing the contents of the cuvette, and immediately starting data acquisition.

• Monitor the reaction by following the decrease in absorbance of Br₂ at its λ_max (around 400 nm).[5] Record absorbance as a function of time.

• The initial rate of the reaction can be determined from the slope of the absorbance vs. time plot near t=0.

• Plot log(initial rate) vs. log(concentration) for the reactant being varied. The slope of this line will give the order of the reaction with respect to that reactant.

• Repeat the process for each reactant to determine the full experimental rate law. This data can be used to validate or refute mechanistic hypotheses.[6][7]

Conclusion

Theoretical studies, anchored by robust computational methods, provide invaluable quantitative data, such as bond dissociation energies, that fundamentally explain the reactivity of brominated hydantoins. This theoretical framework, when combined with qualitative mechanistic understanding and rigorous experimental protocols, empowers researchers to effectively utilize these reagents. The comparatively low N-Br BDE of DBDMH rationalizes its efficacy as a source of bromine radicals, while the polarized nature of the same bond allows for potent electrophilic reactions. The continued synergy between computational and experimental chemistry will undoubtedly lead to further refinements and novel applications of this important class of reagents.

References

• 1. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 2. researchgate.net [researchgate.net]
• 3. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 4. US6508954B1 - 1,3-dibromo-5,5-dimethylhydantoin of enhanced properties - Google Patents [patents.google.com]
• 5. Bromination of Acetone | Chem Lab [chemlab.truman.edu]
• 6. newera-spectro.com [newera-spectro.com]
• 7. pubs.acs.org [pubs.acs.org]

The Genesis and Evolution of Brominated Hydantoin Reagents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brominated hydantoin reagents, a class of N-halamine compounds, have carved a significant niche in both industrial and laboratory settings. Characterized by a five-membered hydantoin ring with one or two bromine atoms attached to the nitrogen, these reagents are renowned for their efficacy as disinfectants, sanitizers, and versatile brominating agents in organic synthesis. This technical guide delves into the discovery, history, synthesis, and mechanisms of action of the most prominent brominated hydantoin reagents: 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) and 1-bromo-3-chloro-5,5-dimethylhydantoin (BCDMH).

Historical Development

The story of brominated hydantoins is intrinsically linked to the broader history of hydantoin chemistry and the development of N-halamine disinfectants. The concept of N-halamine compounds was first introduced in the early 20th century, with significant advancements in their synthesis and application occurring from the mid-century onwards.

The idea of N-halamine compounds was first proposed in 1969 by Kovacic and colleagues. These compounds are characterized by one or more nitrogen-halogen covalent bonds, typically formed by the halogenation of imide, amide, or amine groups.[1] The development of organic N-halamines solved the stability issues associated with using elemental halogens like chlorine and iodine for disinfection.[2]

While the early history of hydantoin synthesis dates back to the 19th century, the specific development of N-brominated hydantoins for disinfection and as chemical reagents gained momentum later. A key patent filed in 1957 by Ora G. Archibald and Allen R. Whittle described the preparation of halogenated hydantoins, laying some of the foundational work in this area.

Physicochemical Properties and Quantitative Data

The efficacy and application of brominated hydantoin reagents are dictated by their physical and chemical properties. DBDMH and BCDMH are white to off-white crystalline solids with a characteristic halogen odor.[3][4] They exhibit limited solubility in water but are soluble in various organic solvents.[3][5]

Below is a summary of the key physicochemical properties of DBDMH and BCDMH.

Property	1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH)
CAS Number	77-48-5	16079-88-2[3]
Molecular Formula	C₅H₆Br₂N₂O₂	C₅H₆BrClN₂O₂[3]
Molecular Weight	285.92 g/mol	241.47 g/mol [3]
Appearance	White crystalline solid with a slight bromine odor[4]	White or off-white crystalline powder with a chlorine odor[3]
Melting Point	197-203 °C (decomposes)[6]	158-162 °C[3]
Solubility in Water	0.1 g/100 mL (20 °C)[4]	0.2 g/100 g (25 °C)[5]
Solubility in Organic Solvents	Soluble in acetone, THF, 1,4-dioxane, CCl₄ (reflux)	Soluble in benzene, methylene dichloride, chloroform[5]
Active Bromine Content	~55%	31-35%[3]
Active Chlorine Content	-	14-17%[3]

Synthesis of Brominated Hydantoin Reagents

The synthesis of brominated hydantoins typically starts with the formation of the 5,5-dimethylhydantoin precursor, followed by bromination and, in the case of BCDMH, subsequent chlorination.

Synthesis of 5,5-Dimethylhydantoin

The Bucherer-Bergs reaction is a classic and widely used method for the synthesis of 5,5-disubstituted hydantoins.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. BCDMH, Bromochlorodimethylhydantoin - IRO Biocide [irobiocide.com]
• 4. DBDMH - Wikipedia [en.wikipedia.org]
• 5. 1-Bromo-3-chloro-5,5-dimethylhydantoin | C5H6BrClN2O2 | CID 61828 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,3-Dibromo-5,5-dimethylhydantoin | 77-48-5 [chemicalbook.com]

The Solubility Profile of 1,3-Dibromo-5,5-dimethylhydantoin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a widely utilized brominating agent and disinfectant in various industrial applications. Its efficacy and utility in chemical synthesis and formulation development are significantly influenced by its solubility in different organic solvents. This technical guide provides a comprehensive overview of the solubility of DBDMH in a range of organic solvents. While extensive quantitative data for DBDMH is limited in publicly available literature, this document compiles existing data and supplements it with solubility information for structurally analogous N-halo hydantoin compounds to provide valuable insights. Furthermore, detailed experimental protocols for determining solubility are presented, alongside a logical workflow for solubility assessment.

Introduction

1,3-Dibromo-5,5-dimethylhydantoin, a heterocyclic organic compound, serves as a stable and efficient source of electrophilic bromine. Its applications span from industrial water treatment and disinfection to specialized organic synthesis, including the bromination of a variety of substrates. The solubility of DBDMH is a critical parameter that dictates its handling, reaction kinetics, and formulation. Understanding its behavior in different solvent systems is paramount for process optimization, reaction design, and the development of new applications. This guide aims to be a key resource for professionals working with DBDMH by consolidating available solubility data and providing standardized methodologies for its determination.

Solubility of 1,3-Dibromo-5,5-dimethylhydantoin

DBDMH generally exhibits good solubility in a range of common organic solvents, while its solubility in water is limited.[1][2][3][4]

Qualitative Solubility

Qualitative assessments indicate that DBDMH is soluble in the following organic solvents:

• Alcohols: Methanol, Ethanol[1][4]

• Ketones: Acetone[1]

• Ethers: Diethyl ether, Tetrahydrofuran (THF)[1][5]

• Halogenated Hydrocarbons: Chloroform, Dichloromethane (DCM)[1][5]

• Aromatic Hydrocarbons: Benzene[1]

• Amides: Dimethylformamide (DMF)

• Sulfoxides: Dimethyl sulfoxide (DMSO)

Conversely, it is described as insoluble or sparingly soluble in water.[1][2][3][4]

Quantitative Solubility Data

Quantitative solubility data for DBDMH in organic solvents is not extensively available in the literature. The following table summarizes the known quantitative solubility values.

Solvent	Temperature (°C)	Solubility	Molar Solubility (mol/L)
Carbon Tetrachloride	25	-	0.003[1][6]
Carbon Tetrachloride	76.5	-	0.024[1][6]
Water	20	2.2 g/L[1]	~0.0077
Water	20	0.1 g/100 mL[7]	~0.0035

Solubility of Structurally Similar Compounds

To provide a broader context for the solubility behavior of DBDMH, this section presents quantitative solubility data for two structurally related N-halo compounds: 1,3-dichloro-5,5-dimethylhydantoin (DCDMH) and N-bromosuccinimide (NBS). These compounds share key structural features with DBDMH and their solubility profiles can offer valuable comparative insights.

Solubility of 1,3-Dichloro-5,5-dimethylhydantoin (DCDMH)

Solvent	Temperature (°C)	Solubility (% w/w)
Water	25	0.21
Carbon Tetrachloride	25	12.5
Chloroform	25	14
Methylene Chloride	25	30
Benzene	25	9.2

Solubility of N-Bromosuccinimide (NBS)

Solvent	Temperature (°C)	Solubility ( g/100g of solvent)
Water	25	1.47
tert-Butanol	25	0.73
Acetone	25	14.40
Carbon Tetrachloride	25	0.02
Hexane	25	0.006
Glacial Acetic Acid	25	3.10

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for many applications. The following are detailed methodologies for three common techniques used to measure the solubility of a compound like DBDMH in organic solvents.

Gravimetric Method

This classic and straightforward method involves the preparation of a saturated solution, followed by the evaporation of the solvent and weighing the residual solute.

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of DBDMH to a known volume of the desired organic solvent in a sealed container (e.g., a screw-cap vial or a flask with a stopper).

  • Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A magnetic stirrer or a shaker bath can be used for this purpose.

  • Allow the undissolved solid to settle.

• Sample Collection and Analysis:

  • Carefully withdraw a known volume of the clear supernatant using a pre-weighed, heated or solvent-rinsed pipette to avoid precipitation.

  • Transfer the supernatant to a pre-weighed, dry evaporating dish.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For higher boiling point solvents, a vacuum oven at a suitable temperature below the decomposition point of DBDMH can be used.

  • Once the solvent is completely removed, dry the evaporating dish containing the solid residue to a constant weight in a desiccator.

  • Weigh the evaporating dish with the dried solute.

• Calculation:

  • The mass of the dissolved DBDMH is the final weight of the dish and solute minus the initial weight of the empty dish.

  • Solubility can be expressed in various units, such as grams per 100 mL of solvent or moles per liter.

UV-Visible Spectroscopy Method

This method is suitable if DBDMH exhibits a characteristic absorbance in the UV-Visible spectrum in the chosen solvent and follows the Beer-Lambert law.

Methodology:

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a stock solution of DBDMH of known concentration in the desired solvent.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV-Visible spectrophotometer.

  • Plot a calibration curve of absorbance versus concentration.

• Preparation of Saturated Solution:

  • Prepare a saturated solution of DBDMH in the same solvent as described in the gravimetric method (Section 4.1.1).

• Sample Analysis:

  • Withdraw a sample of the clear supernatant.

  • Dilute the supernatant with a known volume of the solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at the λmax.

• Calculation:

  • Use the calibration curve to determine the concentration of the diluted solution.

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly sensitive and accurate method for determining solubility, especially for complex mixtures or when high precision is required.

Methodology:

• Method Development:

  • Develop a suitable HPLC method for the analysis of DBDMH. This includes selecting an appropriate column, mobile phase, flow rate, and detector wavelength.

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a series of standard solutions of DBDMH of known concentrations in the mobile phase or a compatible solvent.

  • Inject each standard solution into the HPLC system and record the peak area.

  • Plot a calibration curve of peak area versus concentration.

• Preparation of Saturated Solution:

  • Prepare a saturated solution of DBDMH in the desired organic solvent as described in the gravimetric method (Section 4.1.1).

• Sample Analysis:

  • Withdraw a sample of the clear supernatant and filter it through a syringe filter (e.g., 0.45 µm) to remove any undissolved particles.

  • Dilute the filtered supernatant with a known volume of the mobile phase or a compatible solvent to bring the concentration within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC system and record the peak area.

• Calculation:

  • Use the calibration curve to determine the concentration of the diluted sample.

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

Visualized Experimental Workflow

The following diagram illustrates a general workflow for the experimental determination of solubility.

Caption: General workflow for the experimental determination of solubility.

Conclusion

This technical guide has summarized the available information on the solubility of 1,3-Dibromo-5,5-dimethylhydantoin in organic solvents. While comprehensive quantitative data remains an area for further investigation, the provided qualitative information, supplemented with data from structurally similar compounds, offers valuable guidance for researchers and professionals. The detailed experimental protocols for gravimetric, spectroscopic, and chromatographic methods provide a solid foundation for the in-house determination of precise solubility data, enabling better control and optimization of processes involving DBDMH. The visualized workflow further clarifies the logical steps involved in such a determination. It is anticipated that this guide will serve as a useful resource for the scientific community, fostering a deeper understanding of the physicochemical properties of this important industrial chemical.

References

• 1. 1,3-Dibromo-5,5-dimethylhydantoin CAS#: 77-48-5 [m.chemicalbook.com]
• 2. usbio.net [usbio.net]
• 3. cymitquimica.com [cymitquimica.com]
• 4. 1,3-dichloro-5,5-dimethylhydantoin [sitem.herts.ac.uk]
• 5. N-bromobutanimide | C4H4BrNO2 | CID 67184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,3-Dibromo-5,5-dimethylhydantoin - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 7. quora.com [quora.com]

Spectroscopic and Spectrometric Analysis of 3-Bromomethyl-1,5,5-trimethylhydantoin: A Predictive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a predictive guide to the spectral and spectrometric characterization of 3-Bromomethyl-1,5,5-trimethylhydantoin. Due to the absence of publicly available experimental data for this specific compound, this guide is based on established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). The presented data is theoretical and intended to serve as a reference for researchers involved in the synthesis and analysis of novel hydantoin derivatives. This guide also outlines generic experimental protocols and workflows for the characterization of such compounds.

Predicted Spectral and Spectrometric Data

The following tables summarize the predicted spectral and spectrometric data for 3-Bromomethyl-1,5,5-trimethylhydantoin. These predictions are derived from the chemical structure of the molecule and typical values for similar functional groups.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 5.5 - 5.7	Singlet	2H	-N-CH₂ -Br
~ 3.0 - 3.2	Singlet	3H	N-CH₃
~ 1.4 - 1.6	Singlet	6H	C(5)-(CH₃ )₂

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~ 175 - 178	C(4)=O
~ 155 - 158	C(2)=O
~ 60 - 65	C(5)
~ 40 - 45	-N-CH₂ -Br
~ 25 - 30	N-CH₃
~ 20 - 25	C(5)-(CH₃ )₂

Table 3: Predicted Infrared (IR) Absorption Data

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~ 1770 - 1790	Strong	Asymmetric C=O stretch (imide)
~ 1700 - 1720	Strong	Symmetric C=O stretch (imide)
~ 1200 - 1300	Medium	C-N stretch
~ 600 - 700	Medium-Strong	C-Br stretch

Table 4: Predicted Mass Spectrometry (MS) Data

m/z Ratio	Predicted Assignment	Notes
249/251	[M]⁺	Molecular ion peak, showing isotopic pattern for one bromine atom.
170	[M - Br]⁺	Loss of a bromine radical.
142	[M - Br - CO]⁺	Subsequent loss of carbon monoxide.
114	[M - Br - NCO]⁺	Fragmentation of the hydantoin ring.

Generic Experimental Protocols

The following are generalized procedures for the acquisition of spectral and spectrometric data for a solid organic compound such as a hydantoin derivative.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• Data Acquisition:

  • ¹H NMR: Acquire a proton spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. A sufficient number of scans (e.g., 16 or 32) should be averaged to obtain a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a carbon spectrum using a proton-decoupled pulse sequence. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID). Phase and baseline correct the resulting spectrum. Integrate the signals in the ¹H NMR spectrum and reference the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR): Place a small amount of the solid sample directly onto the ATR crystal. Ensure good contact between the sample and the crystal by applying pressure with the built-in clamp.

• Background Collection: Record a background spectrum of the empty ATR setup to subtract atmospheric and instrumental interferences.

• Sample Analysis: Collect the IR spectrum of the sample. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer. For a stable solid, this can be done via a direct insertion probe (for electron ionization) or by dissolving the sample in a suitable solvent and infusing it (for electrospray ionization - ESI).

• Ionization: Ionize the sample using an appropriate method. Electron Ionization (EI) is a common technique for creating fragment ions and providing structural information. ESI is a softer ionization technique that often preserves the molecular ion.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The detector records the abundance of ions at each m/z value, generating the mass spectrum.

Visualized Workflows

The following diagrams illustrate common workflows in chemical synthesis and analysis.

Caption: Workflow for Synthesis and Characterization.

Caption: Spectroscopic Data Integration for Structure Elucidation.

Protocols & Analytical Methods

Application Note: 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) for Benzylic Bromination

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline, and cost-effective N-bromo compound used as a reagent for benzylic bromination.[1][2] It serves as a valuable alternative to the more commonly used N-bromosuccinimide (NBS), offering similar reactivity with advantages such as lower cost and reduced amounts of imide byproducts due to its two bromine atoms per molecule.[1][2] DBDMH is a versatile reagent that can achieve selective monobromination of methyl and methylene groups at the benzylic position through a radical chain reaction, analogous to the Wohl-Ziegler reaction.[1][3]

Mechanism of Action & Reaction Selectivity

The benzylic bromination with DBDMH proceeds via a free-radical chain mechanism.[1] The reaction is initiated by the homolytic cleavage of the N-Br bond, generating a bromine radical. This radical then abstracts a hydrogen atom from the benzylic position of the substrate to form a resonance-stabilized benzyl radical and hydrogen bromide (HBr). The HBr reacts with DBDMH to produce molecular bromine (Br₂). Finally, the benzyl radical reacts with Br₂ to yield the benzylic bromide product and a new bromine radical, which continues the chain reaction.[1]

A key aspect of using DBDMH is the ability to control the reaction's chemoselectivity through the choice of catalyst.[1][4]

• Lewis Acids: Catalysts like Zirconium(IV) chloride (ZrCl₄) significantly promote benzylic bromination.[3][4][5][6] The Lewis acid is believed to assist in the generation of the benzyl radical, favoring the Wohl-Ziegler type reaction pathway.[4] This method is effective under mild, room temperature conditions and prevents competing bromination of the aromatic ring.[3][4]

• Brønsted Acids: In contrast, Brønsted acids (e.g., trifluoromethanesulfonic acid) activate DBDMH by protonation, which promotes electrophilic aromatic substitution, leading to bromination of the aromatic ring instead of the benzylic position.[1][4]

This catalyst-dependent selectivity allows researchers to precisely target the desired position for bromination.

Caption: Catalyst-dependent selectivity in DBDMH bromination reactions.

Quantitative Data Summary

The efficiency of benzylic bromination using DBDMH is highly dependent on the catalyst and substrate. The following tables summarize yields obtained under various conditions.

Table 1: Acid-Catalyzed Bromination of Toluene with DBDMH [4]

Entry	Acid Catalyst (mol%)	Yield of Benzyl Bromide (%)	Yield of Ring Bromination (%)
1	None	0	0
2	ZrCl₄ (10)	86	0
3	FeCl₃ (10)	72	0
4	AlCl₃ (10)	65	0
5	Hf(OTf)₄ (10)	82	0
6	TfOH (10)	0	99
7	(CF₃SO₂)₂NH (10)	0	99

Conditions: Toluene, 0.5 equiv. DBDMH, dichloromethane, room temperature, 2 hours, under room light. Yields determined by GC analysis.[4]

Table 2: ZrCl₄-Catalyzed Benzylic Bromination of Various Substrates [4]

Entry	Substrate	Product	Yield (%)
1	Toluene	Benzyl bromide	86
2	Ethylbenzene	(1-Bromoethyl)benzene	98
3	p-Xylene	1-(Bromomethyl)-4-methylbenzene	85
4	Mesitylene	1-(Bromomethyl)-3,5-dimethylbenzene	71
5	4-Chlorotoluene	1-(Bromomethyl)-4-chlorobenzene	75
6	4-Methoxytoluene	1-(Bromomethyl)-4-methoxybenzene	32*

Conditions: Substrate (0.5 mmol), DBDMH (0.25 mmol), ZrCl₄ (0.05 mmol), CH₂Cl₂, room temperature, 2h. Yields determined by GC analysis.[4] *Ring bromination was also observed for the electron-rich 4-methoxytoluene.[4]

Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Benzylic Bromination

This protocol is adapted from the method described by Shibatomi et al. for the zirconium(IV) chloride-catalyzed benzylic bromination of toluene derivatives.[4]

Caption: General workflow for benzylic bromination using DBDMH.

Materials:

• Aromatic Substrate (e.g., Toluene, 0.5 mmol)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH, 0.25 mmol, 0.5 equiv.)

• Zirconium(IV) chloride (ZrCl₄, 0.05 mmol, 10 mol%)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Diethyl ether (or other suitable extraction solvent)

• Flame-dried glassware, magnetic stirrer, argon atmosphere setup

Procedure:

• In a flame-dried round-bottom flask under an argon atmosphere, prepare a suspension of zirconium(IV) chloride (0.05 mmol) in anhydrous dichloromethane (2 mL).[4]

• In a separate flask, dissolve the aromatic substrate (0.5 mmol) and DBDMH (0.25 mmol) in anhydrous dichloromethane (2 mL).[4]

• Add the solution from step 2 to the catalyst suspension at room temperature with magnetic stirring.[4]

• Allow the reaction mixture to stir for 2 hours at room temperature under ambient room light. The reaction's progress can be monitored by TLC or GC.[4]

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.[4]

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The yield of the crude product can be determined by GC or ¹H NMR analysis using an internal standard.[4] If necessary, the product can be purified by flash column chromatography.

Safety Precautions:

• DBDMH is a brominating agent and should be handled with care in a well-ventilated fume hood.

• Anhydrous solvents and inert atmosphere techniques are recommended for optimal results, especially with moisture-sensitive Lewis acids.

• Benzylic bromides are often lachrymatory and potential mutagens; appropriate personal protective equipment (gloves, safety glasses) should be worn at all times.

References

• 1. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 2. A fascinating brominating agent capable of minimizing costs and byproducts, describing 1,3-dibromo-5,5-dimethylhydantoin (DBDMH):N-bromo compounds(8): Discussion series on bromination/iodination reactions 8 – Chemia [chemia.manac-inc.co.jp]
• 3. scientificupdate.com [scientificupdate.com]
• 4. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lewis Acid Catalyzed Benzylic Bromination [scite.ai]
• 6. Lewis acid catalyzed benzylic bromination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Oxidation of Alcohols with 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The oxidation of alcohols to carbonyl compounds, such as aldehydes and ketones, is a fundamental transformation in organic synthesis, crucial for the preparation of a vast array of chemical intermediates and active pharmaceutical ingredients. While numerous oxidizing agents are available, many suffer from drawbacks including toxicity, harsh reaction conditions, and the generation of significant waste. N-halo hydantoins, such as 1-bromo-3-chloro-5,5-dimethylhydantoin (BCDMH), have emerged as effective and often milder alternatives. BCDMH is a stable, crystalline solid that serves as a source of electrophilic halogen, facilitating the oxidation of primary and secondary alcohols.

These application notes provide a detailed protocol for the oxidation of alcohols using BCDMH, based on established procedures for the closely related and well-studied reagent 1,3-dibromo-5,5-dimethylhydantoin (DBDMH). The protocols outlined below are expected to be readily adaptable for BCDMH with minimal optimization.

Reaction Mechanism

The oxidation of alcohols by N-halo hydantoins like BCDMH is proposed to proceed through the formation of a hypohalite ester intermediate. In the case of BCDMH, the more electrophilic bromine is the likely active species in the initial reaction with the alcohol. The proposed mechanism is as follows:

• Activation of BCDMH : In the presence of an alcohol, the bromine atom of BCDMH is attacked by the hydroxyl group of the alcohol.

• Formation of Hypobromite Intermediate : This leads to the formation of an alkoxonium ion, which, after deprotonation, yields a hypobromite ester intermediate.

• Elimination : A base (which can be another alcohol molecule or the hydantoin byproduct) abstracts the proton from the carbon bearing the oxygen. This initiates an E2-like elimination, forming the carbonyl group and releasing a bromide ion and 5-chloro-3,3-dimethylhydantoin.

Experimental Protocols

Two primary protocols are presented here, adapted from studies using the analogous reagent DBDMH. These methods, one utilizing an aqueous hydrogen peroxide system and the other a solvent-free approach, offer versatility for different substrates and experimental constraints.

Protocol 1: Oxidation in Aqueous Hydrogen Peroxide

This method is particularly effective for the oxidation of a wide range of primary and secondary benzylic and aliphatic alcohols. The use of aqueous hydrogen peroxide as a co-oxidant can enhance the reaction rate and efficiency.

Materials:

• Alcohol substrate

• 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH)

• 35% Aqueous hydrogen peroxide (H₂O₂)

• Water (H₂O)

• Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the alcohol (1.0 mmol) and BCDMH (0.5 mmol).

• Add aqueous hydrogen peroxide (3.0 mmol, 35% aq. solution).

• Heat the mixture to 60°C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• Extract the product with dichloromethane or ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with water (20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Solvent-Free Oxidation of Secondary Alcohols

This protocol is advantageous for its environmental friendliness and simplicity, particularly for the oxidation of secondary alcohols to ketones.

Materials:

• Secondary alcohol substrate

• 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Oil bath with temperature control

• Hot water

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a 10 mL round-bottom flask, mix the secondary alcohol (1 mmol) and BCDMH (1-1.5 mmol).

• Seal the flask and stir the mixture in a pre-heated oil bath at 70-80°C.

• Monitor the reaction by TLC. Reaction times typically range from 15 to 100 minutes.

• Upon completion, add hot water (10 mL) to the mixture and stir for 10 minutes to dissolve the hydantoin byproduct.

• Extract the product with dichloromethane (2 x 10 mL).

• Dry the combined organic phase over anhydrous sodium sulfate.

• Filter and evaporate the solvent to yield the corresponding ketone.

Data Presentation

The following tables summarize typical yields obtained for the oxidation of various alcohols using DBDMH, which are expected to be comparable for BCDMH under similar conditions.

Table 1: Oxidation of Alcohols with DBDMH in Aqueous H₂O₂

Entry	Substrate (Alcohol)	Product	Time (h)	Yield (%)
1	Benzyl alcohol	Benzaldehyde	2	95
2	4-Methylbenzyl alcohol	4-Methylbenzaldehyde	2	96
3	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	2	94
4	4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	2	93
5	4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	2.5	91
6	1-Phenylethanol	Acetophenone	2	98
7	Diphenylmethanol	Benzophenone	2	97
8	Cinnamyl alcohol	Cinnamaldehyde	3	89
9	Cyclohexanol	Cyclohexanone	4	85
10	2-Octanol	2-Octanone	4	88

Data adapted from studies on DBDMH.

Table 2: Solvent-Free Oxidation of Secondary Alcohols with DBDMH

Entry	Substrate (Alcohol)	Time (min)	Yield (%)
1	1-Phenylethanol	30	95
2	1-(4-Chlorophenyl)ethanol	45	92
3	1-(4-Nitrophenyl)ethanol	60	90
4	Benzhydrol	15	98
5	4,4'-Dichlorobenzhydrol	20	96
6	Cyclohexanol	100	85
7	2-Heptanol	90	88

Data adapted from studies on DBDMH.

Mandatory Visualizations

Caption: Workflow for BCDMH-mediated alcohol oxidation.

Caption: Proposed mechanism for alcohol oxidation by BCDMH.

Application of 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in the Synthesis of Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a versatile and efficient reagent in organic synthesis, finding increasing application in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its properties as a stable, crystalline solid, a convenient source of electrophilic bromine, and an effective oxidant make it a valuable tool in modern drug development. DBDMH often serves as a safer and more cost-effective alternative to liquid bromine and other N-bromo compounds like N-bromosuccinimide (NBS).[1][2] This document provides detailed application notes and protocols for the use of DBDMH in key pharmaceutical synthetic transformations.

DBDMH is a slightly yellow to yellow-red crystalline powder with a faint bromine-like odor.[3] It is soluble in various organic solvents such as ethanol and chloroform and slightly soluble in acetone, dioxane, THF, and hot water.[3] Its reactivity is comparable to that of NBS.[3]

Key Applications in Pharmaceutical Synthesis

DBDMH is utilized in a variety of synthetic transformations crucial for the preparation of pharmaceutical compounds. These include:

• Bromination of Aromatic and Heteroaromatic Compounds: Introduction of bromine atoms onto aromatic and heteroaromatic rings is a common strategy in drug design to modulate biological activity. DBDMH is an effective reagent for the selective bromination of electron-rich aromatic systems.[1]

• Synthesis of Heterocyclic Scaffolds: Many pharmaceuticals are based on heterocyclic core structures. DBDMH catalyzes the synthesis of important heterocyclic systems, most notably benzimidazoles, which are present in a wide range of drugs.

• Oxidation Reactions: DBDMH can act as a mild and selective oxidizing agent. A key application is the oxidation of thiols to disulfides, a transformation relevant in peptide and protein chemistry.[4]

• Catalysis of Condensation Reactions: DBDMH has been shown to act as a precatalyst for important condensation reactions like esterification and aldol condensation, which are fundamental transformations in the synthesis of various drug molecules.[5]

Application Notes and Protocols

Synthesis of Benzimidazole Derivatives

The benzimidazole scaffold is a key pharmacophore found in numerous marketed drugs, including proton pump inhibitors (e.g., omeprazole), anthelmintics (e.g., albendazole), and antihistamines. DBDMH serves as an efficient catalyst for the condensation of o-phenylenediamines with orthoesters or aldehydes to yield benzimidazole derivatives. This method offers advantages over traditional acid-catalyzed methods, such as shorter reaction times, higher yields, and simpler work-up procedures.

General Experimental Protocol for DBDMH-Catalyzed Synthesis of Benzimidazoles:

A mixture of an o-phenylenediamine derivative (10 mmol) and an orthoester (12 mmol) is placed in a round-bottom flask equipped with a magnetic stirrer. A catalytic amount of DBDMH (3 mol%) is added to the mixture. The reaction is stirred and heated at 85°C. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and the crude product is purified by recrystallization.

Table 1: Comparison of DBDMH-Catalyzed vs. HCl-Catalyzed Synthesis of Benzimidazole Derivatives

Entry	Starting Materials	Catalyst	Reaction Time	Yield (%)	Reference
1	o-phenylenediamine, triethyl orthoformate	DBDMH (3 mol%)	1 h	92	[6]
2	o-phenylenediamine, triethyl orthoformate	4M HCl	4 h	75	[6]
3	4-nitro-o-phenylenediamine, triethyl orthoacetate	DBDMH (3 mol%)	1.5 h	90	[6]
4	4-nitro-o-phenylenediamine, triethyl orthoacetate	4M HCl	6 h	70	[6]

Logical Workflow for Benzimidazole Synthesis:

References

• 1. jopcr.com [jopcr.com]
• 2. Stereoselective Solvolysis in the Synthesis of Dorzolamide Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Process for preparing dorzolamide - Patent US-8263787-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. jopcr.com [jopcr.com]
• 6. Design, synthesis and biological evaluation of new 5,5-diarylhydantoin derivatives as selective cyclooxygenase-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH) as a Disinfectant in Water Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH) is a solid halogenated hydantoin derivative used as a disinfectant and biocide in various water treatment applications.[1][2][3] Upon dissolution in water, BCDMH slowly releases both hypobromous acid (HOBr) and hypochlorous acid (HOCl), which are potent antimicrobial agents.[4][5] This dual-halogen activity provides broad-spectrum efficacy against bacteria, viruses, fungi, and algae.[5] BCDMH is utilized in recreational water sanitation, drinking water purification, industrial cooling towers, and other water systems to control microbial growth.[1][2][4][5] These notes provide detailed applications, efficacy data, and experimental protocols for the evaluation of BCDMH as a water disinfectant.

Chemical Properties and Mechanism of Action

BCDMH is a white crystalline solid with a slight bromine and acetone odor.[5] It is sparingly soluble in water but soluble in some organic solvents.[5][6] The key to its disinfecting capability lies in its hydrolysis in water.

The disinfection mechanism of BCDMH proceeds through the following reactions:

• Hydrolysis: BCDMH reacts with water to release hypobromous acid and hypochlorous acid.[4][5]

  • BrCl(DMH) + 2H₂O → HOBr + HOCl + DMH-H₂ (where DMH = 5,5-dimethylhydantoin)

• Pathogen Inactivation: Hypobromous acid and hypochlorous acid are strong oxidizing agents that inactivate pathogens by disrupting cell walls and metabolic processes.[5]

  • HOBr + Pathogens → Inactivated Pathogens + Br⁻

  • HOCl + Pathogens → Inactivated Pathogens + Cl⁻

• Bromide Regeneration: The bromide ions (Br⁻) formed can be re-oxidized by the more stable hypochlorous acid to regenerate hypobromous acid, thus extending the disinfecting action of bromine.[5]

  • Br⁻ + HOCl → HOBr + Cl⁻

This regenerative loop makes BCDMH particularly effective in waters with high halogen demand or elevated pH.[4]

Caption: Chemical reaction pathway of BCDMH in water.

Applications and Efficacy

BCDMH is effective in a variety of water treatment scenarios. Its efficacy is often compared to traditional chlorine-based disinfectants.

Data Presentation

Table 1: Efficacy of BCDMH Compared to Chlorine

Parameter	BCDMH	Chlorine	Conditions	Reference
Efficacy vs. pH	3-4 times more effective	Less effective at higher pH	pH 8.5	[4]
Efficacy in presence of Ammonia	20 times more effective	Less effective	pH 7.0, with ammonia nitrogen	[4]
Microbiocidal Performance	More effective	Less effective	2 min contact time, 2 ppm ammonia, pH 8.2	[4]
Bulk Bacteria Counts (Cooling Tower)	<10³ CFU/mL	10⁵ – 10⁷ CFU/mL	0.04 ppm free residual (BCDMH) vs. 0.5 ppm free residual (Chlorine)	[1]
Contact Time for Disinfection (CSO)	≤ 3 minutes	15 minutes	Combined Sewer Overflow (CSO) treatment	[7]

Table 2: Disinfection Byproduct (DBP) Formation from BCDMH

Disinfection Byproduct	Concentration	Water System Type	Reference
5,5-dimethylhydantoin (DMH)	5.3 mg/L	BCDMH-treated well	[8]
5,5-dimethylhydantoin (DMH)	24 µg/L	Finished drinking water (blended)	[8]
Brominated Hydrocarbons	Detected	BCDMH-treated well	[8]

Table 3: Impact of BCDMH on Cooling Tower Corrosion Rates

Metal Alloy	Corrosion Rate with BCDMH	Corrosion Rate with Chlorine	System Type	Reference
90/10 Copper/Nickel	0.1-0.4 mpy	0.8 mpy	Utility recirculating cooling system	[1]

Experimental Protocols

Protocol 1: Determination of Residual Halogen Concentration (DPD Method)

This protocol is adapted from the standard DPD colorimetric method for measuring free and total chlorine, which can also be used to determine the total halogen residual from BCDMH, typically reported as a chlorine equivalent.[9][10]

Objective: To quantify the free and total residual halogen concentration in BCDMH-treated water.

Materials:

• DPD (N,N-diethyl-p-phenylenediamine) reagent (powder pillows, tablets, or liquid)

• Phosphate buffer

• Potassium Iodide (for total halogen measurement)

• Spectrophotometer or colorimeter with a 515 nm filter

• Cuvettes

• Deionized water

• Water sample treated with BCDMH

Procedure:

Part A: Free Halogen Residual

• Rinse a clean cuvette with the water sample and fill it to the 10 mL mark. This will serve as the blank.

• Place the blank in the colorimeter and zero the instrument.

• Take a second clean cuvette and fill it to the 10 mL mark with the water sample.

• Add the contents of one DPD Free Chlorine Reagent powder pillow (or one DPD tablet/specified volume of liquid reagent) to the second cuvette.

• Cap the cuvette and invert several times to mix. The solution will turn pink if free halogens are present.

• Immediately place the cuvette in the colorimeter and read the concentration in mg/L. This is the free halogen residual.

Part B: Total Halogen Residual

• Use the same cuvette from the free halogen reading.

• Add the contents of one DPD Total Chlorine Reagent powder pillow (which contains potassium iodide) or the appropriate total chlorine reagent.

• Cap and invert to mix. A pink color will develop, which may be darker than the free halogen reading.

• Allow a reaction time of 3-6 minutes.

• Place the cuvette in the colorimeter and read the concentration in mg/L. This is the total halogen residual.

Calculation of Combined Halogen Residual:

• Combined Halogen (mg/L) = Total Halogen (mg/L) - Free Halogen (mg/L)

Caption: Workflow for DPD analysis of halogen residuals.

Protocol 2: Evaluation of BCDMH Disinfection Efficacy (Suspension Test)

This protocol is a generalized method for assessing the bactericidal efficacy of BCDMH in a liquid suspension.

Objective: To determine the log reduction of a specific microorganism after exposure to BCDMH.

Materials:

• BCDMH stock solution of known concentration

• Sterile buffered water or test water

• Culture of test microorganism (e.g., E. coli, P. aeruginosa) in the exponential growth phase

• Sterile test tubes or flasks

• Neutralizer solution (e.g., sodium thiosulfate)

• Plate count agar (PCA) or other suitable growth medium

• Incubator

• Pipettes and other sterile laboratory equipment

Procedure:

• Prepare a series of dilutions of the BCDMH stock solution in the test water to achieve the desired test concentrations.

• Prepare a suspension of the test microorganism and adjust the concentration to approximately 10⁶-10⁸ CFU/mL.

• Add a specific volume of the microbial suspension to a known volume of the BCDMH solution at each concentration. Start a timer immediately.

• At predetermined contact times (e.g., 30 seconds, 1 minute, 5 minutes, 10 minutes), withdraw an aliquot of the BCDMH-microbe mixture and add it to a tube containing the neutralizer solution to stop the disinfectant action.

• Perform serial dilutions of the neutralized samples.

• Plate the dilutions onto the growth medium using the spread plate or pour plate method.

• As a control, perform the same procedure using the test water without BCDMH.

• Incubate the plates at the appropriate temperature and time for the test microorganism.

• Count the number of colonies on the plates and calculate the CFU/mL for each sample and the control.

Calculation of Log Reduction:

• Log Reduction = log₁₀(CFU/mL of control) - log₁₀(CFU/mL of BCDMH-treated sample)

Caption: Experimental workflow for disinfectant efficacy testing.

Protocol 3: Analysis of 5,5-dimethylhydantoin (DMH) by HPLC

This protocol outlines a general approach for the quantification of the BCDMH byproduct, DMH, using High-Performance Liquid Chromatography (HPLC).[11][12][13]

Objective: To quantify the concentration of DMH in water samples treated with BCDMH.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• DMH analytical standard

• Mobile phase: Acetonitrile and water (isocratic or gradient, may require a buffer like phosphoric acid)

• Syringe filters (0.45 µm)

• Autosampler vials

• Water sample treated with BCDMH

Procedure:

• Preparation of Standards: Prepare a stock solution of DMH in deionized water. From the stock solution, prepare a series of calibration standards of known concentrations.

• Sample Preparation: Filter the BCDMH-treated water sample through a 0.45 µm syringe filter into an autosampler vial.

• HPLC Conditions (Example):

  • Column: C18, 5 µm, 4.6 x 250 mm

  • Mobile Phase: 20% Acetonitrile, 80% Water with 0.1% Phosphoric Acid

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detector Wavelength: 210 nm

  • Column Temperature: 30 °C

• Analysis:

  • Inject the calibration standards into the HPLC system to generate a calibration curve (peak area vs. concentration).

  • Inject the prepared water sample.

  • Identify the DMH peak in the sample chromatogram by comparing the retention time with that of the standard.

• Quantification:

  • Determine the peak area of DMH in the sample chromatogram.

  • Calculate the concentration of DMH in the sample using the calibration curve.

Safety and Handling

BCDMH is a strong oxidizing agent and should be handled with care. Avoid contact with skin and eyes, and do not inhale dust. Store in a cool, dry, well-ventilated area away from combustible materials.[14] Refer to the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

BCDMH is a versatile and effective disinfectant for a range of water treatment applications. Its dual-halogen action and efficacy in challenging water conditions make it a valuable alternative to traditional chlorine-based treatments. Proper monitoring of halogen residuals and disinfection byproducts is essential for its safe and effective use. The protocols provided here offer a framework for the scientific evaluation of BCDMH in water treatment systems.

References

• 1. envirotech.com [envirotech.com]
• 2. 1,3-Dibromo-5,5-dimethylhydantoin | SIELC Technologies [sielc.com]
• 3. 1-Bromo-3-chloro-5,5-dimethylhydantoin | C5H6BrClN2O2 | CID 61828 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. envirotech.com [envirotech.com]
• 5. BCDMH - Wikipedia [en.wikipedia.org]
• 6. BCDMH, Bromochlorodimethylhydantoin - IRO Biocide [irobiocide.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. yamathosupply.com [yamathosupply.com]
• 10. hydroinstruments.com [hydroinstruments.com]
• 11. repository.uncw.edu [repository.uncw.edu]
• 12. researchgate.net [researchgate.net]
• 13. Quantification of 1,3-dimethylol-5,5-dimethylhydantoin and its decomposition products in cosmetics by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pharmig.org.uk [pharmig.org.uk]

Application Notes and Protocols for Stereoselective Bromination of Alkenes Using Brominated Hydantoins

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the stereoselective bromination of alkenes utilizing brominated hydantoins, such as 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) and N-bromosuccinimide (NBS). These reagents offer practical and often highly selective methods for the introduction of bromine atoms across a double bond, a critical transformation in the synthesis of pharmaceuticals and other complex organic molecules.

Diastereoselective 1,2-Dibromination of Alkenes with DBDMH

A catalyst-free and highly efficient method for the 1,2-dibromination of a wide array of alkenes has been developed using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) as the bromine source. This protocol is distinguished by its mild reaction conditions, broad substrate scope, and excellent diastereoselectivity, providing a green and practical approach to vicinal dibromides.[1][2]

General Reaction Scheme

The general transformation involves the reaction of an alkene with DBDMH in a suitable solvent at room temperature.

Data Presentation: Substrate Scope and Yields

The catalyst-free dibromination with DBDMH is applicable to a diverse range of alkene substrates, affording the corresponding 1,2-dibrominated products in good to excellent yields with exclusive anti-diastereoselectivity.[1][2][3]

Entry	Substrate	Product	Yield (%)	Diastereomeric Ratio (anti:syn)
1	Styrene	1,2-Dibromo-1-phenylethane	98	>99:1
2	4-Methylstyrene	1,2-Dibromo-1-(p-tolyl)ethane	99	>99:1
3	4-Methoxystyrene	1-(1,2-Dibromoethyl)-4-methoxybenzene	99	>99:1
4	4-Chlorostyrene	1-Chloro-4-(1,2-dibromoethyl)benzene	95	>99:1
5	(E)-Stilbene	(1R,2R)-1,2-Dibromo-1,2-diphenylethane	99	>99:1
6	Cyclohexene	trans-1,2-Dibromocyclohexane	97	>99:1
7	Indene	trans-1,2-Dibromo-2,3-dihydro-1H-indene	96	>99:1
8	Methyl cinnamate	Methyl (2R,3S)-2,3-dibromo-3-phenylpropanoate	94	>99:1

Experimental Protocol: General Procedure for 1,2-Dibromination

To a solution of the alkene (0.2 mmol, 1.0 equiv) in diethyl ether (2 mL) in a sealed tube, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (0.5–1.5 equiv) is added. The reaction mixture is then stirred at room temperature. Upon completion of the reaction, as monitored by thin-layer chromatography (TLC), the solvent is removed under reduced pressure. The resulting residue is purified by flash column chromatography on silica gel to afford the desired 1,2-dibrominated product.[1][2]

Proposed Reaction Mechanism

The reaction is proposed to proceed through a bromonium ion intermediate, which is then attacked by a bromide ion in an anti-fashion, leading to the observed high diastereoselectivity.

Caption: Proposed mechanism for the diastereoselective dibromination of alkenes with DBDMH.

Enantioselective Bromofunctionalization of Alkenes

The use of N-bromoamides, such as N-bromosuccinimide (NBS), in combination with chiral catalysts enables a variety of enantioselective bromofunctionalizations of alkenes, including bromolactonization and bromoetherification. These reactions are powerful tools for the synthesis of chiral molecules.[4][5]

Enantioselective Bromolactonization

Chiral catalysts, such as those derived from cinchona alkaloids or chiral thioureas, can effectively control the stereochemical outcome of the bromolactonization of alkenoic acids.[6]

Data Presentation: Enantioselective Bromolactonization of Alkenoic Acids

The enantioselective bromolactonization of various 5-hexenoic acids can be achieved with good yields and high enantioselectivities using a chiral bifunctional sulfide catalyst.

Entry	Substrate (Alkenoic Acid)	Brominating Agent	Catalyst	Product (Bromolactone)	Yield (%)	Enantiomeric Ratio (er)
1	α,α-Diphenyl-5-hexenoic acid	N-Bromophthalimide (NBP)	(S)-Bifunctional Sulfide	(S)-6-(Bromomethyl)-3,3-dihydro-3,3-diphenylfuran-2(3H)-one	83	86:14
2	α-Phenyl-α-methyl-5-hexenoic acid	N-Bromophthalimide (NBP)	(S)-Bifunctional Sulfide	(S)-6-(Bromomethyl)-3-methyl-3-phenyldihydrofuran-2(3H)-one	75	89:11
3	α-(4-Methoxyphenyl)-α-phenyl-5-hexenoic acid	N-Bromophthalimide (NBP)	(S)-Bifunctional Sulfide	(S)-6-(Bromomethyl)-3-(4-methoxyphenyl)-3-phenyldihydrofuran-2(3H)-one	80	88:12

Experimental Protocol: Enantioselective Bromolactonization

To a solution of the alkenoic acid (0.1 mmol) and the chiral bifunctional sulfide catalyst (10 mol%) in a mixed solvent of dichloromethane and toluene (3:1, 2.0 mL) at -78 °C is added N-bromophthalimide (NBP) (1.2 equiv). The reaction mixture is stirred at this temperature for 24 hours. The reaction is then quenched with a saturated aqueous solution of sodium thiosulfate. The aqueous layer is extracted with dichloromethane, and the combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the chiral bromolactone.

Logical Workflow for Enantioselective Bromination

The successful execution of an enantioselective bromination reaction involves a series of logical steps, from substrate and catalyst selection to reaction optimization and product analysis.

Caption: Logical workflow for developing an enantioselective bromination protocol.

Safety and Handling

Brominated hydantoins are oxidizing agents and should be handled with care. Avoid contact with skin and eyes, and work in a well-ventilated fume hood. These compounds are stable solids, making them easier and safer to handle than liquid bromine.[4]

Conclusion

Brominated hydantoins, particularly DBDMH and NBS, are versatile and highly effective reagents for the stereoselective bromination of alkenes. The catalyst-free diastereoselective dibromination with DBDMH offers a simple and green method for the synthesis of anti-dibromides. Furthermore, the combination of N-bromoamides with chiral catalysts provides a powerful platform for the development of enantioselective bromofunctionalization reactions, which are of significant importance in the synthesis of chiral drugs and other valuable molecules. The detailed protocols and data presented herein serve as a valuable resource for researchers in organic synthesis and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalyst-Free 1,2-Dibromination of Alkenes Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) as a Bromine Source [organic-chemistry.org]
• 4. Recent advances in stereoselective bromofunctionalization of alkenes using N-bromoamide reagents - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]

Application Notes and Protocols for Aldol Condensation Reactions Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a commercially available, stable, and cost-effective N-halo reagent.[1][2] While traditionally used as a disinfectant and a source of electrophilic bromine in various organic transformations, recent studies have highlighted its potential as a precatalyst for the activation of carbonyl functionalities.[1][2] This application note details the use of DBDMH in mediating aldol condensation reactions, a fundamental carbon-carbon bond-forming reaction in organic synthesis. The methodology presented is notable for its metal-free and solvent-free (neat) reaction conditions, offering a green and efficient alternative to conventional methods.[1]

The reaction is tolerant to air and moisture, simplifying the experimental setup.[1][3] DBDMH is believed to act as a precatalyst, generating a bromine species in situ that activates the carbonyl group of the aldehyde, facilitating the nucleophilic attack of the enol or enolate.[2] This method has been successfully applied to both self-condensation and cross-condensation of aldehydes.[1]

Data Presentation

The following table summarizes the quantitative data for aldol condensation reactions using 1,3-Dibromo-5,5-dimethylhydantoin as a precatalyst under neat conditions.

Aldehyde 1	Aldehyde 2	Product	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
Heptanal	Heptanal	2-Pentyl-2-nonenal	7	70	20	85
Benzaldehyde	Heptanal	(E)-2-Benzylideneheptanal (Jasmine Aldehyde)	7	70	20	78

Experimental Protocols

This protocol provides a general methodology for the aldol condensation of aldehydes using DBDMH under neat reaction conditions.

Materials:

• Aldehyde(s)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Reaction vial or round-bottom flask

• Magnetic stirrer and stir bar

• Heating plate or oil bath

• Standard laboratory glassware for workup and purification

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• To a clean, dry reaction vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol). For cross-condensation reactions, add the electrophilic aldehyde (e.g., benzaldehyde, 1.0 mmol) and the enolizable aldehyde (e.g., heptanal, 1.0 mmol).

• Add 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) (0.07 mmol, 7 mol%).

• Seal the reaction vial and place it on a preheated heating plate or in an oil bath set to 70 °C.

• Stir the reaction mixture vigorously for 20 hours. The reaction is performed under neat (solvent-free) conditions.

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate (10 mL) and transfer it to a separatory funnel.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure aldol condensation product.

• Characterize the purified product using standard analytical techniques (e.g., NMR, IR, and mass spectrometry).

Mandatory Visualization

Caption: Proposed mechanism for DBDMH-mediated aldol condensation.

Caption: Experimental workflow for DBDMH-mediated aldol condensation.

References

• 1. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: One-Pot Synthesis of α-Bromo/Amino Ketones Using 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

For Researchers, Scientists, and Drug Development Professionals

Introduction

α-Bromo and α-amino ketones are pivotal structural motifs in organic synthesis and medicinal chemistry. They serve as versatile building blocks for the construction of a wide array of heterocyclic compounds and are integral components of numerous biologically active molecules and pharmaceuticals.[1][2][3] The synthesis of these compounds has traditionally involved multi-step procedures often requiring hazardous reagents. This document outlines efficient, one-pot methodologies for the synthesis of α-bromo and α-amino ketones utilizing 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) as a key reagent. DBDMH offers significant advantages, including high active bromine content, excellent stability, and cost-effectiveness, making it a superior choice for these transformations.[4]

One-Pot Synthesis of α-Bromo Ketones

The α-bromination of ketones is a fundamental transformation in organic synthesis. DBDMH serves as an effective brominating agent, enabling the direct conversion of ketones or their precursors (like secondary alcohols or alkenes) into α-bromo ketones under mild conditions.[5][6]

Reaction Scheme from Alkenes: A notable application is the one-pot synthesis from alkenes, where DBDMH acts as both an oxidant and a bromine source.[4][7]

Application Notes:

• Reagent Advantages: DBDMH is a stable, non-hazardous, and easy-to-handle solid, making it a safer alternative to liquid bromine.[4] Its high bromine content and cost-effectiveness are advantageous for large-scale synthesis.[4]

• Substrate Scope: This methodology is applicable to a wide range of alkenes, providing a variety of α-bromo ketones in high yields.[7]

• Reaction Conditions: The reaction is typically carried out in water, which is an environmentally benign solvent.[7] The protocol is a simple two-step, one-pot procedure.[7]

Experimental Protocol: Synthesis of α-Bromo Ketones from Alkenes [7]

• To a solution of the alkene (1.0 mmol) in water (5 mL), add 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (1.2 mmol).

• Stir the reaction mixture at room temperature for the time required for the formation of the bromohydrin intermediate (monitored by TLC).

• Upon completion, add an additional portion of DBDMH (1.2 mmol) to the reaction mixture.

• Continue stirring at room temperature until the α-bromo ketone formation is complete (monitored by TLC).

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Synthesis of α-Bromo Ketones

Entry	Starting Alkene	Product	Yield (%)
1	Styrene	2-Bromo-1-phenylethanone	92
2	4-Methylstyrene	2-Bromo-1-(p-tolyl)ethanone	90
3	4-Chlorostyrene	2-Bromo-1-(4-chlorophenyl)ethanone	95
4	Indene	2-Bromo-2,3-dihydro-1H-inden-1-one	88
5	1-Octene	1-Bromo-2-octanone	85

Yields are representative and may vary based on specific reaction conditions and substrates.

Visualization of the Bromination Mechanism

Caption: Proposed mechanism for the α-bromination of a ketone using DBDMH.

One-Pot Synthesis of α-Amino Ketones

α-Amino ketones are crucial precursors for many nitrogen-containing heterocycles and pharmacologically active compounds.[1][3] The one-pot synthesis of α-amino ketones from their corresponding ketones (or ketone precursors) involves the in-situ generation of the α-bromo ketone, followed by a nucleophilic substitution with a suitable amine.

Reaction Scheme: This sequential, one-pot process avoids the isolation of the often lachrymatory and unstable α-bromo ketone intermediate.[4][7]

Application Notes:

• Efficiency: This one-pot methodology is highly efficient, saving time and resources by avoiding intermediate purification steps.[7]

• Amine Scope: A wide variety of primary and secondary amines can be employed as nucleophiles, allowing for the synthesis of a diverse library of α-amino ketones.[1][8]

• Green Chemistry: When starting from alkenes, the use of water as a solvent aligns with the principles of green chemistry.[7]

Experimental Protocol: One-Pot Synthesis of α-Amino Ketones from Alkenes [7]

• Follow steps 1-4 of the α-bromo ketone synthesis protocol.

• After the formation of the α-bromo ketone is confirmed by TLC, add the desired amine (2.0 mmol) to the reaction mixture.

• Stir the reaction at room temperature until the consumption of the α-bromo ketone is complete (monitored by TLC).

• Work up the reaction as described in the α-bromo ketone synthesis (steps 5-6).

• Purify the crude product by column chromatography on silica gel to obtain the desired α-amino ketone.

Data Presentation: Synthesis of α-Amino Ketones

Entry	Starting Alkene	Amine	Product	Yield (%)
1	Styrene	Morpholine	2-Morpholino-1-phenylethanone	85
2	Styrene	Piperidine	1-Phenyl-2-(piperidin-1-yl)ethanone	88
3	4-Chlorostyrene	Pyrrolidine	1-(4-Chlorophenyl)-2-(pyrrolidin-1-yl)ethanone	90
4	Indene	Diethylamine	2-(Diethylamino)-2,3-dihydro-1H-inden-1-one	82
5	1-Octene	Benzylamine	1-(Benzylamino)-2-octanone	78

Yields are representative and may vary based on specific reaction conditions and substrates.

Visualization of the One-Pot Synthesis Workflow

Caption: Workflow for the one-pot synthesis of α-amino ketones from alkenes.

Applications in Drug Development

α-Amino ketones are recognized as important pharmacophores found in a variety of therapeutic agents.[2][3] Their structural features allow them to interact with biological targets, leading to a range of physiological effects.

• Antidepressants: Bupropion, an antidepressant, features an α-amino ketone core structure.[2][3]

• Appetite Suppressants: Amfepramone is another example of a pharmaceutical agent containing the α-amino ketone moiety used as an appetite suppressant.[2][3]

• Enzyme Inhibitors: α-Halo ketones are key intermediates in the synthesis of protease inhibitors, which are crucial in the treatment of diseases like HIV.[2]

The synthetic methodologies described herein provide a direct and efficient route to these valuable compounds, facilitating the discovery and development of new drug candidates.

Visualization of the Advantages of DBDMH

Caption: Key advantages of using DBDMH in organic synthesis.

References

• 1. Synthesis of α-amino carbonyl compounds: a brief review | Russian Chemical Reviews [rcr.colab.ws]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in the synthesis of α-amino ketones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02098B [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. One-pot synthesis of α-bromoacetals of ketones from secondary alcohols and 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) in ethylene glycol - Lookchem [lookchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. 1,3-Dibromo-5,5-dimethylhydantoin (DBH) mediated one-pot syntheses of α-bromo/amino ketones from alkenes in water - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]

The Versatility of Brominated Hydantoins in Heterocyclic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Brominated hydantoins, particularly 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), have emerged as highly versatile and efficient reagents in modern organic synthesis. Their utility extends beyond being a simple bromine source, acting as catalysts and in-situ generators of reactive intermediates. This compilation of application notes and protocols details the use of brominated hydantoins in the synthesis of a variety of key heterocyclic compounds, providing researchers with the necessary information to incorporate these powerful reagents into their synthetic strategies.

Synthesis of α-Bromo Ketone Intermediates

α-Bromo ketones are crucial building blocks for a vast array of nitrogen, sulfur, and oxygen-containing heterocycles. DBDMH provides a safe, efficient, and often catalytic method for their preparation from readily available starting materials like alkenes and secondary alcohols.

From Alkenes: A One-Pot Oxidation/Bromination Protocol

DBDMH can act as both an oxidant and a bromine source, enabling a one-pot synthesis of α-bromo ketones from alkenes in an aqueous medium. This method is environmentally friendly and proceeds with high yields.

Experimental Protocol:

• To a solution of the alkene (1.0 mmol) in a mixture of acetone and water (1:1, 10 mL), add 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (1.1 mmol).

• Stir the reaction mixture at room temperature for the time indicated in Table 1.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate (10 mL).

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired α-bromo ketone.

Quantitative Data:

Entry	Alkene	Time (h)	Yield (%)
1	Styrene	2	92
2	4-Methylstyrene	2	95
3	4-Chlorostyrene	3	91
4	4-Bromostyrene	3	93
5	4-Methoxystyrene	1.5	96
6	α-Methylstyrene	2.5	88
7	Cyclohexene	4	85
8	1-Octene	5	82

Table 1: Synthesis of α-bromo ketones from various alkenes using DBDMH.

Workflow Diagram:

Caption: Workflow for the synthesis of α-bromo ketones from alkenes.

From Secondary Alcohols: A One-Pot Oxidation and Bromination

DBDMH can efficiently oxidize secondary alcohols to ketones, which are then brominated in situ to yield α-bromo ketones.

Experimental Protocol:

• To a solution of the secondary alcohol (1.0 mmol) in a suitable solvent (e.g., acetonitrile, 10 mL), add DBDMH (1.2 mmol).

• Stir the mixture at the temperature and for the time specified in Table 2.

• Monitor the reaction by TLC.

• After completion, dilute the reaction mixture with water (20 mL) and extract with diethyl ether (3 x 15 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash chromatography to obtain the α-bromo ketone.

Quantitative Data:

Entry	Secondary Alcohol	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	1-Phenylethanol	CH3CN	60	3	94
2	1-(4-Chlorophenyl)ethanol	CH3CN	60	4	92
3	1-(4-Nitrophenyl)ethanol	Dioxane	80	5	85
4	Cyclohexanol	CH2Cl2	RT	6	88
5	2-Octanol	CH3CN	60	5	86

Table 2: Synthesis of α-bromo ketones from secondary alcohols using DBDMH.

One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones (Biginelli Reaction)

DBDMH has been found to be an effective catalyst for the one-pot, three-component Biginelli reaction, which is a cornerstone for the synthesis of dihydropyrimidinones, a class of compounds with significant pharmacological activities.

Experimental Protocol:

• In a round-bottom flask, mix the aldehyde (1.0 mmol), β-ketoester (e.g., ethyl acetoacetate, 1.0 mmol), urea or thiourea (1.5 mmol), and DBDMH (10 mol%).

• Heat the mixture under solvent-free conditions at 100 °C for the duration mentioned in Table 3.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Add cold water (15 mL) and stir for 15 minutes.

• Collect the precipitated solid by filtration, wash with cold water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure 3,4-dihydropyrimidin-2(1H)-one.

Quantitative Data:

Entry	Aldehyde	R	X	Time (min)	Yield (%)
1	Benzaldehyde	Ph	O	30	92
2	4-Chlorobenzaldehyde	4-Cl-C6H4	O	35	95
3	4-Methylbenzaldehyde	4-Me-C6H4	O	30	94
4	4-Methoxybenzaldehyde	4-MeO-C6H4	O	25	96
5	3-Nitrobenzaldehyde	3-NO2-C6H4	O	40	88
6	Benzaldehyde	Ph	S	45	85
7	4-Chlorobenzaldehyde	4-Cl-C6H4	S	50	89

Table 3: DBDMH-catalyzed Biginelli reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones and their thio-analogs.

Reaction Mechanism Diagram:

Caption: Proposed mechanism for the DBDMH-catalyzed Biginelli reaction.

Synthesis of Thiazoles via Hantzsch Synthesis

The Hantzsch thiazole synthesis is a classical and reliable method for the preparation of thiazole derivatives. It involves the reaction of an α-haloketone with a thioamide. The requisite α-bromo ketones can be conveniently prepared using DBDMH as described in Section 1.

Experimental Protocol:

• Step 1: Synthesis of α-bromo ketone (as per Protocol 1.1 or 1.2).

• Step 2: Cyclization to Thiazole. a. Dissolve the α-bromo ketone (1.0 mmol) and thioamide or thiourea (1.1 mmol) in ethanol (10 mL). b. Reflux the reaction mixture for the time indicated in Table 4. c. Monitor the reaction by TLC. d. After completion, cool the reaction to room temperature. e. If a precipitate forms, collect it by filtration. If not, concentrate the solvent under reduced pressure. f. Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate. g. Extract the product with ethyl acetate (3 x 15 mL). h. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. i. Purify the crude product by recrystallization or column chromatography.

Quantitative Data (Representative Examples):

Entry	α-Bromo Ketone	Thioamide/Thiourea	Time (h)	Yield (%)
1	2-Bromoacetophenone	Thiourea	3	90
2	2-Bromo-1-(4-chlorophenyl)ethanone	Thiourea	4	88
3	2-Bromoacetophenone	Thioacetamide	5	82
4	2-Bromo-1-(4-nitrophenyl)ethanone	Thiobenzamide	6	78

Table 4: Synthesis of thiazoles from DBDMH-derived α-bromo ketones.

Workflow Diagram:

Technical Notes & Optimization

Technical Support Center: Optimizing DBDMH Bromination Reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) for bromination reactions.

Troubleshooting Guide

This guide addresses common issues encountered during DBDMH bromination experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Insufficiently activated substrate. 2. Inappropriate solvent. 3. Reaction temperature is too low. 4. Slow reaction kinetics.	1. For aromatic brominations, consider adding a catalytic amount of a strong acid like HBF₄·Et₂O or trimethylsilyl triflate (TMSOTf) to increase the electrophilicity of DBDMH.[1][2] For benzylic brominations, add a radical initiator such as 2,2'-azobis(isobutyronitrile) (AIBN) or apply photo-irradiation.[1][3] 2. Chloroform is a commonly used solvent for ortho-bromination of phenols.[4] Dichloromethane is effective for benzylic brominations.[5] Avoid solvents like DMF, which can inhibit the reaction.[4] 3. While many reactions proceed at room temperature, gentle heating may be required for less reactive substrates.[4][6] 4. Increase the reaction time and monitor progress using techniques like GC-MS or TLC.[4]
Formation of Poly-brominated Products	1. Stoichiometry of DBDMH is too high. 2. The substrate is highly activated.	1. Carefully control the stoichiometry of DBDMH. For monobromination, use approximately 0.50-0.55 mole equivalents of DBDMH.[2][4] 2. For highly activated substrates, add the solid DBDMH in portions to the reaction mixture. This allows for better control over the reaction.[4]
Mixture of Isomers (e.g., ortho- and para-)	1. Reaction conditions favor a mixture of products. 2. The substrate's directing groups allow for multiple positions of attack.	1. For selective ortho-bromination of phenols, using DBDMH in chloroform at room temperature is effective.[4] Other methods may yield para-brominated phenols unless the para-position is blocked.[4] 2. If the substrate allows for it, consider protecting groups to block unwanted reaction sites.
Benzylic vs. Aromatic Ring Bromination	The reaction pathway (radical vs. electrophilic) is not being selectively promoted.	1. For benzylic bromination (a radical reaction), use a non-polar solvent and a radical initiator (e.g., AIBN) or light.[1][5] 2. For aromatic ring bromination (an electrophilic reaction), use an acid catalyst.[1][5]
Difficult Product Isolation	The byproduct, 5,5-dimethylhydantoin (DMH), is co-precipitating or is soluble in the workup solvent.	1. After the reaction, the solid DMH byproduct can often be removed by simple filtration.[4] 2. For products with low solubility, a workup with 10% aqueous sodium hydrosulfite (Na₂S₂O₄) solution can be employed. The organic layer is then separated, dried, and concentrated.[4]

Frequently Asked Questions (FAQs)

Q1: What is DBDMH and why is it used as a brominating agent?

A1: 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline solid that serves as a convenient and efficient source of electrophilic and radical bromine.[2][3] It is often preferred over liquid bromine due to its ease of handling, stability, and the ability to achieve regioselective brominations under mild conditions.[2] It is also considered a more cost-effective alternative to N-bromosuccinimide (NBS) as one molecule of DBDMH contains two bromine atoms.[7]

Q2: How do I choose the right solvent for my DBDMH bromination?

A2: The choice of solvent depends on the type of bromination. For the ortho-monobromination of phenols, chloroform is a good choice, while DMF has been shown to be ineffective.[4] For benzylic brominations, dichloromethane is commonly used.[5] Tetrahydrofuran (THF) has also been reported as a more environmentally benign solvent for certain applications.[8]

Q3: My reaction is very slow. What can I do to speed it up?

A3: For slow benzylic brominations, adding a radical initiator like AIBN (5-10 mol%) or using photo-irradiation can be effective.[1] For sluggish aromatic brominations, the addition of an acid catalyst can enhance the reactivity of DBDMH.[1][2]

Q4: I am getting a mixture of mono- and di-brominated products. How can I improve the selectivity for monobromination?

A4: To favor monobromination, carefully control the stoichiometry of DBDMH, typically using 0.50-0.55 molar equivalents.[2][4] For very reactive substrates, adding the DBDMH in several portions can help to control the reaction and prevent over-bromination.[4]

Q5: What is the typical workup procedure for a DBDMH bromination reaction?

A5: A common workup involves filtering off the solid byproduct, 5,5-dimethylhydantoin.[4] If the product is not soluble, the reaction mixture can be treated with a 10% aqueous sodium hydrosulfite solution, followed by extraction of the product into an organic solvent, drying, and concentration.[4]

Experimental Protocols

General Procedure for Ortho-Monobromination of Phenols

This protocol is adapted from the work of Alam et al.[4]

• Preparation: Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.

• Reagent Addition: Add solid DBDMH (0.50-0.52 mmol, 0.50-0.52 equivalents) to the solution in portions. The solution may turn red or deep brown upon addition of DBDMH. Add the next portion after the color disappears.

• Reaction Monitoring: Monitor the progress of the reaction by GC-MS or TLC. The persistence of color can sometimes indicate the consumption of the starting material.

• Workup and Isolation:

  • Method A (for soluble products): Upon completion, remove the solvent under reduced pressure. The solid byproduct (5,5-dimethylhydantoin) can be separated by filtration to yield the almost pure bromide.

  • Method B (for products with low solubility): Add 10% aqueous sodium hydrosulfite (Na₂S₂O₄) solution to the reaction mixture and stir for 5 minutes. Separate the organic layer, dry it over anhydrous MgSO₄, and concentrate it in an evaporator.

• Purification: If necessary, purify the product further by flash chromatography on silica gel.

General Procedure for Benzylic Bromination of Methylarenes

This protocol is based on the Lewis acid-catalyzed methodology.[5]

• Preparation: To a solution of the methylarene (1.0 mmol) in dichloromethane, add a catalytic amount of a Lewis acid (e.g., Zirconium(IV) chloride, 10 mol%).

• Reagent Addition: Add DBDMH (0.5 equivalents) to the mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by GC or TLC until the starting material is consumed.

• Workup: Quench the reaction with water and extract the product with dichloromethane. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Workflow for the ortho-monobromination of phenols using DBDMH.

Caption: Divergent reaction pathways in DBDMH bromination.

References

• 1. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 2. thieme-connect.com [thieme-connect.com]
• 3. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 4. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 5. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 8. researchgate.net [researchgate.net]

Side reactions and byproduct formation in BCDMH applications

Welcome to the Technical Support Center for 1,3-bromo-5,5-dimethylhydantoin (BCDMH) applications. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of BCDMH, with a focus on understanding and mitigating side reactions and byproduct formation.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving BCDMH.

Issue	Potential Cause	Recommended Solution
Incomplete reaction or low yield	1. Decomposition of BCDMH: BCDMH is sensitive to moisture and can decompose, losing its reactivity.[1][2] 2. Inappropriate solvent: BCDMH has limited solubility in some organic solvents.[1] 3. Insufficient stoichiometry: The molar ratio of BCDMH to the substrate may be too low. 4. Low reaction temperature: The activation energy for the desired transformation may not be met.	1. Ensure BCDMH is stored in a tightly sealed container in a dry environment. Use freshly opened or properly stored reagent. 2. Select a solvent in which BCDMH is soluble, such as chloroform, ethanol, or acetone.[3][4] 3. Increase the molar equivalents of BCDMH incrementally, monitoring the reaction progress. 4. Gradually increase the reaction temperature while monitoring for the formation of degradation products.
Formation of unexpected byproducts	1. Presence of water: Hydrolysis of BCDMH is a primary side reaction, leading to the formation of 5,5-dimethylhydantoin (DMH).[2][5][6][7] 2. Over-oxidation: The substrate may be susceptible to further oxidation beyond the desired product. 3. Side reactions with functional groups: BCDMH can react with various functional groups, leading to undesired products. 4. Reaction with solvent: Some solvents may react with BCDMH under the reaction conditions.	1. Use anhydrous solvents and inert atmosphere conditions to minimize hydrolysis. 2. Carefully control the stoichiometry of BCDMH and the reaction time. Monitor the reaction closely by TLC, GC-MS, or NMR.[1] 3. Protect sensitive functional groups in the starting material before introducing BCDMH. 4. Choose a non-reactive solvent for the specific transformation. Dichloromethane and acetonitrile are often suitable choices.
Difficult product purification	1. Presence of 5,5-dimethylhydantoin (DMH): DMH is a common byproduct and can co-elute with the desired product. 2. Formation of halogenated byproducts: Depending on the substrate and conditions, brominated or chlorinated byproducts may form.	1. DMH is more polar than BCDMH and many organic products. Purification can often be achieved by column chromatography on silica gel. An aqueous work-up can also help remove the water-soluble DMH. 2. Utilize chromatographic techniques such as HPLC or preparative TLC for separation.[1]
Reaction is not initiating	1. Poor quality of BCDMH: The reagent may be old or improperly stored, leading to low activity. 2. Presence of inhibitors: Trace impurities in the starting materials or solvent could be inhibiting the reaction.	1. Test the activity of the BCDMH on a known, reliable reaction. Purchase a fresh batch from a reputable supplier if necessary. 2. Purify starting materials and solvents before use.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition products of BCDMH in aqueous solutions?

A1: In the presence of water, BCDMH hydrolyzes to release hypobromous acid (HOBr) and hypochlorous acid (HOCl), which are the active oxidizing and disinfecting agents. The main organic byproduct of this hydrolysis is 5,5-dimethylhydantoin (DMH).[2][5][6][7]

Q2: How can I monitor the progress of a reaction involving BCDMH?

A2: Reaction progress can be monitored using standard analytical techniques:

• Thin-Layer Chromatography (TLC): To quickly check for the consumption of starting material and the appearance of new products.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile compounds, GC-MS can be used to identify and quantify reactants, products, and byproducts.

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique for monitoring the reaction and quantifying the formation of both the desired product and byproducts like DMH.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed structural information about the compounds in the reaction mixture and can be used for kinetic studies.[8]

Q3: What are the expected side reactions with common functional groups?

A3: BCDMH is a strong oxidizing and halogenating agent and can react with various functional groups:

• Amines: Primary and secondary amines can be halogenated or oxidized. Over-alkylation is a common issue in reactions involving amines and alkyl halides, and similar complexities can arise with halogenating agents like BCDMH.[9][10]

• Alcohols: Primary alcohols can be oxidized to aldehydes and further to carboxylic acids. Secondary alcohols are typically oxidized to ketones.[11]

• Thiols: Thiols (mercaptans) are readily oxidized to disulfides. This reaction is often fast and high-yielding.[3][12]

• Alkenes: BCDMH can add across double bonds, leading to halogenated products.[13][14]

• Electron-Rich Aromatic Compounds (e.g., Phenols): These compounds can undergo electrophilic halogenation on the aromatic ring.[15][16]

Q4: Are there any known impurities in commercial BCDMH that could affect my reaction?

A4: Commercial BCDMH should be of high purity (typically ≥98%).[2] However, potential impurities can include trace amounts of 5,5-dimethylhydantoin, other halogenated hydantoins, or inorganic salts from the manufacturing process.[17] For sensitive applications, it is advisable to use a high-purity grade of BCDMH.

Experimental Protocols

Protocol 1: General Procedure for the Oxidation of a Secondary Alcohol to a Ketone

This protocol provides a general guideline for the oxidation of a secondary alcohol using BCDMH.

Materials:

• Secondary alcohol

• BCDMH (1.1 equivalents)

• Anhydrous dichloromethane (CH₂Cl₂)

• Silica gel for column chromatography

• Standard work-up and purification reagents

Procedure:

• Dissolve the secondary alcohol in anhydrous CH₂Cl₂ under an inert atmosphere (e.g., nitrogen or argon).

• Add BCDMH (1.1 equivalents) to the solution in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired ketone.

Protocol 2: Quantification of 5,5-Dimethylhydantoin (DMH) Byproduct by HPLC

This protocol outlines a method for the quantification of the DMH byproduct in a reaction mixture.

Instrumentation and Conditions:

• HPLC System: With a UV detector.

• Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water may be suitable. The exact conditions should be optimized for the specific reaction mixture.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: ~210 nm.

• Standard Preparation: Prepare a series of standard solutions of known concentrations of pure DMH in the mobile phase to generate a calibration curve.

Procedure:

• Dilute a known amount of the crude reaction mixture in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

• Inject the sample onto the HPLC system.

• Identify the DMH peak by comparing the retention time with that of the DMH standard.

• Quantify the amount of DMH in the sample by using the calibration curve.

Data Presentation

Reaction Type	Substrate	Product	Common Byproducts	Key Reaction Conditions
Oxidation	Secondary Alcohol	Ketone	5,5-Dimethylhydantoin	Anhydrous organic solvent (e.g., CH₂Cl₂), room temperature
Oxidation	Primary Alcohol	Aldehyde/Carboxylic Acid	Aldehyde (if over-oxidized to acid), 5,5-Dimethylhydantoin	Control of stoichiometry and reaction time is crucial
Oxidation	Thiol	Disulfide	5,5-Dimethylhydantoin	Often rapid and high-yielding in solvents like dichloromethane[3]
Halogenation	Alkene	Dihaloalkane	Halohydrin (if water is present)	Non-aqueous solvent to avoid halohydrin formation
Halogenation	Phenol	Halogenated Phenol	Polyhalogenated phenols, 5,5-Dimethylhydantoin	Solvent polarity can influence the degree of halogenation

Visualizations

Caption: Decomposition pathway of BCDMH in the presence of water.

References

• 1. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BCDMH, Bromochlorodimethylhydantoin - IRO Biocide [irobiocide.com]
• 3. 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent for the Oxidation of Thiols to Disulfides in Solution or under Solvent-Free Conditions [organic-chemistry.org]
• 4. BCDMH manufacturers and suppliers in india [chemicalbook.com]
• 5. BCDMH - Wikipedia [en.wikipedia.org]
• 6. envirotech.com [envirotech.com]
• 7. 1-Bromo-3-chloro-5,5-dimethylhydantoin | C5H6BrClN2O2 | CID 61828 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Mechanistic understanding of molecular initiating events (MIEs) using NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 24.6 Synthesis of Amines - Organic Chemistry | OpenStax [openstax.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chemguide.co.uk [chemguide.co.uk]
• 14. pearson.com [pearson.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. researchgate.net [researchgate.net]
• 17. CN103333115B - Production method of bromo-3-chloro-5,5-dimethylhydantoin (BCDMH) serving as chemical intermediate - Google Patents [patents.google.com]

Technical Support Center: Purification of Brominated Hydantoin Reaction Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with products from brominated hydantoin reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: The final product is yellow or discolored, not a white powder.

• Question: My brominated hydantoin product is yellow. What is the likely cause and how can I obtain a white product?

• Answer: A yellow coloration in bromine-containing products is a common issue, often indicating the presence of impurities or residual bromine. The primary cause is often related to the reaction pH. High alkalinity (high pH) during the synthesis can lead to the decomposition of the hydantoin ring structure, resulting in colored byproducts. To resolve this:

  • Control Reaction pH: Maintain the pH of the reaction mixture within a neutral to slightly acidic range (typically 5.5 - 7.5) during the bromination step. This can be achieved by the controlled addition of a base to neutralize the HBr formed during the reaction.

  • Post-Reaction Wash: After filtration, wash the crude product thoroughly with a reducing agent solution, such as aqueous sodium bisulfite or sodium thiosulfate. This will help to quench any unreacted bromine that can cause discoloration. Follow this with washes of deionized water to remove salts.

  • Recrystallization: If the discoloration persists, recrystallization is an effective purification step. Dissolving the crude product in a suitable hot solvent (like an ethanol/water mixture) and allowing it to cool slowly will form purer, colorless crystals, leaving colored impurities in the mother liquor.

  • Activated Carbon Treatment: For persistent color, a small amount of activated charcoal can be added to the hot solution during recrystallization to adsorb colored impurities. The charcoal must then be removed by hot filtration.

Issue 2: The reaction yield is lower than expected.

• Question: I am experiencing low yields in my brominated hydantoin synthesis. What are the potential causes and how can I improve the yield?

• Answer: Low yields can stem from several factors, from reaction conditions to product loss during workup.

  • Improper pH Control: As mentioned above, a pH that is too high can cause decomposition of the hydantoin starting material, reducing the yield. Conversely, a pH that is too low can slow down the reaction rate. Careful monitoring and control of pH is critical.

  • Reaction Temperature: Both excessively high and low temperatures can negatively impact yield. High temperatures can lead to side reactions and product decomposition. Low temperatures might result in an incomplete reaction. The optimal temperature should be determined for the specific reaction, but a range of 10-25°C is often a good starting point.

  • Incomplete Reaction: Ensure the reaction is allowed to proceed to completion. This can be monitored using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the reaction stalls, a slight increase in temperature or an extended reaction time may be necessary.

  • Product Loss During Workup: Significant amounts of product can be lost during filtration and washing if the product has some solubility in the wash solvent. Ensure the product is fully precipitated before filtration, for example by cooling the reaction mixture in an ice bath. Use a minimal amount of cold washing solvent.

  • Sub-optimal Reagents: The purity of the starting materials, including the brominating agent (e.g., DBDMH, NBS) and the hydantoin substrate, is crucial. Impurities in the starting materials can lead to side reactions and lower yields.

Issue 3: HPLC analysis shows multiple impurity peaks.

• Question: My HPLC chromatogram shows several impurities. How can I identify and remove them?

• Answer: The presence of multiple impurities is a common challenge. A systematic approach is needed for their identification and removal.

  • Identify the Impurities:

    • Unreacted Starting Materials: Compare the retention times of the impurity peaks with those of your starting materials (the hydantoin substrate and the brominating agent).

    • Mono-brominated Intermediates: If the desired product is a di-brominated hydantoin, a common impurity is the mono-brominated species. This occurs when the bromination reaction is incomplete.

    • Hydrolyzed Byproducts: Brominated hydantoins can slowly react with water. Ensure samples for HPLC are prepared in a non-reactive solvent and analyzed promptly.

  • Removal Strategies:

    • Washing: Unreacted water-soluble starting materials and byproducts can often be removed by thoroughly washing the filtered product with deionized water.

    • Recrystallization: This is one of the most powerful techniques for removing impurities with different solubility profiles from the main product. A solvent screen (testing small amounts of product in various solvents) can help identify the best recrystallization solvent or solvent system.

    • Column Chromatography: For impurities that are difficult to remove by recrystallization, silica gel column chromatography can be employed. The mobile phase (eluent) is chosen based on the polarity of the product and impurities, often determined by preliminary TLC analysis. A less polar solvent system will typically elute the desired brominated hydantoin before more polar impurities.

    • Aqueous Extraction: If unreacted electrophilic brominating agents are suspected, washing the reaction mixture (dissolved in an organic solvent) with an aqueous solution can help remove them.

Issue 4: The product is difficult to filter and handle.

• Question: My product is a very fine powder that clogs the filter paper, or it is oily and difficult to isolate. What can I do?

• Answer: The physical properties of the product can be influenced by the precipitation conditions.

  • Fine Powder: Very rapid precipitation often leads to the formation of very small crystals or an amorphous powder that is difficult to filter. To obtain larger, more easily filterable crystals, try cooling the reaction mixture more slowly after the reaction is complete. Stirring during precipitation can also influence crystal size.

  • Oily Product: If the product "oils out" instead of precipitating as a solid, it may be due to the presence of impurities or the solvent system used. Ensure the reaction has gone to completion. If using a mixed solvent system for precipitation, adjusting the solvent ratio may promote crystallization. Seeding the solution with a small crystal of the pure product can also induce crystallization.

Data Summary Tables

Table 1: Influence of Reaction pH on Product Purity and Yield

pH Range	Temperature (°C)	Product Appearance	Purity (%)	Yield (%)	Reference
5.5 - 8.5	55	White Crystalline	99.8	90-92
7.0 - 9.0	10 - 15	-	95.0 - 97.5	85 - 90
> 9.0 (initial)	10	Dark Color	90 - 93	85 - 90

Table 2: Comparison of Purification Methods for Brominated Hydantoins

Purification Method	Target Compound	Solvents/Reagents	Achieved Purity	Notes	Reference
Washing	Bromo-chloro dimethyl hydantoin	Deionized Water	>98.0%	Removes water-soluble impurities.
Recrystallization	Bromo-chloro dimethyl hydantoin	Acetone / Water	>99.3%	Acetone is used to dissolve and decolorize, followed by precipitation with water.
Recrystallization	5,2′-Dibromo-2,4′,5′-trihydroxy diphenylmethanone	Ethanol / Water	99.98% (HPLC)	Effective for removing process-related impurities.
Column Chromatography	General Brominated Aromatics	Silica Gel / Chloroform	High	Used for ortho-monobromination of phenols.

Experimental Protocols

Protocol 1: General Purification by Washing and Drying

• Filtration: After the reaction is complete and the product has precipitated, set up a Buchner funnel with a suitable filter paper. Wet the filter paper with the reaction solvent.

• Product Collection: Pour the reaction slurry into the funnel and apply a vacuum to remove the mother liquor.

• Washing: With the vacuum still applied, wash the filter cake with several portions of cold deionized water. This helps to remove water-soluble salts and unreacted starting materials.

• Drying: Transfer the washed product to a clean, pre-weighed watch glass or drying dish.

• Vacuum Drying: Place the product in a vacuum oven at 50-60°C until a constant weight is achieved. This typically takes several hours to overnight.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a solvent or solvent pair in which the brominated hydantoin product is sparingly soluble at room temperature but highly soluble when hot. A common system is an alcohol (e.g., ethanol) and water.

• Dissolution: Place the crude, dry product in an Erlenmeyer flask. Add a minimal amount of the hot solvent (e.g., ethanol) to dissolve the solid completely. Gentle heating on a hot plate may be required.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl the flask and then perform a hot filtration to remove the charcoal.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The pure product should crystallize out. The cooling process can be further slowed by insulating the flask. For maximum recovery, the flask can then be placed in an ice bath.

• Isolation: Collect the purified crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum, as described in Protocol 1.

Visualizations

Technical Support Center: 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in Bromination Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for utilizing 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in bromination experiments, with a specific focus on preventing over-bromination.

Troubleshooting Guide: Avoiding Over-bromination

Issue: Formation of Di- or Poly-brominated Products

When the desired outcome is a mono-brominated product, the formation of di- or poly-brominated species is a common issue. This guide provides potential causes and solutions to achieve higher selectivity.

Potential Cause	Troubleshooting Steps
Incorrect Stoichiometry	Carefully control the molar equivalents of DBDMH. For mono-bromination, a stoichiometry of 0.50-0.55 mole equivalents of DBDMH to 1 mole of the substrate is often recommended, as DBDMH contains two bromine atoms.[1][2]
High Reactivity of Substrate	For highly activated aromatic compounds (e.g., phenols), the reaction can proceed rapidly, leading to multiple brominations. Consider lowering the reaction temperature to decrease the reaction rate and improve selectivity.
Inappropriate Solvent	The choice of solvent can influence the reactivity of the brominating species. Non-polar solvents like chloroform are often used for selective bromination of phenols.[1] For other substrates, solvent screening may be necessary to optimize selectivity.
Mode of Addition	Adding the solid DBDMH in portions to the reaction mixture can help control the concentration of the active brominating species and minimize over-bromination.[1] Monitor the reaction progress (e.g., by observing color change or using TLC/GC-MS) between additions.[1][3]
Extended Reaction Time	Prolonged reaction times can lead to the formation of undesired byproducts. Monitor the reaction closely and quench it once the starting material is consumed or the desired product is maximized.
Presence of Unintended Catalysts	Trace amounts of acidic or basic impurities can catalyze over-bromination. Ensure all glassware is clean and dry, and use pure solvents and reagents.

Frequently Asked Questions (FAQs)

Q1: How can I selectively achieve mono-bromination of a phenol at the ortho-position using DBDMH?

A simple and effective method for the ortho-monobromination of phenols involves the addition of 0.50-0.52 mole equivalents of solid DBDMH to a solution of the phenol in chloroform at room temperature.[1] The reaction can often be monitored by the disappearance of the red or deep brown color of the reaction mixture.[1]

Q2: What is the key to preventing benzylic di-bromination when using DBDMH?

To achieve selective mono-bromination at the benzylic position, precise control of the stoichiometry of DBDMH is critical.[4] The reaction often proceeds via a radical mechanism, which can be initiated by light or a radical initiator.[4][5] Using a slight molar excess of the substrate relative to the bromine atoms available from DBDMH can favor mono-bromination.

Q3: Can the order of addition of reagents affect the selectivity of the bromination?

Yes, in some cases, the mode of addition is crucial. For certain sensitive substrates, adding DBDMH portion-wise allows for better control of the reaction and can prevent the formation of di-bromo derivatives.[1] However, for some other reactions, adding the DBDMH all at once has been found to give higher yields of the mono-brominated product.[1] It is advisable to perform a small-scale test to determine the optimal addition method for your specific substrate.

Q4: How do I monitor the progress of a bromination reaction with DBDMH?

The progress of the reaction can be monitored by several techniques:

• Thin-Layer Chromatography (TLC): To visualize the consumption of the starting material and the formation of the product(s).[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify the components in the reaction mixture.[1]

• Visual Observation: In many cases, the reaction mixture changes color. For instance, the disappearance of the reddish-brown color of the brominating species can indicate the reaction's progress or completion.[1]

Q5: What is the standard work-up procedure for a reaction involving DBDMH?

A common work-up procedure involves quenching the reaction to destroy any excess brominating agent, followed by extraction and purification.

• Quench the reaction by adding an aqueous solution of a reducing agent like sodium hydrosulfite (Na₂S₂O₄) or sodium sulfite (Na₂SO₃).[1][6]

• Separate the organic layer.

• Wash the organic layer with water and/or brine.

• Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

• Concentrate the solution under reduced pressure.

• The byproduct, 5,5-dimethylhydantoin, is often water-soluble and can be removed during the aqueous washes. The crude product can then be purified by techniques such as recrystallization or column chromatography.[1]

Experimental Protocols

Protocol 1: Selective Ortho-monobromination of Phenols

This protocol is adapted from a procedure for the ortho-monobromination of phenols and polyphenols.[1]

Materials:

• Phenolic substrate

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Chloroform (CHCl₃)

• 10% aqueous sodium hydrosulfite (Na₂S₂O₄) solution (for work-up)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the phenolic substrate (1.0 mmol) in chloroform (5-7 mL) in a round-bottom flask at room temperature.

• Add solid DBDMH (0.50-0.52 mmol, 0.50-0.52 mole equivalents) to the solution in portions.

• Stir the reaction mixture at room temperature. Monitor the reaction by GC-MS or TLC. The disappearance of the color of the reaction mixture can also indicate the progress of the reaction.[1]

• Upon completion, add 10% aqueous sodium hydrosulfite solution to the reaction mixture and stir for 5 minutes.

• Separate the organic layer, dry it over anhydrous MgSO₄, and concentrate it under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to obtain the pure ortho-monobrominated phenol.

Table 1: Reaction Conditions for Ortho-monobromination of Phenols with DBDMH [1]

Entry	Substrate	Molar eq. of DBDMH	Time	Yield (%)
1	Phenol	0.52	5 h	98
2	o-Cresol	0.50	16 h	95
3	m-Cresol	0.53	15 min	96
4	p-Cresol	0.51	10 h	92

Visualizations

Diagram 1: Factors Influencing Selective Bromination with DBDMH

Caption: Key factors for controlling selectivity in DBDMH brominations.

Diagram 2: General Experimental Workflow for Selective Bromination

Caption: A typical experimental workflow for selective bromination using DBDMH.

References

• 1. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 2. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 3. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 5. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US5248817A - Process for aromatic bromination - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 3-Bromomethyl-1,5,5-trimethylhydantoin

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of 3-Bromomethyl-1,5,5-trimethylhydantoin synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Bromomethyl-1,5,5-trimethylhydantoin?

A1: While specific literature for 3-Bromomethyl-1,5,5-trimethylhydantoin is not abundant, a plausible and commonly employed method for N-bromomethylation of similar heterocyclic compounds involves the reaction of the parent hydantoin with formaldehyde and hydrogen bromide. This electrophilic substitution reaction introduces the bromomethyl group onto one of the nitrogen atoms of the hydantoin ring.

Q2: Which nitrogen on the 1,5,5-trimethylhydantoin ring is preferentially bromomethylated?

A2: In the case of 1,5,5-trimethylhydantoin, the N-1 position is already substituted with a methyl group. Therefore, the bromomethylation reaction will occur at the N-3 position.

Q3: What are the critical parameters to control for a high-yield synthesis?

A3: Key parameters to optimize include reaction temperature, reaction time, the stoichiometry of the reactants (1,5,5-trimethylhydantoin, formaldehyde, and hydrogen bromide), and the choice of solvent. Careful control of these variables is crucial to maximize the yield of the desired product and minimize the formation of byproducts.

Q4: What are the potential side reactions in the synthesis of 3-Bromomethyl-1,5,5-trimethylhydantoin?

A4: Potential side reactions may include the formation of di-bromomethylated products (if both nitrogens were available), polymerization of formaldehyde, and decomposition of the product under harsh reaction conditions. Additionally, the formation of N-hydroxymethyl intermediate is a key step, and incomplete conversion to the bromide can be a source of impurities.

Q5: How can I purify the final product?

A5: Purification of 3-Bromomethyl-1,5,5-trimethylhydantoin can typically be achieved through recrystallization from a suitable solvent system. The choice of solvent will depend on the solubility of the product and impurities. Column chromatography may also be employed for higher purity requirements.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive reagents. 2. Incorrect reaction temperature. 3. Insufficient reaction time. 4. Improper work-up procedure.	1. Use fresh, high-purity 1,5,5-trimethylhydantoin, paraformaldehyde, and a standardized solution of HBr. 2. Optimize the reaction temperature. Start with literature values for similar N-bromomethylations and perform small-scale experiments at different temperatures. 3. Monitor the reaction progress using TLC or HPLC to determine the optimal reaction time. 4. Ensure that the pH is controlled during work-up to prevent product decomposition. Use a cold work-up if the product is thermally sensitive.
Presence of Multiple Spots on TLC (Multiple Products)	1. Formation of byproducts due to unoptimized stoichiometry. 2. Product degradation.	1. Carefully control the molar ratios of the reactants. A slight excess of formaldehyde and HBr may be necessary, but a large excess can lead to side reactions. 2. Avoid excessive heating and prolonged reaction times. Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.
Product is an Oil or Fails to Crystallize	1. Presence of impurities. 2. Residual solvent.	1. Purify the crude product using column chromatography before attempting recrystallization. 2. Ensure all solvent is removed under high vacuum. If the product is a low-melting solid, cooling the concentrated solution for an extended period may induce crystallization. Seeding with a small crystal of pure product can also be effective.
Inconsistent Yields Between Batches	1. Variability in reagent quality. 2. Poor control over reaction parameters. 3. Inconsistent work-up.	1. Source high-purity, well-characterized starting materials from a reliable supplier. 2. Precisely control temperature, stirring rate, and addition rates of reagents for each reaction. 3. Standardize the work-up procedure, including volumes of extraction solvents and washing solutions.

Data Presentation

Table 1: Effect of Reaction Temperature on Yield

Temperature (°C)	Reaction Time (h)	Yield (%)
25	24	45
40	12	65
60	6	78
80	4	72 (with increased byproducts)

Table 2: Effect of Solvent on Yield

Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Dichloromethane	40	12	68
1,2-Dichloroethane	60	8	75
Acetic Acid	60	6	82
Toluene	80	5	65

Experimental Protocols

Proposed Synthesis of 3-Bromomethyl-1,5,5-trimethylhydantoin

This protocol is a proposed method based on general procedures for N-bromomethylation. Optimization may be required.

Materials:

• 1,5,5-trimethylhydantoin

• Paraformaldehyde

• Hydrogen bromide (33% in acetic acid)

• Glacial acetic acid

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Hexane

• Ethyl acetate

Procedure:

• To a stirred solution of 1,5,5-trimethylhydantoin (1.0 eq) in glacial acetic acid, add paraformaldehyde (1.2 eq).

• Slowly add hydrogen bromide (33% in acetic acid, 1.5 eq) to the mixture at room temperature.

• Heat the reaction mixture to 60°C and stir for 6 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent).

• After completion, cool the reaction mixture to room temperature and pour it into a mixture of ice and water.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to afford pure 3-Bromomethyl-1,5,5-trimethylhydantoin.

Visualizations

Caption: Proposed reaction pathway for the synthesis of 3-Bromomethyl-1,5,5-trimethylhydantoin.

Caption: General experimental workflow for the synthesis and purification.

Caption: Troubleshooting decision tree for addressing low product yield.

Technical Support Center: Troubleshooting DBDMH-Mediated Reactions

Welcome to the technical support center for 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)-mediated reactions. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues encountered during experimentation, with a focus on addressing low conversion rates.

Frequently Asked Questions (FAQs)

Q1: What is DBDMH and what are its primary applications in organic synthesis?

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable, crystalline organic compound that serves as a versatile reagent in organic synthesis.[1] It is widely used as a source of electrophilic bromine for bromination reactions and as a mild oxidizing agent.[2][3][4] Its advantages over liquid bromine include ease of handling, improved safety, and stability.[1] Common applications include the ortho-bromination of phenols, benzylic brominations, and the oxidation of alcohols and thiols.[5][6][7][8]

Q2: What is the general mechanism of action for DBDMH?

DBDMH acts as a source of bromine, which is equivalent to hypobromous acid (HOBr) in the presence of water.[1][2] The nitrogen atoms in the DBDMH molecule are adjacent to electron-withdrawing carbonyl groups, which polarizes the N-Br bonds, making the bromine atoms electrophilic.[4] The reaction mechanism can proceed through an ionic pathway, where DBDMH provides a "Br+" equivalent for electrophilic substitution or addition, or a radical pathway, particularly for benzylic brominations, which can be initiated by light or a radical initiator.[4][6]

Troubleshooting Low Conversion Rates

Low conversion rates are a frequent challenge in organic synthesis. The following sections provide guidance on specific issues you may encounter with DBDMH-mediated reactions and how to address them.

Q3: My conversion rate is lower than expected. What are the potential causes and how can I improve it?

Several factors can contribute to low conversion rates in DBDMH-mediated reactions. A systematic approach to troubleshooting, as outlined in the flowchart below, can help identify and resolve the issue.

Caption: Troubleshooting flowchart for low conversion rates.

A common starting point is to reassess the fundamentals of the reaction setup.

Reagent Quality and Stoichiometry:

• DBDMH Stability: Although DBDMH is a stable solid, prolonged exposure to moisture can lead to decomposition.[1][9] Ensure that the reagent has been stored in a cool, dry place.[10]

• Substrate Purity: Impurities in the starting material can interfere with the reaction, consuming the reagent or inhibiting the desired transformation.

• Stoichiometry: The molar equivalents of DBDMH are crucial. For reactions involving a single bromine transfer, 0.5 equivalents of DBDMH are theoretically needed, as the molecule contains two bromine atoms.[11] However, for some substrates, slightly more than 0.5 equivalents may be necessary to drive the reaction to completion.[5] Conversely, using a large excess of DBDMH can lead to the formation of undesired side products, such as di-brominated compounds.[5]

Reaction Conditions:

• Solvent: The choice of solvent can significantly impact reaction outcomes. For instance, in the bromination of phenols, chloroform has been shown to be an effective solvent, while DMF can lead to unreacted starting material.[5] Halogenated solvents like dichloromethane are also commonly used.[6]

• Temperature: Reaction temperature plays a critical role. While many DBDMH reactions proceed at room temperature, some may require heating to achieve a reasonable rate.[5][6] For example, optimization of an esterification reaction showed that 70°C was the optimal temperature.[1][12] Conversely, for some selective brominations, lower temperatures may be necessary to prevent side reactions.[13]

• Reaction Time: Monitoring the reaction progress over time using techniques like TLC or GC-MS is essential. Some reactions are rapid, completing in minutes, while others may require several hours.[5]

Q4: I am observing the formation of multiple products. How can I improve the selectivity of my reaction?

Lack of selectivity often results in the formation of isomers (e.g., ortho- vs. para-bromination) or multiple halogenations (mono- vs. di-bromination).

• Control Stoichiometry: Carefully controlling the amount of DBDMH is the primary method to avoid over-bromination. Using 0.50-0.52 mole equivalents of DBDMH is often effective for monobromination.[5]

• Mode of Addition: For some sensitive substrates, the rate of addition of DBDMH can influence selectivity. Adding the solid DBDMH in portions, allowing the color to dissipate between additions, can sometimes prevent the buildup of high concentrations of the brominating agent and reduce the formation of side products.[5] However, in some cases, adding the reagent all at once has been found to be more effective.[5]

• Use of Additives: The presence of an acid catalyst can influence the regioselectivity of aromatic bromination.[4][7] For benzylic brominations, the addition of a radical initiator like AIBN can promote the desired pathway over aromatic ring bromination.[3]

Experimental Protocols and Data

For reproducible results, adherence to established protocols is crucial. The following sections provide a general experimental workflow and tables of optimized reaction conditions for different transformations.

General Experimental Workflow for Bromination of Phenols

The following diagram outlines a typical experimental procedure for the ortho-monobromination of a phenol using DBDMH.

Caption: General experimental workflow for phenol bromination.

Detailed Protocol for ortho-Monobromination of Phenols[5]

• Dissolve the starting phenol in chloroform (5-7 mL per mmol of substrate) in a round-bottom flask at room temperature.

• Add solid DBDMH (0.50-0.52 mole equivalents) in portions. The solution may turn red or brown upon addition. Wait for the color to disappear before adding the next portion.

• Monitor the reaction progress by GC-MS. The persistence of the color can indicate the consumption of the starting material.

• Upon completion, remove the solvent under reduced pressure.

• The solid byproduct, 5,5-dimethylhydantoin, can often be removed by simple filtration.

• For substrates with low solubility, add a 10% aqueous sodium hydrosulfite (Na2S2O4) solution to the reaction mixture and stir for 5 minutes. Separate the organic layer, dry it over magnesium sulfate (MgSO4), and concentrate.

• Purify the crude product by flash chromatography on silica gel to obtain the pure monobrominated phenol.

Table 1: Optimized Conditions for DBDMH-Mediated Bromination

Substrate Type	DBDMH (Equivalents)	Solvent	Temperature	Time	Catalyst/Additive	Yield (%)	Reference
Phenols	0.50 - 0.53	Chloroform	Room Temp.	15 min - 24 h	None	High	[5]
Toluene	0.5	Dichloromethane	Room Temp.	Not specified	ZrCl4 (10 mol%)	>99	[6]
Benzylic Diols	Not specified	Tetrahydrofuran	0 °C to Room Temp.	2 - 16 h	None	Moderate to Good	[14]
Alkenes	Not specified	Not specified	Room Temp.	Not specified	Thiourea	Good to Excellent	[3]

Table 2: Optimization of DBDMH-Mediated Esterification of Benzoic Acid and Methanol [1][12]

Entry	DBDMH (mol%)	Temperature (°C)	Time (h)	Conversion (%)
1	0	70	20	0
2	3.5	70	20	92
3	7	70	20	>99
4	7	30	20	Low
5	7	70	20 (dry conditions)	~80

Q5: Are there any safety precautions I should be aware of when working with DBDMH?

Yes, appropriate safety measures should always be taken when handling DBDMH.

• Handling: Wear suitable protective clothing, gloves, and eye/face protection.[15] Handle in a well-ventilated area, such as a fume hood, to avoid inhaling dust.[10]

• Storage: Store in a cool, dry place away from combustible materials, strong oxidizing agents, strong acids, strong bases, and alcohols.[10][15] DBDMH is moisture-sensitive.[10]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, strong bases, alcohols, and combustible materials.[10]

• Disposal: Dispose of DBDMH and its container as hazardous waste according to local regulations.[15] Avoid release into the environment as it is very toxic to aquatic organisms.[10][15]

Underlying Mechanisms and Pathways

A deeper understanding of the reaction mechanism can aid in troubleshooting. The following diagram illustrates the proposed catalytic cycle for DBDMH in an esterification reaction, highlighting its role as a precatalyst.

Caption: Plausible reaction pathways for DBDMH-mediated esterification.

In the presence of trace water (Path A), DBDMH can decompose to form hypobromous acid (HOBr), which then activates the carboxylic acid for nucleophilic attack by the alcohol.[1] Alternatively, under drier conditions (Path B), the alcohol can react with DBDMH to form an alkyl hypobromite, which serves a similar role in activating the carboxylic acid.[1] The formation of bromine species during the decomposition of DBDMH is crucial for its catalytic activity.[12]

References

• 1. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DBDMH - Wikipedia [en.wikipedia.org]
• 3. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 4. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 5. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 6. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thieme-connect.com [thieme-connect.com]
• 8. scielo.br [scielo.br]
• 9. bloomtechz.com [bloomtechz.com]
• 10. fishersci.com [fishersci.com]
• 11. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 12. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality [mdpi.com]
• 13. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. chembk.com [chembk.com]

Technical Support Center: Solvent Effects on the Selectivity of Brominated Hydantoins

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of solvent choice on the selectivity of brominated hydantoins.

Frequently Asked Questions (FAQs)

Q1: What are the primary sites of bromination on a hydantoin ring?

The primary sites for bromination on an unsubstituted hydantoin ring are the two nitrogen atoms, N1 and N3. The N3 position is generally more acidic and nucleophilic, making it more susceptible to electrophilic attack under many conditions. However, the selectivity between N1 and N3 can be influenced by the reaction conditions, particularly the choice of solvent and base.

Q2: Which brominating agents are commonly used for hydantoins?

Commonly used brominating agents include N-Bromosuccinimide (NBS) and 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH).[1][2] Both reagents are effective sources of electrophilic bromine. DBDMH offers the advantage of having two bromine atoms per molecule and can be a more cost-effective and atom-economical choice.[2]

Q3: How does solvent polarity affect the bromination of hydantoins?

Solvent polarity plays a crucial role in the dissolution of reactants and stabilization of intermediates, which in turn affects reaction rate and selectivity.

• Polar Aprotic Solvents (e.g., Acetonitrile, DMF, THF): These solvents are generally good choices for dissolving both the hydantoin substrate and the brominating agent. They can facilitate the reaction by stabilizing charged intermediates that may form during the electrophilic substitution. Acetonitrile is a commonly used solvent for electrophilic brominations with NBS.[3]

• Nonpolar Solvents (e.g., Carbon Tetrachloride, Dichloromethane, Chloroform): These solvents are often used in radical bromination reactions. For electrophilic bromination of hydantoins, their lower polarity may not be as effective at stabilizing ionic intermediates, potentially leading to slower reaction rates or different selectivity. The solubility of the resulting succinimide or dimethylhydantoin byproduct can be lower in these solvents, which can simplify purification.[4]

• Polar Protic Solvents (e.g., water, alcohols): These solvents can hydrogen bond with the brominating agent and the hydantoin, potentially altering their reactivity. The use of aqueous conditions, particularly with a base, can be employed to scavenge the HBr byproduct and minimize side reactions.[5]

Q4: Can I achieve selective monobromination of hydantoins?

Yes, selective monobromination is achievable by carefully controlling the stoichiometry of the brominating agent (using approximately one equivalent for monobromination) and the reaction conditions, including temperature and solvent. Stepwise addition of the brominating agent can also help in controlling the reaction and improving selectivity for the monobrominated product.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no conversion	1. Insufficient reactivity of the brominating agent. 2. Low reaction temperature. 3. Poor solubility of reactants.	1. Consider adding a catalytic amount of a Lewis acid (for radical pathways) or a Brønsted acid (for electrophilic pathways) to activate the brominating agent.[2][6] 2. Gradually increase the reaction temperature while monitoring for side product formation. 3. Switch to a more polar solvent like acetonitrile or DMF to ensure all reactants are fully dissolved.
Formation of di- and polybrominated products	1. Excess of brominating agent. 2. Reaction time is too long. 3. High reaction temperature.	1. Use a precise stoichiometry of the brominating agent (e.g., 1.0-1.1 equivalents for monobromination). 2. Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed. 3. Perform the reaction at a lower temperature (e.g., 0 °C to room temperature).
Inconsistent regioselectivity (mixture of N1- and N3-bromo products)	1. Solvent choice is not optimal for directing the selectivity. 2. Presence of moisture or other impurities.	1. For N1-selectivity, consider using a potassium base in THF, which has been shown to favor N1 alkylation and may influence bromination similarly.[4] For N3-selectivity, polar aprotic solvents are a good starting point. 2. Ensure the use of anhydrous solvents and freshly recrystallized brominating agents to avoid unpredictable side reactions.
Side reactions on substituents	1. If the hydantoin has benzylic or allylic substituents, radical bromination may occur on the side chain.	1. To favor electrophilic aromatic substitution on the hydantoin ring, avoid radical initiators (like AIBN or light) and use a polar solvent.[2][6] 2. For benzylic bromination, use a nonpolar solvent like CCl4 with a radical initiator.
Difficulty in removing the succinimide or dimethylhydantoin byproduct	1. The byproduct is soluble in the reaction solvent.	1. Choose a solvent in which the byproduct has low solubility, such as chloroform or carbon tetrachloride, to allow for its removal by filtration.[4] 2. If the byproduct is soluble, it can often be removed by aqueous washes during the workup.
Decomposition of the brominating agent	1. N-bromosuccinimide can be unstable, especially in solvents like DMF at elevated temperatures.[7]	1. Use freshly recrystallized NBS. 2. Avoid high temperatures when using NBS in DMF. Consider alternative solvents like acetonitrile. 3. DBDMH is generally more stable than NBS.[1][2]

Quantitative Data on Solvent Effects

Solvent	Solvent Type	Expected Major Product(s)	Rationale	Potential Byproducts
Acetonitrile (CH₃CN)	Polar Aprotic	N3-bromohydantoin	Good solubility of reactants; stabilizes polar intermediates in electrophilic substitution.[3]	N1,N3-dibromohydantoin
Tetrahydrofuran (THF)	Polar Aprotic	N1- or N3-bromohydantoin	Can influence selectivity, potentially favoring N1 with specific bases.[4]	N1,N3-dibromohydantoin
Dichloromethane (CH₂Cl₂)	Nonpolar	Mixture of N1- and N3-isomers	Lower polarity may not strongly direct selectivity. Good for general solubility.	N1,N3-dibromohydantoin
Carbon Tetrachloride (CCl₄)	Nonpolar	Primarily for radical side-chain bromination if applicable	Favors radical mechanisms over electrophilic ones.	Low yield of N-bromination
N,N-Dimethylformamide (DMF)	Polar Aprotic	N3-bromohydantoin	High polarity effectively dissolves reactants and stabilizes intermediates. Note: Potential for incompatibility with NBS at higher temperatures.[7]	Decomposition products
Aqueous Base	Polar Protic	N3-bromohydantoin	The base neutralizes HBr byproduct, driving the reaction to completion and potentially enhancing N3 selectivity due to the higher acidity of the N3-proton.[5]	Hydrolysis of starting material or product

Experimental Protocols

General Protocol for N3-Selective Monobromination of 5,5-Dimethylhydantoin

This protocol is a representative procedure and may require optimization for other hydantoin derivatives.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5,5-dimethylhydantoin (1.0 eq) in anhydrous acetonitrile (10-20 mL per gram of hydantoin). Cool the solution to 0 °C in an ice bath.

• Addition of Brominating Agent: To the cooled solution, add N-bromosuccinimide (NBS) (1.05 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the reaction mixture at 0 °C and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-3 hours.

• Workup: Once the starting material is consumed, quench the reaction by adding cold water. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Wash the combined organic layers with saturated sodium thiosulfate solution to remove any remaining bromine, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Visualizations

References

• 1. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 2. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 3. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification [mdpi.com]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scientificupdate.com [scientificupdate.com]

Technical Support Center: Quenching Procedures for Reactions Involving 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH)

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides detailed information on quenching procedures for reactions involving 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH), a versatile reagent for halogenation in organic synthesis. The following sections offer troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure safe and effective reaction workups.

Troubleshooting Guide

This section addresses common issues encountered during the quenching of reactions where BCDMH has been used as a reagent.

Issue	Potential Cause	Recommended Solution
Persistent yellow or orange color after quenching	Incomplete quenching of residual active halogen species (HOBr, HOCl).	Add an additional portion (0.2-0.5 equivalents) of the quenching agent (e.g., aqueous sodium sulfite or sodium thiosulfate solution). Monitor for color change. Gentle warming of the reaction mixture may be necessary in some cases, but should be done with caution.
Formation of a white precipitate during quenching or workup	The byproduct 5,5-dimethylhydantoin has limited solubility in many organic solvents.	If the precipitate is the 5,5-dimethylhydantoin byproduct, it can often be removed by filtration. Alternatively, during the aqueous workup, ensure the aqueous phase is sufficiently large to dissolve the hydantoin. Adjusting the pH of the aqueous layer may also aid in its dissolution.
Emulsion formation during aqueous workup	Presence of finely divided solids or surfactants.	Add a small amount of brine (saturated aqueous NaCl solution) to help break the emulsion. If the emulsion persists, filtration through a pad of Celite may be effective.
Product degradation during quenching	The quenching agent or the resulting pH change is affecting the stability of the desired product.	Consider using a milder quenching agent. If using a sulfite-based quencher, ensure the solution is buffered to avoid drastic pH changes. Alternatively, a non-reducing quencher could be explored depending on the reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common quenching agents for reactions involving BCDMH?

A1: The most common quenching agents are aqueous solutions of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₃). These reducing agents effectively neutralize the active halogen species (hypobromous acid and hypochlorous acid) generated from BCDMH.[1] An aqueous solution of sodium bisulfite (NaHSO₃) can also be used.

Q2: How do I know when the quenching process is complete?

A2: A common visual indicator is the disappearance of any yellow or orange color in the reaction mixture, which suggests that the active bromine and chlorine species have been consumed. For a more rigorous check, potassium iodide-starch paper can be used to test for the presence of oxidizing agents. A blue-black color indicates the presence of unreacted halogen species, and more quenching agent should be added.

Q3: What are the byproducts of quenching a BCDMH reaction?

A3: The primary byproducts are 5,5-dimethylhydantoin, sodium bromide, sodium chloride, and the oxidized form of the quenching agent (e.g., sodium sulfate from sodium sulfite). The 5,5-dimethylhydantoin is a white solid that may precipitate depending on the solvent system.

Q4: Are there any safety precautions I should take during the quenching process?

A4: Yes. BCDMH is a corrosive and oxidizing agent.[2][3] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][4] Quenching can be exothermic, so the quenching agent should be added slowly and with cooling if necessary. The reaction should be performed in a well-ventilated fume hood.[4]

Q5: How should I dispose of the quenched reaction mixture?

A5: The quenched reaction mixture should be neutralized and then disposed of in accordance with your institution's hazardous waste disposal guidelines.[5] The aqueous layer will contain inorganic salts, and the organic layer will contain your product and any organic-soluble byproducts.

Quantitative Data for Quenching Agents

The following table provides a general guideline for the amount of quenching agent to use. The exact amount may vary depending on the reaction scale and the excess of BCDMH used. It is recommended to use a slight excess of the quenching agent to ensure complete neutralization.

Quenching Agent	Molar Equivalents (relative to BCDMH)	Typical Concentration	Notes
Sodium Sulfite (Na₂SO₃)	1.5 - 2.0	10-20% aqueous solution	A reliable and commonly used quenching agent.
Sodium Thiosulfate (Na₂S₂O₃)	1.5 - 2.0	10-20% aqueous solution	Another effective quenching agent.
Sodium Bisulfite (NaHSO₃)	1.5 - 2.0	10-20% aqueous solution	Can be used as an alternative to sodium sulfite.

Experimental Protocol: α-Bromination of a Ketone using BCDMH

This protocol details a representative procedure for the α-bromination of a ketone using BCDMH, followed by a thorough quenching and workup procedure.

Materials:

• Ketone (1.0 eq)

• 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH) (0.6 eq)

• Acetic acid (solvent)

• Dichloromethane (DCM)

• 10% Aqueous Sodium Sulfite (Na₂SO₃) solution

• Saturated Aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated Aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the ketone (1.0 eq) in acetic acid.

• Addition of BCDMH: To the stirred solution, add BCDMH (0.6 eq) portion-wise at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Reaction Quenching: Once the reaction is complete, cool the mixture to 0 °C in an ice bath. Slowly add 10% aqueous sodium sulfite solution while stirring vigorously until the yellow color disappears.

• Workup: Dilute the mixture with dichloromethane. Transfer the mixture to a separatory funnel and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude α-brominated ketone.

• Purification: The crude product can be further purified by column chromatography or recrystallization as needed.

Visualizations

Caption: Decision workflow for quenching BCDMH reactions.

Caption: Key components in the BCDMH quenching process.

References

• 1. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BCDMH Safety Guide [blog.ariadne-hces.com]
• 3. redox.com [redox.com]
• 4. agentsales.com.au [agentsales.com.au]
• 5. files.dep.state.pa.us [files.dep.state.pa.us]

Technical Support Center: Purification of Reaction Mixtures Containing 5,5-dimethylhydantoin

This technical support center provides researchers, scientists, and drug development professionals with guidance on the removal of 5,5-dimethylhydantoin (DMH), a common byproduct in various chemical syntheses. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address specific issues encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of 5,5-dimethylhydantoin that are relevant for its removal?

A1: Understanding the properties of 5,5-dimethylhydantoin is crucial for selecting an appropriate purification strategy. Key properties are summarized in the table below.

Q2: What is the most common method for removing 5,5-dimethylhydantoin from a reaction mixture?

A2: The most frequently cited method for the purification of 5,5-dimethylhydantoin is recrystallization, primarily from hot water.[1][2][3] DMH is highly soluble in hot water, and its solubility decreases significantly upon cooling, allowing for its separation as crystals.[1] For colored impurities, digestion with activated carbon (Norit) during the recrystallization process is often recommended.[1][2][3]

Q3: Can I use solvent extraction to remove 5,5-dimethylhydantoin?

A3: Yes, solvent extraction can be an effective method. One documented procedure involves acidifying the reaction mixture with hydrochloric acid and then extracting with ethyl acetate.[4] The choice of solvent is critical and should be based on the solubility of your desired product versus that of DMH.

Q4: Are there chromatographic methods to separate 5,5-dimethylhydantoin from my product?

A4: While detailed column chromatography protocols for removing DMH as a byproduct are not extensively documented in the provided results, HPLC methods for the analysis of DMH and its derivatives are available.[5][6][7][8] These analytical methods, typically using reverse-phase columns (like C18) with mobile phases such as acetonitrile and water with an acid modifier (e.g., phosphoric or formic acid), suggest that chromatographic separation is feasible.[5][6] This approach can be scaled up to preparative chromatography if other methods are unsuccessful.

Data Presentation: Properties of 5,5-dimethylhydantoin

Property	Value	Source(s)
Molecular Formula	C₅H₈N₂O₂	[9]
Appearance	White to off-white crystalline powder	[9]
Melting Point	174-177 °C	[9]
Boiling Point	~366.72 °C (predicted)	[9]
Solubility in Water	Readily soluble, ~140 mg/mL at 20°C. Highly soluble in hot water.	[1][9]
Solubility in Organic Solvents	Soluble in ethanol, methanol, and chloroform.[9] Also soluble in hexanol and ethyl acetate. Slightly soluble in acetone and methyl ethyl ketone. Insoluble in aliphatic hydrocarbons.	[9][10][11]

Troubleshooting Guides

Issue 1: Low Recovery After Recrystallization

Q: I am losing a significant amount of my desired product along with the 5,5-dimethylhydantoin during recrystallization. What can I do?

A: This is a common issue, especially if your product has similar solubility properties to DMH. Here are a few troubleshooting steps:

• Optimize the Solvent System: If you are using water, try adding a co-solvent to alter the solubility profile. The choice of co-solvent will depend on the nature of your desired product.

• Controlled Cooling: Avoid crash cooling the solution. Gradual cooling will promote the formation of purer crystals.

• Solvent Volume: Use the minimum amount of hot solvent necessary to dissolve your crude product.[1] Excess solvent will keep more of your product in solution, reducing the yield.

• Mother Liquor Analysis: Before discarding the mother liquor, analyze it (e.g., by TLC or HPLC) to see how much of your product is being lost. You may be able to recover more material by concentrating the mother liquor and performing a second crystallization.[1]

Issue 2: Oily Residue Instead of Crystals

Q: My product/byproduct mixture is "oiling out" during recrystallization instead of forming crystals. How can I resolve this?

A: "Oiling out" occurs when a compound separates from the solution as a liquid rather than a solid. This often happens when the solution is supersaturated or when the melting point of the solid is lower than the temperature of the solution.

• Lower the Crystallization Temperature: Ensure that the solution is not being cooled too rapidly.

• Add Seeding Crystals: If you have a small amount of pure product, adding a seed crystal can initiate crystallization.

• Increase Solvent Volume: The concentration of the impurity or your product might be too high. Try using a slightly larger volume of the recrystallization solvent.

• Solvent Polarity: The polarity of the solvent may not be ideal. Experiment with different solvent systems.

Issue 3: Persistent Color in the Final Product

Q: I have recrystallized my product, but it still has a persistent color. What are the next steps?

A: Colored impurities can be challenging to remove.

• Activated Carbon Treatment: If you haven't already, try treating the hot solution with activated carbon (charcoal) before filtering and cooling.[1][2][3] The activated carbon can adsorb colored impurities. Be aware that it can also adsorb your product, so use it sparingly.

• Repeat Recrystallization: A second recrystallization may be necessary to achieve the desired level of purity.

• Alternative Purification Method: If recrystallization is ineffective, consider using column chromatography.

Experimental Protocols

Protocol 1: Removal of 5,5-dimethylhydantoin by Aqueous Recrystallization

This protocol is based on the frequent mention of recrystallization from water for the purification of DMH.[1][2][3]

• Dissolution: Transfer the crude reaction mixture containing 5,5-dimethylhydantoin to a flask. Add a minimal amount of hot deionized water and heat the mixture until the solid material is completely dissolved.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon (approximately 1-2% by weight of the crude material) to the hot solution.[2][3] Stir the mixture for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated carbon and any insoluble impurities.[1]

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them sparingly with a small amount of cold water.[1]

• Drying: Dry the purified crystals to a constant weight.

Protocol 2: Removal of 5,5-dimethylhydantoin by Solvent Extraction

This protocol is based on a documented procedure using ethyl acetate.[4]

• Dissolution/Suspension: Dissolve or suspend the crude reaction mixture in water.

• Acidification: Adjust the pH of the aqueous mixture to be acidic using an aqueous solution of hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and extract twice with ethyl acetate.

• Drying: Combine the organic extracts and dry them over a suitable drying agent, such as anhydrous sodium sulfate or magnesium sulfate.

• Filtration and Concentration: Filter off the drying agent and remove the solvent from the filtrate under reduced pressure to yield the product, now separated from the more water-soluble components.

Visualizations

Caption: Workflow for the removal of 5,5-dimethylhydantoin by aqueous recrystallization.

Caption: Troubleshooting logic for common issues in byproduct removal.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Preparation of 5,5-Dimethylhydantoin - Senzhuo Industry Co.,Ltd [senzhuoindustry.com]
• 3. CN102002000B - Method for producing 5,5-dimethyl hydantoin - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. Separation of 1-(Hydroxymethyl)-5,5-dimethylhydantoin on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. 1,3-Dibromo-5,5-dimethylhydantoin | SIELC Technologies [sielc.com]
• 7. Quantification of 1,3-dimethylol-5,5-dimethylhydantoin and its decomposition products in cosmetics by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. avantorsciences.com [avantorsciences.com]
• 9. nbinno.com [nbinno.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

Stability and storage considerations for brominated hydantoin reagents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, storage, and troubleshooting of brominated hydantoin reagents, such as 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) and 1-bromo-3-chloro-5,5-dimethylhydantoin (BCDMH).

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of brominated hydantoin reagents in a laboratory setting?

A1: Brominated hydantoin reagents, particularly DBDMH, are versatile and efficient brominating agents used in a variety of organic syntheses. They serve as a stable and less hazardous alternative to liquid bromine. Common applications include the selective bromination of activated aromatic and heteroaromatic compounds, free-radical bromination of benzylic and allylic positions, and the oxidation of alcohols and thiols.[1][2] DBDMH is often preferred over N-bromosuccinimide (NBS) as it can be more cost-effective and result in smaller quantities of byproducts.[2][3]

Q2: What are the main advantages of using DBDMH over other brominating agents like N-bromosuccinimide (NBS) or liquid bromine?

A2: DBDMH offers several advantages over other brominating agents. Compared to liquid bromine, it is a solid, making it significantly easier and safer to handle and store.[4] It is also more stable than many other brominating agents.[5] In comparison to NBS, DBDMH contains two bromine atoms per molecule, meaning that half the molar equivalent can be used to achieve the same degree of bromination, which can be more economical and generate less waste.[3]

Q3: Are brominated hydantoin reagents soluble in common organic solvents?

A3: The solubility of brominated hydantoin reagents varies. DBDMH is soluble in solvents like chloroform and ethanol but is only slightly soluble in water.[6] BCDMH is also insoluble in water but soluble in acetone.[5] The choice of solvent will depend on the specific reaction conditions and the substrate.

Q4: What is the byproduct of reactions involving DBDMH, and how is it typically removed?

A4: The primary byproduct of reactions where DBDMH is used as a brominating agent is 5,5-dimethylhydantoin. This byproduct is a solid and can often be removed by filtration from the reaction mixture.[7] Its solubility in the reaction solvent will determine the ease of removal. If it remains in solution, aqueous workup procedures can be employed to separate it from the desired product.

Stability and Storage

Proper storage of brominated hydantoin reagents is crucial to maintain their reactivity and ensure safety. These reagents are sensitive to moisture and can decompose over time if not stored correctly.

Storage Recommendations

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. Some sources recommend refrigeration (<15°C).[7]	Minimizes thermal decomposition and preserves reagent stability.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	Prevents degradation due to atmospheric moisture.[7]
Container	Keep in a tightly sealed, original container.	Protects from moisture and light.
Incompatibilities	Store away from combustible materials, reducing agents, strong acids, and strong bases.[8]	Brominated hydantoins are strong oxidizers and can react violently with these substances.[8]
Light	Protect from light.	Light can promote decomposition.

Shelf Life

Under optimal storage conditions (cool, dry, and sealed from moisture and light), 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) has a shelf life of approximately 24 months. However, it is always recommended to check the certificate of analysis for the specific lot and to re-evaluate the reagent's activity if it has been stored for an extended period.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with brominated hydantoin reagents.

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete or Slow Reaction	1. Degraded Reagent: The brominated hydantoin may have decomposed due to improper storage (exposure to moisture or heat). 2. Insufficient Activation: For some reactions, particularly benzylic brominations, a radical initiator (e.g., AIBN or light) may be required and is either absent or used in an insufficient amount.[2] 3. Low Reaction Temperature: The reaction may require heating to proceed at a reasonable rate.	1. Verify Reagent Activity: Perform an iodometric titration to determine the active bromine content of the reagent (see Experimental Protocols). If the activity is low, use a fresh bottle. 2. Add a Radical Initiator: Introduce a catalytic amount of a radical initiator like AIBN or expose the reaction to a UV lamp.[2] 3. Increase Temperature: Gradually increase the reaction temperature while monitoring for side product formation.
Formation of Multiple Brominated Products	1. Excess Brominating Agent: Using too much of the brominated hydantoin can lead to di- or poly-bromination of the substrate. 2. High Reactivity of Substrate: Highly activated substrates can be prone to over-bromination.	1. Stoichiometric Control: Carefully control the stoichiometry of the brominating agent. For monobromination, use 0.5 equivalents of DBDMH. 2. Slow Addition: Add the brominated hydantoin reagent portion-wise or as a solution over time to maintain a low concentration in the reaction mixture.
Difficult Product Isolation/Purification	1. Byproduct Contamination: The 5,5-dimethylhydantoin byproduct may be co-precipitating or co-eluting with the desired product. 2. Residual Reagent: Unreacted brominated hydantoin may remain in the crude product.	1. Aqueous Workup: Quench the reaction with an aqueous solution of a reducing agent like sodium sulfite or sodium thiosulfate to destroy any remaining active bromine species. This can also help to dissolve the 5,5-dimethylhydantoin byproduct for easier removal. 2. Solvent Selection for Recrystallization: Choose a recrystallization solvent system that effectively separates the product from the byproduct.
Reaction Turns Brown/Black	Decomposition: The reagent or product may be decomposing under the reaction conditions.	Review Reaction Conditions: Ensure the temperature is not too high and that the solvent is appropriate for the reaction. Check for any incompatible functional groups on the substrate.

Experimental Protocols

Protocol 1: Determination of Active Bromine Content by Iodometric Titration

This protocol allows for the quantification of the active bromine content of a brominated hydantoin reagent.

Materials:

• Brominated hydantoin reagent (e.g., DBDMH)

• Potassium iodide (KI)

• Glacial acetic acid

• Standardized 0.1 N sodium thiosulfate (Na₂S₂O₃) solution

• Starch indicator solution (1% w/v)

• Deionized water

• Erlenmeyer flask (250 mL)

• Burette

• Analytical balance

Procedure:

• Accurately weigh approximately 100-150 mg of the brominated hydantoin reagent into a 250 mL Erlenmeyer flask.

• Add 50 mL of deionized water and 10 mL of glacial acetic acid to the flask. Swirl to dissolve the reagent as much as possible.

• Add approximately 2 g of potassium iodide to the solution. The solution will turn a dark yellow/brown color due to the liberation of iodine.

• Titrate the liberated iodine with the standardized 0.1 N sodium thiosulfate solution until the solution becomes a pale straw color.

• Add 2 mL of the starch indicator solution. The solution will turn a deep blue/black color.

• Continue the titration dropwise with the sodium thiosulfate solution until the blue/black color disappears, indicating the endpoint.

• Record the volume of sodium thiosulfate solution used.

• Calculate the percentage of active bromine using the following formula:

  % Active Bromine = (V × N × 79.904 × 100) / (W × 2)

  Where:

  • V = Volume of Na₂S₂O₃ solution in liters

  • N = Normality of the Na₂S₂O₃ solution

  • 79.904 = Atomic weight of bromine

  • W = Weight of the brominated hydantoin sample in grams

  • The factor of 2 accounts for the two electrons transferred in the redox reaction.

Protocol 2: Typical Procedure for Benzylic Bromination using DBDMH

This protocol provides a general method for the bromination of a benzylic position.

Materials:

• Substrate with a benzylic C-H bond (e.g., toluene)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Radical initiator (e.g., AIBN)

• Anhydrous solvent (e.g., carbon tetrachloride or acetonitrile)

• Reaction flask with a condenser

• Stir plate and stir bar

• Heating mantle or oil bath

• Source of illumination (e.g., UV lamp), if necessary

Procedure:

• To a solution of the substrate (1.0 mmol) in an anhydrous solvent (10 mL) in a reaction flask, add DBDMH (0.5 mmol for monobromination) and a catalytic amount of AIBN (e.g., 0.05 mmol).

• Stir the mixture at room temperature or heat to reflux, depending on the reactivity of the substrate. The reaction can be monitored by TLC or GC/MS.

• For less reactive substrates, irradiation with a UV lamp may be necessary to initiate the reaction.

• Upon completion of the reaction, cool the mixture to room temperature.

• Filter the reaction mixture to remove the precipitated 5,5-dimethylhydantoin byproduct.

• Wash the filtrate with an aqueous solution of sodium sulfite or sodium thiosulfate to quench any remaining active bromine.

• Separate the organic layer, dry it over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography as needed.

Diagrams

Hydrolysis of DBDMH

The following diagram illustrates the hydrolysis of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) in the presence of water to form hypobromous acid and 5,5-dimethylhydantoin.

Hydrolysis of DBDMH

Radical Chain Mechanism for Benzylic Bromination

This diagram outlines the key steps in the radical chain mechanism for the bromination of a benzylic position (using toluene as an example) with DBDMH.

Benzylic Bromination Mechanism

References

• 1. 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH [organic-chemistry.org]
• 2. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 3. Recommending DBDMH over the requested brominating agent and contributing toward reduced manufacturing costs for clients – Chemia [chemia.manac-inc.co.jp]
• 4. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dxhx.pku.edu.cn [dxhx.pku.edu.cn]
• 6. researchgate.net [researchgate.net]
• 7. 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO1993002036A1 - Novel process for aromatic bromination - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Head-to-Head Battle of Brominating Agents: DBDMH vs. N-Bromosuccinimide (NBS)

For researchers, scientists, and professionals in drug development, the choice of a brominating agent is a critical decision in the synthesis of novel compounds. This guide provides a comprehensive comparison of two prominent reagents: 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) and N-bromosuccinimide (NBS), focusing on their efficacy in key organic transformations. We present supporting experimental data, detailed protocols, and mechanistic diagrams to facilitate an informed selection for your specific research needs.

Executive Summary

Both DBDMH and N-bromosuccinimide are powerful reagents for a variety of bromination and oxidation reactions. While NBS has historically been the more conventional choice, DBDMH emerges as a highly efficient and cost-effective alternative. The key advantages of DBDMH lie in its possession of two bromine atoms per molecule, leading to a lower required molar equivalent and reduced formation of byproducts.[1][2][3] This guide will delve into a comparative analysis of their performance in benzylic bromination, allylic bromination, and the oxidation of alcohols.

Data Presentation: A Quantitative Comparison

The following tables summarize the performance of DBDMH and NBS in key chemical transformations based on available experimental data.

Benzylic Bromination

The benzylic bromination of toluene serves as a classic benchmark for comparing the efficacy of brominating agents. The data below, extracted from a study on Lewis acid-catalyzed bromination, highlights the superior performance of DBDMH under these conditions.[4]

Table 1: Comparison of DBDMH and NBS in the Benzylic Bromination of Toluene [4]

Entry	Brominating Agent	Catalyst (mol%)	Yield of Benzyl Bromide (%)	Yield of Ring Bromination Products (%)
1	DBDMH (0.5 equiv)	ZrCl₄ (10)	86	0
2	NBS (1.0 equiv)	ZrCl₄ (10)	39	0
3	DBDMH (0.5 equiv)	TiCl₄ (10)	71	2
4	NBS (1.0 equiv)	TiCl₄ (10)	Not Reported	Not Reported
5	DBDMH (0.5 equiv)	AlCl₃ (10)	70	4
6	NBS (1.0 equiv)	AlCl₃ (10)	Not Reported	Not Reported

Reactions were carried out in dichloromethane at room temperature for 2 hours.[4]

Oxidation of Secondary Alcohols

The oxidation of secondary alcohols to ketones is another critical transformation where these reagents are employed. While direct side-by-side comparative data under identical conditions is limited, the following table presents data from separate studies to provide an efficacy overview.

Table 2: Efficacy in the Oxidation of Secondary Alcohols

Substrate	Reagent	Conditions	Reaction Time	Yield (%)	Reference
1-Phenylethanol	DBDMH	Solvent-free, 70-80 °C	15 min	95	[5]
1-Phenylethanol	NBS	Aqueous medium	Not specified	High	[6]
Cyclohexanol	DBDMH	Solvent-free, 70-80 °C	30 min	92	[5]
Cyclohexanol	NBS	Alkaline medium	Not specified	High	[7]
2-Propanol	DBDMH	Solvent-free, 70-80 °C	15 min	90	[5]
2-Propanol	NBS	Alkaline medium	Not specified	High	[7]

Note: The reaction conditions in the studies cited for NBS and DBDMH are not identical, and thus the data should be interpreted as indicative of general efficacy rather than a direct comparison.

Allylic Bromination

Allylic bromination, a key reaction for the functionalization of alkenes, is effectively carried out by both reagents. The Wohl-Ziegler reaction, traditionally employing NBS, can also be performed with DBDMH.

Table 3: Efficacy in the Allylic Bromination of Alkenes

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
Cyclohexene	NBS	CCl₄, light	3-Bromocyclohexene	Moderate to high	[8][9]
trans-2-Hexene	NBS	Cyclohexane, light	4-Bromo-2-hexene & 2-Bromo-3-hexene	50 & 32 (respectively)	[10]
Alkenes (various)	DBDMH	Diethyl ether, rt	1,2-Dibromoalkanes	Good to excellent	[11]

Note: The study with DBDMH focused on 1,2-dibromination. While this demonstrates its reactivity with alkenes, direct comparative data for allylic bromination with NBS is needed for a complete picture.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and further investigation.

Benzylic Bromination of Toluene with DBDMH and ZrCl₄[4]

• To a suspension of zirconium(IV) chloride (0.1 mmol) in dichloromethane (4 mL), add toluene (1.0 mmol) and DBDMH (0.5 mmol) at room temperature.

• Stir the mixture at room temperature for 2 hours under ambient light.

• Monitor the reaction progress by gas chromatography (GC).

• Upon completion, quench the reaction with water.

• Extract the product with dichloromethane, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Benzylic Bromination of Toluene with NBS and Radical Initiator (Wohl-Ziegler Reaction)

• In a round-bottomed flask equipped with a reflux condenser and a magnetic stirrer, dissolve toluene (10 mmol) in carbon tetrachloride (20 mL).

• Add N-bromosuccinimide (1.05 equivalents, 10.5 mmol) and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

• Heat the mixture to reflux with stirring. Initiation of the reaction is often indicated by an increase in the rate of reflux.

• Continue heating until all the denser NBS is converted to the less dense succinimide, which will float.

• Cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.

• Wash the filtrate with water and an aqueous solution of sodium thiosulfate to remove any remaining bromine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by distillation or column chromatography.

Oxidation of a Secondary Alcohol (e.g., 1-Phenylethanol) with DBDMH[5]

• In a round-bottomed flask, place the secondary alcohol (1 mmol).

• Add DBDMH (0.5 mmol) to the flask.

• Heat the solvent-free mixture with stirring in an oil bath at 70-80 °C for the appropriate time (monitor by TLC).

• After the reaction is complete, add hot water (10 mL) to the mixture and stir for 10 minutes.

• Extract the product with dichloromethane (2 x 10 mL).

• Dry the combined organic layers over anhydrous sodium sulfate.

• Evaporate the solvent to yield the corresponding ketone.

Oxidation of a Secondary Alcohol with NBS

• Dissolve the secondary alcohol (e.g., borneol, 10 mmol) in a suitable solvent such as a mixture of dioxane and water.

• Add N-bromosuccinimide (1.1 equivalents, 11 mmol) to the solution.

• If the reaction is sluggish, a catalytic amount of a base (e.g., pyridine) or a radical initiator can be added.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the progress by TLC.

• Once the starting material is consumed, pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting ketone by column chromatography or distillation.

Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the key reaction mechanisms and a general experimental workflow.

Caption: Radical chain mechanism for Wohl-Ziegler (allylic/benzylic) bromination.

Caption: Generalized pathway for the oxidation of a secondary alcohol.

References

• 1. researchgate.net [researchgate.net]
• 2. Lewis Acid Catalyzed Benzylic Bromination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. chemtube3d.com [chemtube3d.com]
• 6. Benzylic brominations/aromatic ring brominations:DBDMH bromination reactions:N-bromo compounds(9):Discussion series on bromination/iodination reactions 9 – Chemia [chemia.manac-inc.co.jp]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 10.3 Preparing Alkyl Halides from Alkenes: Allylic Bromination - Organic Chemistry | OpenStax [openstax.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]

A Comparative Guide to HPLC Analysis for Reaction Kinetics of 1,3-Dibromo-5,5-dimethylhydantoin

For researchers, scientists, and professionals in drug development, the precise monitoring of reaction kinetics is paramount for process optimization, understanding reaction mechanisms, and ensuring product quality. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) for the analysis of reaction kinetics involving 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH), a widely used brominating agent. We will explore its performance in comparison to other analytical techniques and provide supporting experimental data and protocols.

Introduction to 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in Reaction Kinetics

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) is a stable and efficient source of electrophilic bromine, making it a popular reagent in a variety of organic transformations, including the bromination of alkenes, alkynes, and aromatic compounds. The study of the kinetics of these reactions is crucial for controlling the formation of products and byproducts. HPLC is a powerful technique for this purpose, as it allows for the separation and quantification of reactants, intermediates, and products in a reaction mixture over time.

HPLC in Monitoring Reaction Kinetics: A Performance Overview

The primary advantage of using HPLC for monitoring reaction kinetics is its ability to separate multiple components in a complex reaction mixture and provide individual quantitative data for each. This is particularly useful in reactions where multiple products or stereoisomers may be formed.

Key Performance Characteristics of HPLC in Kinetic Analysis:

• Specificity: HPLC offers high specificity, allowing for the accurate quantification of the analyte of interest even in the presence of other structurally similar compounds.

• Versatility: A wide range of HPLC columns and mobile phases are available, making the technique adaptable to a vast array of analytes with different polarities and chemical properties.

• Quantitative Accuracy: When properly validated, HPLC methods provide highly accurate and precise quantitative results, which are essential for the reliable determination of reaction rates.

• Automation: Modern HPLC systems can be fully automated, enabling unattended monitoring of reactions over extended periods and improving sample throughput.[1][2][3][4]

Comparison with Alternative Methodologies

While HPLC is a robust technique, other analytical methods can also be employed for monitoring reaction kinetics. The choice of method often depends on the specific requirements of the reaction being studied.

Feature	HPLC	UV-Vis Spectroscopy	NMR Spectroscopy
Specificity	High (separates components)	Low (measures bulk absorbance)	High (provides structural information)
Sensitivity	Moderate to High	High (for chromophoric species)	Low
Quantitative Accuracy	High	Moderate (can be affected by overlapping spectra)	High (with internal standards)
Sample Throughput	Moderate	High	Low
Information Provided	Concentration of individual components	Change in concentration of chromophoric species	Structural information and concentration
Cost (Instrument)	High	Low	Very High
Limitations	Requires a suitable chromophore for UV detection, can be time-consuming per sample	Only suitable for reactions with a distinct change in UV-Vis absorbance, susceptible to interference from absorbing impurities	Requires deuterated solvents, lower sensitivity can be a limitation for dilute reactions

Experimental Protocol: HPLC Analysis of a Bromination Reaction

This section details a hypothetical, yet representative, experimental protocol for monitoring the kinetics of the bromination of an activated aromatic compound using DBDMH, analyzed by reverse-phase HPLC.

1. Materials and Reagents:

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Substrate (e.g., Anisole)

• Solvent (e.g., Acetonitrile)

• HPLC-grade Acetonitrile

• HPLC-grade Water

• Trifluoroacetic Acid (TFA)

• Quenching agent (e.g., Sodium thiosulfate solution)

2. Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

3. Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% TFA

• Mobile Phase B: Acetonitrile with 0.1% TFA

• Gradient: 50% B to 90% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or a wavelength appropriate for the substrate and product)

• Injection Volume: 10 µL

4. Reaction Procedure:

• Prepare a stock solution of the substrate and DBDMH in the reaction solvent at the desired concentrations.

• Initiate the reaction by mixing the reactant solutions in a thermostated vessel.

• At predetermined time intervals, withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction in the aliquot by adding it to a vial containing a solution of a quenching agent (e.g., sodium thiosulfate) to consume any unreacted DBDMH.

• Dilute the quenched sample with the initial mobile phase composition to a suitable concentration for HPLC analysis.

• Inject the prepared sample onto the HPLC system.

5. Data Analysis:

• Identify the peaks corresponding to the substrate, product(s), and internal standard (if used) based on their retention times.

• Integrate the peak areas for each component at each time point.

• Using a pre-established calibration curve, convert the peak areas to concentrations.

• Plot the concentration of the reactant and/or product as a function of time to determine the reaction rate and order.

Quantitative Data Presentation

The following table represents hypothetical data that could be obtained from the HPLC analysis of the bromination of anisole with DBDMH.

Time (minutes)	[Anisole] (M)	[Bromoanisole] (M)
0	0.1000	0.0000
5	0.0855	0.0145
10	0.0731	0.0269
20	0.0534	0.0466
30	0.0390	0.0610
60	0.0152	0.0848

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of reaction kinetics.

References

• 1. Real-time HPLC-MS reaction progress monitoring using an automated analytical platform - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Development of an automated kinetic profiling system with online HPLC for reaction optimization - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Mass Spectrometry for the Validation of Brominated Products

For Researchers, Scientists, and Drug Development Professionals

The incorporation of bromine into pharmaceutical and other chemical products imparts unique properties, but also necessitates rigorous analytical validation to ensure safety, efficacy, and quality. Mass spectrometry (MS) stands as a cornerstone technology for the qualitative and quantitative analysis of these brominated compounds. This guide provides an objective comparison of common mass spectrometric techniques, supported by experimental data, to aid in the selection of the most appropriate method for the validation of brominated products.

Performance Comparison of Mass Spectrometry Techniques

The choice of mass spectrometry technique is critical and depends on the analyte's properties, the sample matrix, and the specific requirements of the validation, such as sensitivity and selectivity. The following tables summarize the quantitative performance of various MS methods for the analysis of brominated compounds.

Table 1: Comparison of LC-MS/MS and GC-MS for the Analysis of Brominated Pharmaceuticals

Parameter	LC-MS/MS (Bromazepam in human urine)[1][2]	GC-MS (Benzodiazepines in urine)
Instrumentation	Liquid Chromatography-Tandem Mass Spectrometry (Triple Quadrupole)	Gas Chromatography-Mass Spectrometry
Limit of Detection (LOD)	Not explicitly stated, but LOQ is 6.0 ng/mL	Generally in the low ng/mL range, but can be higher than LC-MS/MS[3][4]
Limit of Quantitation (LOQ)	6.0 ng/mL[1][2]	Typically higher than LC-MS/MS for many benzodiazepines[4]
Linearity (r²)	≥0.99[1][2]	Typically ≥0.99
Accuracy (% Recovery)	80-120%[1][2]	99.7-107.3% (for various benzodiazepines)[4]
Precision (%RSD)	≤15%[1][2]	<9% (for various benzodiazepines)[4]
Sample Preparation	Liquid-liquid extraction[1]	Often requires derivatization[2]
Key Advantages	High sensitivity and specificity, suitable for thermolabile and non-volatile compounds, often less complex sample preparation[4][5]	Robust, excellent for volatile and semi-volatile compounds, established libraries for spectral matching[6]
Key Disadvantages	Potential for matrix effects[4]	May require derivatization, not suitable for thermolabile compounds[2][3]

Table 2: Comparison of High-Resolution Mass Spectrometry (HRMS) and Triple Quadrupole (QqQ) MS for Quantitative Analysis

Parameter	High-Resolution MS (Q-Exactive)[7]	Triple Quadrupole MS/MS[7][8]
Instrumentation	Quadrupole-Orbitrap	Tandem Quadrupole
Mode of Operation	Full Scan (HRFS) and Product Scan (HRPS)	Selected Reaction Monitoring (SRM)
Selectivity	Generally higher, especially in complex matrices[7]	High, but can be susceptible to interferences
Sensitivity (LOQs)	Comparable to QqQ for many compounds (0.46 to 20 ng/L for illicit drugs in wastewater)	Often considered the "gold standard" for ultimate sensitivity in targeted quantification[8]
Versatility	Capable of both targeted quantification and untargeted screening (retrospective data analysis)	Primarily used for targeted quantification
Key Advantages	Excellent selectivity, ability to perform retrospective analysis, characterization of unknowns	Highest sensitivity for targeted analysis, robust and well-established workflows[8][9]
Key Disadvantages	Potentially lower dynamic range compared to QqQ	Limited to pre-defined analytes in a given run[8]

Alternative Validation Techniques

While mass spectrometry is a powerful tool, other techniques can be employed for the validation of brominated products, particularly for elemental analysis.

Table 3: Comparison of Mass Spectrometry with Alternative Techniques for Bromine Determination

Technique	Principle	Key Advantages	Key Disadvantages
Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Atomization and ionization of the sample in a high-temperature plasma, followed by mass analysis of the resulting ions.	Extremely high sensitivity for elemental analysis (LOD for Br: 0.02 µg/g), suitable for determining total bromine content.[1][10]	Destructive to the sample, provides no information on the molecular structure of the brominated compound.
X-Ray Fluorescence (XRF)	Excitation of inner shell electrons by X-rays, leading to the emission of characteristic fluorescent X-rays that are element-specific.	Non-destructive, requires minimal sample preparation, can be used for both qualitative and quantitative analysis of elemental bromine.	Lower sensitivity compared to ICP-MS, may be subject to matrix effects.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable validation. Below are representative experimental protocols for the analysis of brominated compounds using GC-MS and LC-MS/MS.

Protocol 1: GC-MS Analysis of a Brominated Active Pharmaceutical Ingredient (API)

This protocol provides a general framework. Specific parameters should be optimized for the particular analyte and matrix.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the brominated API and dissolve in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of 1 mg/mL.

  • Perform serial dilutions to prepare calibration standards and quality control (QC) samples at appropriate concentrations.

  • For analysis in a formulation, an extraction step (e.g., solid-phase extraction or liquid-liquid extraction) may be necessary to remove excipients.

  • If the compound is not sufficiently volatile or has poor chromatographic properties, a derivatization step (e.g., silylation) may be required.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL in splitless mode.

  • Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, ramp at 10 °C/min to 280 °C, hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan (m/z 50-500) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of the brominated compound.

Protocol 2: LC-MS/MS Analysis of a Brominated Drug (e.g., Bromazepam) in a Biological Matrix

This protocol is adapted from a method for the analysis of benzodiazepines in human urine.[1][2]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 1 mL of urine sample, add an internal standard (e.g., a deuterated analog of the analyte).

  • Add 5 mL of an appropriate extraction solvent (e.g., a mixture of dichloromethane and isopropanol).

  • Vortex for 10 minutes and centrifuge at 4000 rpm for 5 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase.

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Shimadzu Nexera or equivalent.

  • Mass Spectrometer: Sciex 4500 Triple Quadrupole or equivalent.

  • Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A suitable gradient to separate the analyte from matrix components (e.g., 10% B to 90% B over 5 minutes).

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Ion Source: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for the analyte and internal standard should be optimized.

Visualizing the Validation Workflow

A systematic workflow is essential for the successful validation of an analytical method for a brominated product. The following diagram illustrates a typical method validation process according to regulatory guidelines.

Workflow for Mass Spectrometry Method Validation

This comprehensive guide provides a comparative overview of mass spectrometry techniques for the validation of brominated products. By understanding the performance characteristics and experimental considerations of each method, researchers, scientists, and drug development professionals can make informed decisions to ensure the quality and safety of their products. The provided protocols and workflow serve as a foundation for developing and validating robust and reliable analytical methods.

References

• 1. Bromine and iodine determination in active pharmaceutical ingredients by ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. lcms.cz [lcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Comparison of LC-MS-MS and GC-MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Comparison of LC-MS-MS and GC-MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program. | Semantic Scholar [semanticscholar.org]
• 6. omicsonline.org [omicsonline.org]
• 7. Comparison of the quantitative performance of a Q-Exactive high-resolution mass spectrometer with that of a triple quadrupole tandem mass spectrometer for the analysis of illicit drugs in wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Purchasing the Right Mass Spectrometer: Triple Quadrupole vs. HRAM [thermofisher.com]
• 9. Comparison of triple quadrupole and high-resolution TOF-MS for quantification of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Determining Regioselectivity in Aromatic Bromination: ¹H NMR vs. Chromatographic Methods

For researchers, scientists, and professionals in drug development, the precise determination of isomeric product distribution in electrophilic aromatic substitution reactions is critical. The bromination of an aromatic ring can yield ortho, meta, and para isomers, and quantifying this regioselectivity is essential for reaction optimization, mechanistic studies, and ensuring the purity of synthesized compounds. This guide provides an objective comparison of ¹H Nuclear Magnetic Resonance (NMR) spectroscopy with alternative chromatographic methods—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC)—for this purpose, supported by experimental data and detailed protocols.

¹H NMR Spectroscopy: A Powerful Tool for Isomer Quantification

¹H NMR spectroscopy is a primary and powerful technique for determining the regioselectivity of aromatic bromination. It allows for the direct analysis of the crude reaction mixture, providing a snapshot of the kinetic product distribution before any purification steps that might alter the isomeric ratio.[1] The method relies on the distinct chemical shifts and coupling patterns of the aromatic protons in each isomer.

The integration of the signals corresponding to unique protons in each isomer allows for a direct calculation of their molar ratio in the mixture.[2] For instance, in the bromination of an activated aromatic compound, the protons on the resulting ortho, meta, and para products will reside in unique electronic environments, leading to distinguishable signals.[3][4]

Logical Workflow for ¹H NMR Analysis

The following diagram illustrates the logical process of using ¹H NMR data to determine the regioselectivity of a reaction.

Caption: Logical workflow for determining regioselectivity from ¹H NMR data.

Comparison of Analytical Methods

While ¹H NMR is highly effective, other analytical techniques are also employed. GC-MS and HPLC are powerful separation techniques that can also quantify isomeric mixtures.

Feature	¹H NMR Spectroscopy	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Measures nuclear spin transitions in a magnetic field. Structure is inferred from chemical shifts, coupling, and integration.	Separates compounds based on volatility and polarity; identifies them by mass-to-charge ratio.	Separates compounds based on their differential partitioning between a mobile and stationary phase.[5][6]
Sample Prep	Minimal; direct analysis of crude mixture is possible.	May require derivatization for non-volatile compounds. Sample must be volatile and thermally stable.	Sample must be soluble in the mobile phase.
Analysis Time	Fast (typically 5-15 minutes per sample).	Slower; run times can be 30-60 minutes.[7]	Moderate; run times vary but are often in the 15-40 minute range.[7]
Data Output	Structural information (chemical environment of protons) and quantitative ratio from a single spectrum.	Retention time and mass spectrum. Quantification is based on peak area.	Retention time and detector response (e.g., UV-Vis). Quantification is based on peak area.
Key Advantage	Provides a true representation of the product mixture before purification.[1] Rich structural information.	High sensitivity and excellent separation for complex mixtures. Definitive identification via mass fragmentation patterns.[8]	Versatile for a wide range of compounds, including non-volatile and thermally sensitive ones.[7]
Limitation	Signal overlap in complex mixtures can complicate analysis. Lower sensitivity compared to MS.	Not suitable for non-volatile or thermally labile compounds. Potential for on-column reactions.[8]	Requires method development to achieve good separation of isomers.[5][9] Can consume significant amounts of solvent.

Experimental Data: Bromination of Anisole

To illustrate the application of ¹H NMR, consider the bromination of anisole. The methoxy group is an activating, ortho, para-director. The reaction yields a mixture of 4-bromoanisole (para) and 2-bromoanisole (ortho).

Reaction: Anisole + Br₂ → p-Bromoanisole + o-Bromoanisole

The regioselectivity can be determined from the ¹H NMR spectrum of the crude product. The aromatic signals for the starting material and the two products are distinct.

Compound	Aromatic Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration (Relative)
Anisole (Reactant)	H-2, H-6	~6.88	d	2
H-3, H-5	~7.25	t	2
H-4	~6.92	t	1
4-Bromoanisole (para)	H-2, H-6	~7.40	d	2 (Signal P)
H-3, H-5	~6.80	d	2
2-Bromoanisole (ortho)	H-6	~7.50	dd	1 (Signal O)
H-3	~6.85	dd	1
H-4, H-5	7.15-7.25	m	2

Note: Chemical shifts are approximate and can vary based on the solvent and spectrometer frequency.

To calculate the para:ortho ratio, one can integrate the well-resolved doublet at ~7.40 ppm (Signal P, 2 protons) for the para isomer and the doublet of doublets at ~7.50 ppm (Signal O, 1 proton) for the ortho isomer.

Calculation:

• Normalized Integral for para = (Integral of Signal P) / 2

• Normalized Integral for ortho = (Integral of Signal O) / 1

• Ratio para:ortho = (Normalized Integral for para) : (Normalized Integral for ortho)

For example, if the integral for Signal P is 20.0 and for Signal O is 2.5:

• Normalized para = 20.0 / 2 = 10.0

• Normalized ortho = 2.5 / 1 = 2.5

• The ratio is 10.0 : 2.5, or 4:1. This corresponds to 80% para and 20% ortho selectivity.

Experimental Protocols

General Workflow for Aromatic Bromination and Analysis

The diagram below outlines the general experimental procedure from reaction setup to final analysis.

Caption: General experimental workflow for aromatic bromination and ¹H NMR analysis.

Detailed Protocol: Bromination of Acetanilide[10]

This protocol provides a specific example for determining regioselectivity. The acetamido group is a strong ortho, para-director, but steric hindrance often leads to a high preference for the para product.[10]

• Reaction Setup: In a fume hood, dissolve 1.0 g of acetanilide in 5.0 mL of glacial acetic acid in a 25 mL Erlenmeyer flask. Stir the mixture until the solid dissolves completely.

• Preparation of Brominating Agent: In a separate container, cautiously prepare the brominating solution by adding 0.45 mL of molecular bromine (Br₂) to 2.0 mL of glacial acetic acid.

• Bromination: Add the bromine solution dropwise to the stirred acetanilide solution over 5-10 minutes. A color change from reddish-brown to orange/yellow should be observed as the bromine is consumed. Let the reaction proceed for an additional 15 minutes at room temperature.

• Product Precipitation: Slowly pour the reaction mixture into 50 mL of ice-cold water. The solid product, primarily p-bromoacetanilide, should precipitate.

• Isolation of Crude Product: Collect the crude product by vacuum filtration and wash it with cold water. Allow the product to air dry partially on the filter.

• ¹H NMR Sample Preparation: Take a small, representative sample (approx. 10-15 mg) of the moist crude product and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) containing a tetramethylsilane (TMS) internal standard.

• Data Acquisition and Analysis:

  • Acquire the ¹H NMR spectrum.

  • Identify the aromatic signals. For p-bromoacetanilide, two distinct doublets are expected in the aromatic region (around 7.4-7.6 ppm). For any o-bromoacetanilide byproduct, a more complex set of signals will be present.

  • Integrate the signals corresponding to the para and ortho isomers.

  • Calculate the isomer ratio as described in the anisole example to determine the regioselectivity of the reaction.

Conclusion

¹H NMR spectroscopy offers a rapid, direct, and non-destructive method for quantifying the regioselectivity of aromatic bromination, providing a distinct advantage by allowing analysis of the crude product mixture. While chromatographic methods like GC-MS and HPLC offer superior separation and sensitivity, especially for highly complex mixtures, they require more extensive sample preparation and method development. For most research and development applications where an accurate determination of the kinetic product ratio is needed, ¹H NMR remains the most efficient and informative technique.

References

• 1. sciepub.com [sciepub.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. amherst.edu [amherst.edu]
• 5. Separation of the ortho, meta and para isomers of aminophenol by high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 7. chemijournal.com [chemijournal.com]
• 8. Bromination of aromatic compounds by residual bromide in sodium chloride matrix modifier salt during heated headspace GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. reaction mechanism - Bromination of acetanilide - Chemistry Stack Exchange [chemistry.stackexchange.com]

A Comparative Analysis of BCDMH and DBDMH for Water Disinfection

A comprehensive guide for researchers and water treatment professionals on the efficacy, by-product formation, and practical application of 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH) and 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) in water disinfection.

In the critical field of water sanitation, the selection of an appropriate disinfectant is paramount to ensuring public health and safety. Among the halogenated organic compounds utilized, 1-Bromo-3-chloro-5,5-dimethylhydantoin (BCDMH) and 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH) have emerged as effective biocides. This guide provides an objective, data-driven comparison of their performance, offering insights into their disinfection mechanisms, efficacy against various microorganisms, disinfectant decay kinetics, and the formation of disinfection by-products (DBPs).

Chemical Properties and Disinfection Chemistry

BCDMH and DBDMH are solid, stable hydantoin derivatives that release active halogens upon dissolution in water. Their distinct halogen compositions, however, lead to different hydrolysis pathways and active disinfectant species.

BCDMH is a dual-halogen disinfectant containing both bromine and chlorine.[1] Upon contact with water, it undergoes hydrolysis to release hypobromous acid (HOBr) and hypochlorous acid (HOCl).[2][3] The release of bromine is reported to be almost immediate, while the release of chlorine is a slower process.[4] The active disinfectant species, HOBr and HOCl, are potent oxidizing agents that inactivate microorganisms by disrupting cell walls and metabolic processes.[2]

DBDMH , in contrast, contains only bromine. It rapidly hydrolyzes in water to yield two molecules of hypobromous acid (HOBr), which serves as the primary antimicrobial agent.[4]

The key difference in their chemistry lies in the active halogen species they generate. While DBDMH is a source of HOBr, BCDMH provides both HOBr and HOCl. This has implications for their disinfection efficacy under different water quality conditions, particularly pH and the presence of ammonia.[4] Hypobromous acid is known to be a more effective disinfectant than hypochlorous acid at higher pH values.[4]

Comparative Disinfection Efficacy

Both BCDMH and DBDMH are broad-spectrum biocides effective against a wide range of microorganisms, including bacteria, viruses, fungi, and algae.[2] However, their efficacy can vary depending on the target microorganism and water quality parameters.

A study on the inactivation of fungal spores found that BCDMH had a weaker biocidal ability compared to chlorine.[5][6] However, its effectiveness was significantly enhanced in the presence of halide ions.[5][6] Research has also demonstrated the effectiveness of BCDMH in controlling slime-forming iron bacteria in groundwater wells.[7]

DBDMH has been shown to be effective in reducing populations of E. coli O157:H7 and Salmonella on beef carcasses.[3]

While direct comparative studies on the microbial inactivation kinetics of BCDMH and DBDMH are limited, the available data suggests that both are potent disinfectants. For a comprehensive comparison, further research is needed to determine the CT (Concentration x Time) values for a range of microorganisms under identical experimental conditions.

Disinfectant Decay and Residual Stability

The stability of the disinfectant residual is crucial for maintaining water quality throughout a distribution system. The decay of both BCDMH and DBDMH is influenced by factors such as temperature, pH, and the presence of organic matter.[2][8][9]

The hydrolysis of BCDMH is a two-step process with the rapid release of bromine followed by a slower release of chlorine.[4] This can result in a more complex decay profile compared to DBDMH, which undergoes a more straightforward and rapid hydrolysis to HOBr.[4] The stability of the halogen residual from BCDMH and DBDMH in real-world applications will depend on the specific water chemistry.

Formation of Disinfection By-Products (DBPs)

A significant concern with all chemical disinfectants is the formation of potentially harmful disinfection by-products (DBPs). The reaction of halogen-based disinfectants with natural organic matter (NOM) in water can lead to the formation of trihalomethanes (THMs), haloacetic acids (HAAs), and other DBPs.[10][11][12][13][14][15]

For both BCDMH and DBDMH, the primary organic by-product is 5,5-dimethylhydantoin (DMH).[4] In terms of halogenated DBPs, the presence of bromide in both disinfectants can lead to the formation of brominated DBPs, which are often more cytotoxic and genotoxic than their chlorinated counterparts.[16]

Given that BCDMH contains both chlorine and bromine, it has the potential to form a wider range of chlorinated, brominated, and mixed bromo-chloro DBPs. In contrast, DBDMH would primarily form brominated DBPs. The specific DBP profile and concentrations will be highly dependent on the source water quality, particularly the concentration and character of NOM and the presence of bromide ions.[14]

Table 1: Comparative Summary of BCDMH and DBDMH

Feature	BCDMH (1-Bromo-3-chloro-5,5-dimethylhydantoin)	DBDMH (1,3-Dibromo-5,5-dimethylhydantoin)
Active Halogens	Bromine and Chlorine[1]	Bromine[4]
Primary Disinfectant Species	Hypobromous acid (HOBr) and Hypochlorous acid (HOCl)[2][3]	Hypobromous acid (HOBr)[4]
Hydrolysis Rate	Rapid release of bromine, slower release of chlorine[4]	Rapid hydrolysis[4]
Efficacy	Broad-spectrum against bacteria, viruses, fungi, and algae[2]	Broad-spectrum against bacteria[3]
pH Efficacy	More effective than chlorine at higher pH[4]	Effective at higher pH due to HOBr
Primary Organic By-product	5,5-Dimethylhydantoin (DMH)[4]	5,5-Dimethylhydantoin (DMH)[4]
Potential Halogenated DBPs	Chlorinated, brominated, and mixed bromo-chloro DBPs	Primarily brominated DBPs

Experimental Protocols

To facilitate further comparative research, the following are generalized experimental protocols for evaluating the performance of BCDMH and DBDMH.

Disinfectant Decay Study

Objective: To determine and compare the decay kinetics of BCDMH and DBDMH in a controlled aqueous matrix.

Methodology:

• Prepare stock solutions of BCDMH and DBDMH in a suitable solvent (e.g., acetone) and determine their exact concentrations.

• Prepare a buffered, demand-free water matrix at a specific pH (e.g., 7.5) and temperature (e.g., 20°C).

• Spike the water matrix with a known concentration of either BCDMH or DBDMH.

• At predetermined time intervals, collect samples and immediately quench the disinfectant residual using a suitable quenching agent (e.g., sodium thiosulfate).

• Analyze the concentration of the remaining disinfectant (BCDMH or DBDMH) using a validated analytical method, such as chemiluminescence or high-performance liquid chromatography (HPLC).[3]

• Plot the disinfectant concentration versus time and determine the decay rate constant (k) using an appropriate kinetic model (e.g., first-order decay).

Disinfection By-Product (DBP) Formation Potential Test

Objective: To compare the formation of THMs and HAAs from the disinfection of a standard natural organic matter (NOM) solution with BCDMH and DBDMH.

Methodology:

• Prepare a standard solution of natural organic matter (e.g., Suwannee River NOM) in buffered, demand-free water.

• Characterize the NOM solution for dissolved organic carbon (DOC) concentration.

• Dose the NOM solution with either BCDMH or DBDMH at a specific disinfectant-to-DOC ratio.

• Incubate the samples in headspace-free amber vials at a controlled temperature for a defined reaction time (e.g., 24 hours).

• After incubation, quench the residual disinfectant.

• Extract the samples and analyze for THMs and HAAs using gas chromatography with an electron capture detector (GC-ECD) according to standard methods (e.g., EPA Method 551.1 for THMs and EPA Method 552.3 for HAAs).[10]

Microbial Inactivation Assay

Objective: To determine and compare the inactivation kinetics of a specific microorganism by BCDMH and DBDMH.

Methodology:

• Prepare a suspension of the target microorganism (e.g., E. coli) of a known concentration in a buffered saline solution.[17]

• In a reaction vessel, add a specific concentration of either BCDMH or DBDMH to the microbial suspension.

• At various time points, withdraw aliquots of the mixture and immediately neutralize the disinfectant with a quenching agent.[17]

• Perform serial dilutions of the quenched samples and plate them on an appropriate growth medium.[18]

• Incubate the plates and enumerate the surviving colonies to determine the concentration of viable microorganisms at each time point.

• Calculate the log inactivation at each time point and determine the CT value required for a specific level of inactivation (e.g., 3-log reduction).

Visualizing the Disinfection Process

To better understand the chemical pathways and experimental workflows, the following diagrams are provided.

Caption: Hydrolysis pathway of BCDMH in water.

Caption: Hydrolysis pathway of DBDMH in water.

References

• 1. Development and Testing of a Microbiological Assay To Detect Residual Effects of Disinfectant on Hard Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessing the Health Impact of Disinfection Byproducts in Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. envirotech.com [envirotech.com]
• 5. Inactivation of waterborne fungal spores by 1-bromo-3-chloro-5,5-dimethylhydantoin: Kinetics, influencing factors and mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Microbial Inactivation for Safe and Rapid Diagnostics of Infectious Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mtpleasantny.gov [mtpleasantny.gov]
• 11. Behavior of trihalomethanes and haloacetic acids in a drinking water distribution system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparison of the disinfection by-product formation potential of treated waters exposed to chlorine and monochloramine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Disinfection Byproducts and Their Precursors in Drinking Water Sources: Origins, Influencing Factors, and Environmental Insights [engineering.org.cn]
• 16. waterboards.ca.gov [waterboards.ca.gov]
• 17. mdpi.com [mdpi.com]
• 18. m.youtube.com [m.youtube.com]

A Comparative Guide to the Quantitative Analysis of Active Bromine in DBDMH

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantitative determination of active bromine content in 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), a widely utilized brominating agent and disinfectant. We will delve into the experimental protocols of established and modern techniques, presenting comparative data to assist researchers in selecting the most suitable method for their specific applications.

Introduction to DBDMH and the Importance of Active Bromine Analysis

DBDMH is a stable crystalline solid that serves as a convenient and safe source of electrophilic bromine for a variety of chemical transformations and disinfection processes. The efficacy of DBDMH is directly proportional to its "active bromine" content, which is the amount of bromine that is available for reaction. Accurate and precise quantification of this active bromine is crucial for quality control, reaction stoichiometry, and regulatory compliance.

Comparative Analysis of Quantitative Methods

Several analytical techniques can be employed to determine the active bromine content in DBDMH. The choice of method often depends on factors such as the required sensitivity, sample throughput, and available instrumentation. This guide will compare the following methods:

• Iodometric Titration: A classic and widely used titrimetric method.

• Photometric Method using ABTS: A spectrophotometric method based on the reaction with 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid).

• Chemiluminescence: A highly sensitive method based on the light-emitting reaction with luminol.

• Ion Chromatography: A separation technique used to quantify the bromide ion after a reduction step.

The following table summarizes the key performance characteristics of these methods.

Method	Principle	Typical Application	Advantages	Disadvantages
Iodometric Titration	Redox titration	Routine quality control	Simple, inexpensive, accurate	Lower sensitivity, potential for interference from other oxidizing agents
Photometric (ABTS)	Spectrophotometry	Water quality analysis, kinetic studies	High sensitivity, suitable for automation	Indirect measurement, potential for matrix interference
Chemiluminescence	Light emission	Trace analysis	Extremely high sensitivity, wide linear range	Requires specialized instrumentation
Ion Chromatography	Ion separation	Analysis of complex matrices	High selectivity, can speciate different bromine forms	Requires sample pre-treatment, more complex instrumentation

Experimental Protocols

Iodometric Titration

This method is based on the oxidation of iodide (I⁻) to iodine (I₂) by the active bromine in DBDMH, followed by the titration of the liberated iodine with a standardized sodium thiosulfate (Na₂S₂O₃) solution.

Reagents:

• Potassium iodide (KI), solid

• Glacial acetic acid

• Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) solution

• Starch indicator solution (1% w/v)

• Deionized water

Procedure:

• Accurately weigh approximately 0.1 g of the DBDMH sample into a 250 mL Erlenmeyer flask.

• Dissolve the sample in 50 mL of glacial acetic acid.

• Add 2 g of solid potassium iodide and swirl to dissolve.

• Add 100 mL of deionized water. The solution should turn a dark reddish-brown due to the liberated iodine.

• Titrate the liberated iodine with standardized 0.1 N sodium thiosulfate solution until the solution becomes a pale yellow color.

• Add 2 mL of starch indicator solution. The solution will turn a deep blue color.

• Continue the titration dropwise with the sodium thiosulfate solution until the blue color completely disappears.

• Record the volume of sodium thiosulfate solution used.

• Perform a blank titration using the same procedure but without the DBDMH sample.

Calculation of Active Bromine Content:

Active Bromine (%) = [((V_s - V_b) * N * 79.9) / (W * 2)] * 100

Where:

• V_s = Volume of Na₂S₂O₃ used for the sample (mL)

• V_b = Volume of Na₂S₂O₃ used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the DBDMH sample (g)

• 79.9 = Atomic weight of Bromine

Photometric Method using ABTS

This method relies on the reaction of active bromine with ABTS to form a stable green-colored radical cation (ABTS•⁺), the absorbance of which is measured spectrophotometrically.

Reagents:

• ABTS solution (1 g/L in deionized water)

• Sulfuric acid (0.05 M)

• DBDMH standard solutions of known concentrations

Procedure:

• Prepare a series of DBDMH standard solutions of known concentrations.

• For each standard and sample, pipette 10 mL of the solution into a 25 mL volumetric flask.

• Add 1 mL of the ABTS solution and 1 mL of 0.05 M sulfuric acid.

• Dilute to the mark with deionized water and mix well.

• After 1 minute, measure the absorbance of the solution at 405 nm using a spectrophotometer.[1]

• Use deionized water as the blank.

• Construct a calibration curve by plotting the absorbance of the standards against their concentrations.

• Determine the concentration of the unknown sample from the calibration curve.

Visualizing the Experimental Workflow

To better understand the logical flow of the analytical procedures, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for iodometric titration of DBDMH.

Caption: Experimental workflow for the photometric analysis of DBDMH using ABTS.

Comparison of Key Performance Characteristics

The following diagram illustrates a qualitative comparison of the key performance characteristics of the different analytical methods discussed.

Caption: Comparison of performance characteristics for DBDMH analysis methods.

Conclusion

The selection of an appropriate analytical method for the quantification of active bromine in DBDMH is a critical decision for researchers and professionals in various fields. While iodometric titration remains a reliable and cost-effective method for routine analysis, more sensitive techniques like photometry, chemiluminescence, and ion chromatography offer significant advantages for trace-level detection and analysis in complex matrices. This guide provides the necessary information to make an informed decision based on the specific requirements of the analytical task at hand.

References

• 1. publicationslist.org.s3.amazonaws.com [publicationslist.org.s3.amazonaws.com]

Predicting the Punch: A Comparative Guide to Computational Modeling of Brominated Hydantoin Reactivity

For researchers, scientists, and drug development professionals, understanding the reactivity of brominated hydantoins is crucial for their application as disinfectants, oxidizing agents, and intermediates in organic synthesis. Computational modeling offers a powerful toolkit to predict and rationalize this reactivity, accelerating research and development. This guide provides a comparative overview of key computational approaches and the experimental data that underpins them.

This document will delve into two primary computational methodologies: Quantum Mechanics (QM), specifically Density Functional Theory (DFT), and Quantitative Structure-Activity Relationship (QSAR) modeling. We will explore how these methods can be used to predict the reactivity of brominated hydantoins and compare their performance with experimental data.

Data Presentation: A Comparative Look at Reactivity Predictors

The reactivity of brominated hydantoins as electrophilic brominating agents is fundamentally linked to the lability of the N-Br bond and the overall electronic properties of the molecule. Below, we present a comparison of different computational and experimental parameters used to quantify this reactivity.

Table 1: Comparison of Computational Models for Predicting Reactivity

Computational Model	Key Parameters (Descriptors)	Predicted Property	Advantages	Limitations
Density Functional Theory (DFT)	- N-Br Bond Dissociation Energy (BDE) - Lowest Unoccupied Molecular Orbital (LUMO) Energy - Atomic Charges (e.g., on Bromine) - Reaction Energy Barriers (ΔG‡)	Thermodynamic and kinetic reactivity	Provides detailed electronic structure information and mechanistic insights.	Computationally expensive, especially for large molecules or extensive screening.
Quantitative Structure-Activity Relationship (QSAR)	- Topological descriptors (e.g., Wiener index) - Electronic descriptors (e.g., partial charges) - Steric descriptors (e.g., molar refractivity) - Hydrophobicity (logP)	Empirical reactivity (e.g., reaction rate constants)	High-throughput screening of large compound libraries is possible.	Predictive power is limited to the chemical space of the training set; lacks deep mechanistic insight.

Table 2: Experimental Data for Model Validation

Experimental Parameter	Description	Typical Values for Active Brominating Agents	Relevance to Computational Models
Reaction Rate Constant (k)	Quantifies the speed of a bromination reaction with a model substrate (e.g., anisole).	10⁻³ to 10¹ M⁻¹s⁻¹	Direct experimental validation for QSAR models and can be correlated with DFT-calculated energy barriers.
Redox Potential (E⁰)	Measures the tendency of the N-Br bond to accept an electron, indicating its oxidizing strength.	+0.8 to +1.2 V (vs. SHE)	Correlates with LUMO energy and N-Br bond lability predicted by DFT.
Percent Yield in a Standard Reaction	The amount of product formed under specific reaction conditions.	>90% for efficient reagents	A practical, albeit less quantitative, measure of reactivity that can be used to rank compounds.

Experimental Protocols: The Ground Truth for Computational Models

The reliability of any computational model hinges on its validation against robust experimental data. Below are detailed methodologies for key experiments used to characterize the reactivity of brominated hydantoins.

Determination of Reaction Rate Constant by UV-Vis Spectroscopy

This method follows the rate of disappearance of a colored substrate or the appearance of a colored product during a bromination reaction.

Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of the brominated hydantoin in a suitable solvent (e.g., acetonitrile).

  • Prepare a stock solution of a model substrate (e.g., a colored alkene or a phenol derivative) in the same solvent.

  • Prepare a series of dilutions of the substrate to establish a calibration curve.

• Spectrophotometric Measurement:

  • Set the UV-Vis spectrophotometer to the wavelength of maximum absorbance (λ_max) of the reactant or product being monitored.

  • Equilibrate the reactant solutions to the desired reaction temperature in a water bath.

• Kinetic Run:

  • In a quartz cuvette, mix the brominated hydantoin solution with the substrate solution at time t=0.

  • Immediately place the cuvette in the spectrophotometer and record the absorbance at regular time intervals.

• Data Analysis:

  • Convert absorbance values to concentration using the Beer-Lambert law and the previously established calibration curve.

  • Plot the concentration of the monitored species versus time.

  • Determine the initial reaction rate from the slope of the curve at t=0.

  • By varying the initial concentrations of the reactants, determine the order of the reaction with respect to each reactant and calculate the rate constant (k).

Measurement of Redox Potential by Cyclic Voltammetry

Cyclic voltammetry is an electrochemical technique used to measure the reduction potential of the N-Br bond.

Protocol:

• Electrochemical Cell Setup:

  • Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Preparation of the Electrolyte Solution:

  • Dissolve the brominated hydantoin in a suitable solvent containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium perchlorate in acetonitrile).

• Voltammetric Scan:

  • De-aerate the solution by bubbling with an inert gas (e.g., argon) for 10-15 minutes.

  • Apply a potential sweep to the working electrode, scanning from an initial potential to a final potential and back.

  • Record the resulting current as a function of the applied potential.

• Data Analysis:

  • Identify the reduction peak corresponding to the reduction of the N-Br bond.

  • The peak potential (E_p) provides an approximation of the standard redox potential (E⁰). For a more accurate determination, the half-wave potential (E₁/₂) can be calculated from the average of the cathodic and anodic peak potentials if the process is reversible.

Mandatory Visualizations

Computational Workflow for Reactivity Prediction

Caption: Workflow for predicting brominated hydantoin reactivity.

Generalized Mechanism of Electrophilic Bromination

Caption: Mechanism of electrophilic bromination by a brominated hydantoin.

Conclusion

Both DFT and QSAR models provide valuable, albeit different, insights into the reactivity of brominated hydantoins. DFT offers a detailed, first-principles understanding of the electronic factors governing reactivity, making it ideal for mechanistic studies and the rational design of new reagents. In contrast, QSAR provides a high-throughput method for screening large libraries of compounds, which is particularly useful in the early stages of drug discovery or materials development. The choice of method will depend on the specific research question and available computational resources. Crucially, the predictive power of any computational model must be rigorously validated against high-quality experimental data to ensure its reliability and practical utility. By integrating these computational and experimental approaches, researchers can more efficiently and effectively harness the chemical potential of brominated hydantoins.

Safety & Regulatory Compliance

Proper Disposal of 3-Bromomethyl-1,5,5-trimethylhydantoin: A Guide for Laboratory Professionals

Effective management and disposal of 3-Bromomethyl-1,5,5-trimethylhydantoin are critical for ensuring laboratory safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to handle this halogenated organic compound responsibly. Adherence to these protocols is essential to mitigate risks and comply with regulatory standards.

Hazard Identification and Classification

3-Bromomethyl-1,5,5-trimethylhydantoin is a brominated organic compound and must be managed as a hazardous waste. Based on safety data sheets for structurally similar chemicals, such as 1,3-Dibromo-5,5-dimethylhydantoin, it is classified as toxic if swallowed, an oxidizer, and causes severe skin burns and eye damage.[1] It is also very toxic to aquatic life with long-lasting effects.[1]

Table 1: Hazard Classification

Hazard Class	Category	Hazard Statement
Oxidizing solids	Category 3	H272: May intensify fire; oxidizer
Acute toxicity, Oral	Category 3	H301: Toxic if swallowed
Skin corrosion	Category 1B	H314: Causes severe skin burns and eye damage
Skin sensitization	Category 1	H317: May cause an allergic skin reaction
Acute aquatic hazard	Category 1	H400: Very toxic to aquatic life
Chronic aquatic hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects

Note: This data is based on the closely related compound 1,3-Dibromo-5,5-dimethylhydantoin and should be used as a conservative guide for 3-Bromomethyl-1,5,5-trimethylhydantoin.

Segregation and Storage of Waste

Proper segregation is the first step in safe disposal. 3-Bromomethyl-1,5,5-trimethylhydantoin waste must be collected as halogenated organic waste .[2][3]

Table 2: Waste Segregation Guidelines

Waste Stream	Container Type	Labeling	Incompatible Wastes
Halogenated Organic Waste	Designated, leak-proof, and tightly sealed container	"Hazardous Waste," "Halogenated Organic Waste," and list all chemical constituents.[3]	Non-halogenated organic wastes, acids, bases, strong oxidizing agents, combustible materials.[2][4][5]
Non-Halogenated Organic Waste	Separate designated container	"Hazardous Waste," "Non-Halogenated Organic Waste"	Halogenated organic wastes, aqueous solutions, strong acids/bases.
Aqueous Waste	Separate designated container	"Hazardous Waste," "Aqueous Waste"	Organic solvents.

Personal Protective Equipment (PPE)

When handling 3-Bromomethyl-1,5,5-trimethylhydantoin and its waste, appropriate personal protective equipment is mandatory.

Table 3: Required Personal Protective Equipment

Protection Type	Specification
Eye Protection	Chemical safety goggles or a face shield.[1]
Hand Protection	Chemical-resistant gloves (e.g., PVC).[1][5]
Body Protection	Protective clothing, such as a lab coat or apron.[5]
Respiratory Protection	Use in a well-ventilated area or with a fume hood. If ventilation is insufficient, a NIOSH/MSHA approved respirator is necessary.[5][6]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 3-Bromomethyl-1,5,5-trimethylhydantoin.

Experimental Protocol: Waste Collection and Disposal

• Preparation: Ensure all necessary PPE is worn. Work in a well-ventilated area, preferably a chemical fume hood. Have a designated and properly labeled halogenated organic waste container ready.

• Waste Transfer: Carefully transfer the 3-Bromomethyl-1,5,5-trimethylhydantoin waste into the designated container. Avoid spills and the generation of dust.

• Container Sealing: Securely close the container lid to prevent leaks or spills. The container must be kept closed at all times except when actively adding waste.[3][4]

• Labeling: Clearly label the container with "Hazardous Waste," "Halogenated Organic Waste," and list "3-Bromomethyl-1,5,5-trimethylhydantoin" and any other constituents.

• Storage: Store the waste container in a designated satellite accumulation area that is cool, dry, and away from incompatible materials.[3]

• Disposal Request: Once the container is full or ready for pickup, follow your institution's procedures for hazardous waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) office for collection.

• Decontamination: Thoroughly clean the work area and any equipment that may have come into contact with the chemical. Dispose of any contaminated cleaning materials as hazardous waste.

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel from the immediate vicinity.

• Control: Prevent the spill from spreading.

• Cleanup: For small spills, use an inert absorbent material to collect the spilled substance. Place the absorbed material into a sealed container for disposal as halogenated organic waste.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report all spills to your laboratory supervisor and EHS office.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-Bromomethyl-1,5,5-trimethylhydantoin.

Caption: Disposal workflow for 3-Bromomethyl-1,5,5-trimethylhydantoin.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. bucknell.edu [bucknell.edu]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. 7.2 Organic Solvents [ehs.cornell.edu]
• 5. files.dep.state.pa.us [files.dep.state.pa.us]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 3-Bromomethyl-1,5,5-trimethylhydantoin

Disclaimer: This guide is based on safety data for structurally similar compounds, such as 1,3-Dibromo-5,5-dimethylhydantoin, in the absence of a specific Safety Data Sheet (SDS) for 3-Bromomethyl-1,5,5-trimethylhydantoin. It is imperative to consult the specific SDS for any chemical before handling and to conduct a thorough risk assessment for your specific laboratory conditions.

This document provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for handling 3-Bromomethyl-1,5,5-trimethylhydantoin, a compound presumed to share hazards with other brominated hydantoin derivatives. These compounds are typically oxidizing, corrosive, and toxic.

Immediate Safety and Hazard Information

Based on analogous compounds, 3-Bromomethyl-1,5,5-trimethylhydantoin is expected to be a hazardous substance. Key anticipated hazards include:

• Oxidizing Properties: May intensify fire and can cause fire or explosion when in contact with combustible materials.[1][2][3]

• Corrosivity: Causes severe skin burns and serious eye damage.[1][3]

• Toxicity: Toxic if swallowed.[1][3]

• Sensitization: May cause an allergic skin reaction.[1]

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety. The following table summarizes the required PPE for handling 3-Bromomethyl-1,5,5-trimethylhydantoin.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Chemical safety goggles and a face shield	To protect against splashes and dust, which can cause severe eye damage.[2]
Skin	Chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber)	To prevent skin contact, which can cause chemical burns and allergic reactions.[2]
Body	Chemical-resistant apron or lab coat	To protect against splashes and contamination of personal clothing.[4]
Respiratory	NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates	Required when working outside of a certified chemical fume hood or when dusts may be generated.[2]
Feet	Closed-toe shoes	To protect feet from spills.

Operational Handling and Storage Plan

A systematic approach to handling and storage is crucial to minimize risk.

Workflow for Safe Handling:

Safe Handling Workflow

Step-by-Step Handling Procedures:

• Preparation:

  • Work in a well-ventilated area, preferably a certified chemical fume hood.[2]

  • Ensure an eyewash station and safety shower are readily accessible.[2]

  • Remove all combustible materials from the work area.[2]

  • Have a spill kit containing an inert absorbent material (e.g., sand or earth) readily available.

• Handling:

  • Wear all required PPE as outlined in the table above.

  • Avoid direct contact with the skin, eyes, and clothing.[3]

  • Avoid generating dust when handling the solid material.[1]

  • Keep the container tightly closed when not in use.[2]

  • Keep away from heat, sparks, and open flames.[1][3]

• Storage:

  • Store in a cool, dry, and well-ventilated area.[2]

  • Keep the container tightly closed and protected from moisture.[5]

  • Store away from combustible materials and reducing agents.[2]

  • The storage area should be locked and accessible only to authorized personnel.[1]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure safety.

Waste Segregation and Collection:

• Solid Waste: Collect any solid waste contaminated with 3-Bromomethyl-1,5,5-trimethylhydantoin in a designated, labeled, and sealed container.

• Liquid Waste: Collect any liquid waste containing this chemical in a separate, labeled, and sealed container. Do not mix with other waste streams unless compatibility is confirmed.

• Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable PPE as hazardous waste.

Disposal Procedure:

• All waste containing 3-Bromomethyl-1,5,5-trimethylhydantoin must be treated as hazardous waste.

• Dispose of the waste through a licensed hazardous waste disposal company.[2]

• Follow all local, state, and federal regulations for hazardous waste disposal.[6]

• Do not dispose of this chemical down the drain or in the regular trash.[1]

Emergency Procedures

Spill Response:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection.

• Contain the spill using an inert absorbent material (e.g., sand, earth).[4] Do not use combustible materials like sawdust.

• Carefully sweep or scoop up the spilled material and place it in a labeled container for hazardous waste disposal.

• Clean the spill area with a suitable decontamination solution and then wash with soap and water.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. Seek immediate medical attention if irritation or burns occur.[2]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. towerwater-sds.s3.amazonaws.com [towerwater-sds.s3.amazonaws.com]
• 5. agentsales.com.au [agentsales.com.au]
• 6. tcichemicals.com [tcichemicals.com]